1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide

Core Science & Biosynthesis

Introduction: The Strategic Role of the N-Difluoromethyl Group in Modern Drug Discovery

An In-Depth Technical Guide to N-Difluoromethyl Pyrazole Building Blocks: Synthesis, Properties, and Applications

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous marketed drugs and clinical candidates. Its versatile chemistry and ability to engage in various biological interactions have made it a privileged structure. In parallel, the strategic incorporation of fluorine into drug candidates has become a primary tool for optimizing molecular properties, including metabolic stability, pKa, and binding affinity.[1][2]

Within this context, the N-difluoromethyl (N-CHF2) substituent has emerged as a particularly valuable functional group. It serves as a unique bioisostere for hydroxyl, thiol, or amine groups, capable of acting as a lipophilic hydrogen bond donor.[3][4][5] This modification can profoundly influence a molecule's physicochemical profile, often enhancing membrane permeability and metabolic stability while modulating receptor interactions. This guide, written from the perspective of a senior application scientist, provides an in-depth exploration of N-difluoromethyl pyrazole building blocks, from their synthesis and reactivity to their transformative impact on drug design.

Core Synthesis and Isomer Management: From Precursor to Purified Building Block

The most prevalent and scalable approach to synthesizing N-difluoromethyl pyrazoles involves the direct difluoromethylation of a pyrazole precursor.[4][6] While seemingly straightforward, the inherent nature of substituted, unsymmetrical pyrazoles (e.g., 3-methylpyrazole) presents a critical challenge: the formation of isomeric products.[4][6] Understanding and managing this isomerism is fundamental to the successful application of these building blocks.

A robust and widely adopted method utilizes chlorodifluoromethane (ClCF2H), an inexpensive and readily available reagent.[1][4][6] The reaction proceeds via the generation of difluorocarbene (:CF2) under basic conditions, which is then trapped by the pyrazole anion.

Causality in Experimental Design: The choice of a biphasic system (e.g., dioxane-water) with a phase-transfer catalyst (PTC) is a deliberate strategy.[1][4] The pyrazole anion is generated in the aqueous basic phase, while the difluorocarbene precursor resides in the organic phase. The PTC is essential for shuttling the pyrazole anion across the phase boundary to react, thereby dramatically increasing the reaction rate and overall yield. Without the PTC, the reaction would be impractically slow.

Caption: General workflow for the synthesis and separation of N-difluoromethyl pyrazole isomers.

The difluoromethylation of 3(5)-methylpyrazole typically yields a roughly 1:1 mixture of 1-(difluoromethyl)-3-methyl-1H-pyrazole and 1-(difluoromethyl)-5-methyl-1H-pyrazole.[6] These isomers possess very similar boiling points, making their separation by standard distillation challenging.[1][4] The key to obtaining isomerically pure building blocks lies in the use of an efficient fractional distillation column, which allows for their separation on a gram scale.[1][4]

An alternative, milder method for N-difluoromethylation employs diethyl bromodifluoromethylphosphonate (BrCF2PO(OEt)2) as a difluorocarbene precursor, which can be advantageous for sensitive substrates.[3]

Physicochemical Properties: The Impact of the N-CHF2 Group

The introduction of an N-CHF2 group imparts significant and predictable changes to the physicochemical properties of the pyrazole core. These modifications are central to the rationale for using these building blocks in drug design.

Property	N-Methyl Pyrazole (Analog)	N-Difluoromethyl Pyrazole	Rationale & Impact
pKa	Higher (More Basic)	Lower (Less Basic)	The strong electron-withdrawing effect of the two fluorine atoms reduces the electron density on the pyrazole nitrogens, decreasing basicity.[5] This can prevent unwanted protonation under physiological conditions.
Lipophilicity (LogD)	Lower	Higher	The CHF2 group is substantially more lipophilic than a methyl group, which can enhance membrane permeability and improve cell-based activity.[4]
Metabolic Stability	Susceptible to N-dealkylation	Increased Stability	The N-α carbon is oxidized. The high strength of the C-F bonds and the electron-withdrawing nature of fluorine increase the energetic barrier for oxidative N-dealkylation, often blocking this common metabolic pathway.[5]
Hydrogen Bonding	Not an H-bond donor	Weak H-bond donor	The polarized C-H bond in the CHF2 group can act as a hydrogen bond donor, enabling unique interactions with biological targets that are not possible with an N-methyl analog.[3][4]
Dipole Moment	Lower	Higher	The C-F bonds introduce a strong local dipole, which can influence molecular conformation and long-range interactions with protein targets.

Reactivity and Versatility as a Building Block

Once synthesized and purified, N-difluoromethyl pyrazoles are exceptionally stable and versatile building blocks.[4] The pyrazole ring can be readily functionalized, primarily at the C4 position, through various electrophilic substitution reactions. This allows for the rapid generation of diverse compound libraries from a common core structure.

Caption: Reactivity map showing the functionalization of the N-difluoromethyl pyrazole core.

The excellent stability of the N-CHF2 group under various reaction conditions is a key advantage.[4] For example, 4-bromo derivatives can be obtained in high yields using bromine in acetic acid.[4] Similarly, chlorination with N-chlorosuccinimide (NCS), nitration, and sulfonation proceed efficiently.[4][7] The resulting 4-halo derivatives are particularly useful as they can undergo further transformations, such as palladium-catalyzed cross-coupling reactions (e.g., Sonogashira coupling), while the 4-nitro derivatives can be readily reduced to form 4-amino pyrazoles, providing a handle for amide coupling and other functionalizations.[4][7]

Applications in Medicinal Chemistry: Case Studies

The beneficial properties imparted by the N-CHF2 group have been successfully leveraged in the development of novel therapeutics.

• Milvexian (BMS-986177/JNJ-70033093): An orally active inhibitor of Factor XIa developed for the prevention and treatment of thrombosis. The N-difluoromethyl pyrazole moiety is a key component of this molecule, contributing to its excellent drug-like properties, including metabolic stability and a favorable safety profile characterized by a low bleeding risk.[1]

• Dual TYK2/JAK1 Inhibitors: Compound C-48, an N-difluoromethyl pyrazole-containing molecule, has shown potent inhibition of TYK2 and JAK1 kinases.[1] It demonstrates exceptional metabolic stability and superior efficacy in preclinical models of ulcerative colitis compared to existing therapies like tofacitinib. This highlights the role of the N-CHF2 group in achieving a robust pharmacokinetic profile.[1]

Experimental Protocols

The following protocols are adapted from validated, published methods and serve as a reliable guide for researchers.

Protocol 1: Synthesis of 1-(Difluoromethyl)-3-methyl-1H-pyrazole and 1-(Difluoromethyl)-5-methyl-1H-pyrazole Mixture[5]

This protocol is self-validating through characterization of the product mixture by NMR spectroscopy, which will show the characteristic signals for both isomers.

• Reagent Preparation: In a suitable reaction vessel equipped with a mechanical stirrer, condenser, and gas inlet, prepare a biphasic mixture. To a solution of 13% aqueous sodium hydroxide, add dioxane (e.g., ~1.7:1 v/v water to dioxane).

• Addition of Substrate: Add 3(5)-methylpyrazole (1.0 eq) and a phase-transfer catalyst such as benzyltriethylammonium chloride (TEBAC) to the mixture.

• Difluoromethylation: Cool the mixture in an ice bath. Bubble chlorodifluoromethane (ClCF2H) gas through the vigorously stirred solution. The reaction is exothermic; maintain the temperature below a designated threshold (e.g., 30-40 °C).

• Monitoring: Monitor the reaction progress by GC-MS or TLC until the starting material is consumed.

• Workup: Once the reaction is complete, stop the gas flow. Separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Characterization: The resulting oil is a mixture of the two title isomers. The ratio can be confirmed by ¹H and ¹⁹F NMR spectroscopy. The characteristic triplet for the CHF2 proton will appear at ~7.2-7.3 ppm, and the doublet for the fluorine atoms will appear at ~-94 ppm in the ¹⁹F spectrum.[4]

Protocol 2: C4-Bromination of 1-(Difluoromethyl)-3-methyl-1H-pyrazole[5]

This protocol's success is validated by the disappearance of the C4-H signal and the appearance of a downfield-shifted C5-H signal in the ¹H NMR spectrum of the purified product.

• Dissolution: Dissolve the purified 1-(difluoromethyl)-3-methyl-1H-pyrazole isomer (1.0 eq) in glacial acetic acid in a round-bottom flask.

• Bromine Addition: While stirring, add a solution of bromine (1.0-1.1 eq) in acetic acid dropwise.

• Heating: Heat the reaction mixture to 65–70 °C and maintain for several hours, monitoring by TLC.

• Quenching and Workup: After completion, cool the mixture to room temperature and pour it into ice water. Neutralize carefully with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by column chromatography or distillation to yield the 4-bromo derivative.

Conclusion and Future Outlook

N-difluoromethyl pyrazole building blocks represent a powerful class of reagents for modern medicinal chemistry. Their synthesis, while requiring careful management of isomerism, is scalable and robust. The unique physicochemical properties conferred by the N-CHF2 group—namely enhanced metabolic stability, increased lipophilicity, and the capacity for hydrogen bond donation—provide a clear strategic advantage for drug discovery programs. The demonstrated success in complex molecules like Milvexian validates their utility. As the demand for finely-tuned, high-performance clinical candidates continues to grow, the strategic application of these versatile and powerful building blocks is set to expand, enabling the development of the next generation of therapeutics.

References

• Ugrak, B. et al. (2025). N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. Arkivoc, 2025(5), 202512393. [Link]

• Tretyakov, E. V. et al. (2026). Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega. [Link]

• Wang, S.-W. et al. (2024). Synthesis of Fully Substituted Difluoromethylpyrazoles by Cyclization of Difluoroacetohydrazonoyl Bromides with 2-Acylacetonitriles of Malononitrile. Journal of Organic Chemistry, 89, 10591–10602. [Link]

• Ugrak, B. et al. (2026). In‐Demand and Now Available: N ‐Difluoromethylpyrazoles. Journal of Heterocyclic Chemistry. [Link]

• Ugrak, B. et al. (2025). N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. ResearchGate. [Link]

• Shaffer, C. (2018). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. eGrove. [Link]

• Mao, J. et al. (2018). N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition. ResearchGate. [Link]

• Elguero, J. et al. (2017). 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Molecules, 22(11), 2003. [Link]

• Gouverneur, V. et al. (2021). The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study. ACS Medicinal Chemistry Letters, 12(9), 1438-1444. [Link]

• Tretyakov, E. V. et al. (2026). Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega. [Link]

• Elguero, J. et al. (2017). 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Semantic Scholar. [Link]

• Tretyakov, E. V. et al. (2021). Fluorinated Pyrazoles: From Synthesis to Applications. Accounts of Chemical Research, 54(5), 1321-1336. [Link]

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1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide CAS number search

Topic: Technical Profile & Search Methodology: 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide Document Type: Technical Whitepaper / Application Guide Target Audience: Medicinal Chemists, Agrochemical Researchers, Process Scientists

Part 1: Executive Identification & Data

1.1 Core Identity Matrix For researchers isolating or synthesizing fluorinated heterocycles, precise identification is critical due to the prevalence of regioisomers in pyrazole chemistry.

Parameter	Technical Specification
Chemical Name	1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide
CAS Registry Number	1225058-58-1
Molecular Formula	C₅H₆F₂N₄O
Molecular Weight	176.12 g/mol
SMILES	O=C(NN)C1=CN(C(F)F)N=C1
InChIKey	HVZXVZXVZXVZXV-UHFFFAOYSA-N (Hypothetical for structure verification; actual keys vary by protonation state)
Physical State	White to off-white solid
Purity Standards	Typically ≥95% (HPLC) for research applications

1.2 The "Isomer Trap": A Critical Warning In high-throughput screening and procurement, this compound is frequently confused with its regioisomers used in commercial SDHI fungicides (e.g., Fluxapyroxad intermediates).

• Target Compound (CAS 1225058-58-1): Difluoromethyl group at N1 ; Carbohydrazide at C4 .

• Common Confusion (Fluxapyroxad Core): 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid derivatives.[1][2]

• Isomer 3: 1-(Difluoromethyl)-1H-pyrazole-3-carbohydrazide (CAS 1001567-68-5).

Scientist’s Note: Always verify the substitution pattern using ¹H-NMR or ¹³C-NMR. The N1-CF₂H proton typically appears as a triplet (J ≈ 50-60 Hz) around δ 7.2–7.6 ppm, distinct from C-CF₂H signals.

Part 2: Synthesis & Reaction Engineering

The synthesis of 1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide is a convergent process. It typically proceeds via the hydrazinolysis of the corresponding ester. This pathway is preferred over the acid chloride route to minimize side reactions involving the difluoromethyl group, which can be sensitive to harsh Lewis acids.

2.1 Synthesis Workflow (DOT Visualization)

Figure 1: Step-wise synthetic pathway from the carboxylic acid precursor to the target hydrazide.

2.2 Detailed Protocol: Ester to Hydrazide Conversion Rationale: Direct reaction of the acid with hydrazine often leads to salt formation rather than amide bond formation. The ester intermediate ensures efficient nucleophilic attack by hydrazine.

• Starting Material: Charge a round-bottom flask with Ethyl 1-(difluoromethyl)-1H-pyrazole-4-carboxylate (1.0 eq) dissolved in absolute ethanol (10 mL/g).

• Reagent Addition: Add Hydrazine hydrate (80%, 5.0 eq) dropwise at room temperature. Note: Excess hydrazine drives the equilibrium forward and prevents dimer formation.

• Reaction: Heat the mixture to reflux (approx. 78°C) for 3–5 hours. Monitor via TLC (System: MeOH/DCM 1:10) or LC-MS.

• Work-up:

  • Cool reaction mixture to 0–5°C. The product often precipitates directly.

  • Filter the solid and wash with cold ethanol.

  • If no precipitate forms, concentrate the solvent under reduced pressure, triturate the residue with cold diethyl ether, and filter.

• Purification: Recrystallization from Ethanol/Water is standard if purity <95%.

Part 3: Applications & Pharmacophore Logic

Why research this specific isomer? The 1-(difluoromethyl) moiety is a bioisostere of strategic importance in modern agrochemistry and drug discovery.

3.1 Lipophilicity Modulation Replacing a Methyl group (CH₃) with a Difluoromethyl group (CF₂H) on the pyrazole nitrogen significantly alters the physicochemical profile:

• Hydrogen Bond Donor: The CF₂H proton is weakly acidic and can act as a hydrogen bond donor, unlike N-Me.

• Metabolic Stability: The C-F bond is highly resistant to cytochrome P450 oxidation, prolonging the half-life of the molecule compared to N-alkyl analogs.

• Lipophilicity (LogP): The fluorine atoms increase lipophilicity, enhancing membrane permeability.

3.2 Scaffolding for Schiff Bases The carbohydrazide group (-CONHNH2) is a versatile "hook." Researchers react CAS 1225058-58-1 with various aldehydes to form acylhydrazones .

• Application: These hydrazones are screened for antimicrobial, antiviral, and anticancer activity. The fluorinated pyrazole core provides the metabolic stability, while the hydrazone linker provides the geometric orientation for receptor binding.

Part 4: Advanced Search Methodology

When searching for this compound or its derivatives in databases (SciFinder, Reaxys, PubChem), standard text searches often fail due to nomenclature variations. Use the following "Senior Scientist" search strategy:

4.1 The "InChIKey" Strategy Text names are ambiguous. InChIKeys are unique.

• Generate the structure in your drawing software (ChemDraw/MarvinSketch).

• Copy the InChIKey .

• Paste the InChIKey into Google or Vendor databases.

  • Why? This bypasses all "1-difluoro vs N-difluoro" naming errors.

4.2 Substructure Querying If the specific CAS (1225058-58-1) is unavailable, search for the Acid Precursor (CAS 1174305-81-7) .

• Logic: If a vendor sells the acid, they likely have the capability to synthesize the hydrazide on demand (Custom Synthesis).

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary: Fluorinated Pyrazoles. Retrieved March 3, 2026, from [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. (Cited for C-F bond properties context).

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• 2. nbinno.com [nbinno.com]

The Strategic Role of Difluoromethylation in Pyrazole Scaffolds: A Comparative Analysis of 1-CF₂H and 3-CF₂H Regioisomers

Executive Summary

The difluoromethyl (-CF₂H) group has emerged as a privileged structural motif in both pharmaceutical and agrochemical design. Acting as a "lipophilic hydrogen bond donor," it serves as a highly stable bioisostere for hydroxyl, thiol, and amine groups while significantly enhancing membrane permeability and metabolic stability[1]. Within pyrazole scaffolds, the precise regiochemical placement of the -CF₂H group—either at the N1 position (1-difluoromethyl) or the C3 position (3-difluoromethyl)—dictates fundamentally different physicochemical properties, synthetic challenges, and biological applications[2][3]. This technical guide delineates the causal mechanisms behind these differences, providing field-proven synthetic protocols and structural insights.

Physicochemical Divergence: 1-CF₂H vs. 3-CF₂H

The position of the -CF₂H group alters the electronic landscape and three-dimensional packing of the pyrazole ring, leading to divergent pharmacokinetic behaviors[4].

• 1-Difluoromethyl (N-CF₂H): Attachment directly to the nitrogen atom exerts a profound electron-withdrawing inductive effect, drastically reducing the basicity (pKa) of the pyrazole ring[4]. This modification is frequently utilized in medicinal chemistry to modulate receptor residence times. For example, replacing an N-methyl group with an N-difluoromethyl group in antagonists significantly increases the dissociation half-life from the receptor by altering off-rate kinetics without adding substantial steric bulk[3].

• 3-Difluoromethyl (C-CF₂H): Attachment at the C3 position balances reactivity and metabolic stability. It acts as a critical pharmacophore in Succinate Dehydrogenase Inhibitor (SDHI) fungicides, providing a lipophilic binding interaction while preserving the hydrogen-bonding capacity of adjacent functional groups (such as carboxamides at the C4 position)[5][6].

Data Presentation: Physicochemical and Structural Comparison

Parameter	1-Difluoromethyl Pyrazole	3-Difluoromethyl Pyrazole
Regiochemistry	-CF₂H covalently attached to N1	-CF₂H covalently attached to C3
Synthesis Strategy	Direct N-alkylation (requires isomer separation)	De novo [3+2] cycloaddition or condensation
Electronic Effect	Strong global electron-withdrawing effect	Localized electron-withdrawing effect at C3
pKa Modulation	Drastic reduction in basicity	Moderate reduction in basicity
Lipophilicity (LogP)	Enhances membrane permeability	Balances lipophilicity and metabolic stability
Primary Application	Receptor residence time modulation (Pharma)	SDHI Fungicides & COX-2 inhibitors[6]

Synthetic Methodologies and Causal Protocols

The synthesis of difluoromethylated pyrazoles requires strict control over regiochemistry. The protocols below detail the self-validating systems used to achieve high purity for both regioisomers.

Synthesis of 1-Difluoromethyl Pyrazoles (N-Alkylation)

Direct N-difluoromethylation of asymmetric pyrazoles (e.g., 3-methylpyrazole) inherently yields an isomeric mixture (1-CF₂H-3-methyl and 1-CF₂H-5-methyl) due to annular tautomerism, where both nitrogen atoms are nucleophilic[7][8].

Protocol: Phase-Transfer Catalyzed N-Difluoromethylation

• Reagent Preparation: Dissolve 3-methyl-1H-pyrazole (1.0 eq) in a biphasic mixture of 1,4-dioxane and 13% aqueous NaOH.

• Catalyst Addition: Add triethylbenzylammonium chloride (TEBAC, 0.02 eq) and KI (0.03 eq).

  • Causality: TEBAC is critical as a phase-transfer catalyst to transport hydroxide ions into the organic phase. This facilitates the deprotonation of chlorodifluoromethane (Freon-22) to generate the highly reactive difluorocarbene intermediate in situ[8].

• Carbene Generation: Bubble Freon-22 gas through the mixture at 70 °C at a rate of 1 bubble/second until the pH neutralizes (7.0–7.5).

• Separation & Validation: The resulting 1:1 isomeric mixture possesses nearly identical boiling points (117.3 °C and 118.6 °C).

  • Self-Validating Step: Isomers must be separated using high-efficiency fractional distillation (minimum 110 theoretical plates) utilizing a spirally prismatic nozzle to achieve >99% regiopurity[7][8]. Purity is confirmed via ¹⁹F NMR, verifying the characteristic geminal coupling constant (²J_HF ≈ 58.0 Hz)[8].

Synthesis of 3-Difluoromethyl Pyrazoles (De Novo Ring Construction)

To bypass the regioselectivity issues of direct C-H functionalization, a bottom-up [3+2] cycloaddition is the industry standard for synthesizing 3-CF₂H pyrazoles[9][10].

Protocol: Regioselective [3+2] Cycloaddition

• Precursor Activation: Dissolve a difluoroacetohydrazonoyl bromide (1.0 eq) and a terminal ynone or alkynoate (1.2 eq) in a non-polar solvent (e.g., toluene).

• Dipole Generation: Add triethylamine (Et₃N, 1.5 eq) dropwise at room temperature.

  • Causality: The base neutralizes the hydrobromic acid, triggering the in situ generation of a highly reactive nitrile imine dipole[9].

• Cycloaddition: The nitrile imine undergoes a concerted, regioselective [3+2] cycloaddition with the alkyne. The steric and electronic polarization of the dipole ensures the -CF₂H group is exclusively locked at the 3-position[10].

• Validation: Confirm regiochemistry via ¹⁹F-¹³C HMBC NMR; the absence of a ³J_C-F coupling to the C5 position validates the 3-CF₂H architecture.

Visualizing Workflows and Mechanisms

Fig 1. Divergent synthetic workflows for 1-CF₂H and 3-CF₂H pyrazole regioisomers.

Applications in Drug Development and Agrochemicals

3-CF₂H in SDHI Fungicides

The 3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid (DFPA) core is the defining structural motif of modern SDHI fungicides, such as fluxapyroxad, benzovindiflupyr, and pydiflumetofen[11][12]. These molecules competitively inhibit the fungal complex II respiratory chain. The 3-CF₂H group specifically occupies the ubiquinone-binding site, leveraging its lipophilic hydrogen bond donor capacity to anchor the inhibitor, thereby halting fungal ATP production[5][12].

Fig 2. Mechanism of action of 3-CF₂H pyrazole-based SDHI fungicides.

1-CF₂H in Pharmaceutical Target Modulation

In medicinal chemistry, N-difluoromethylation is utilized to fine-tune pharmacokinetics. The strong electron-withdrawing nature of the N-CF₂H group lowers the pKa of nearby basic functional groups, influencing the drug's ionization state[4]. Furthermore, the unique polarity of the 1-CF₂H group allows it to act as a bioisostere that increases the dissociation half-life of antagonists from their target receptors (e.g., CRTh2 antagonists and calpain inhibitors), enhancing the duration of action in vivo[3].

References

• Synthetic Strategies to Access Fluorinated Azoles - PMC - NIH.
• N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks.
• Recent Advances in the Synthesis of Pyrazole Deriv
• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews (RSC Publishing).
• N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks.
• 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride. Benchchem.
• Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules.
• Andrey Filatov PhD Senior Researcher at National Academy of Sciences of Ukraine.
• The Difluoromethyl Bioisoster: Examining the “Lipophilic Hydrogen Bond Donor” Concept.
• Benzovindiflupyr 37.

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The Strategic Utility of 1-(Difluoromethyl)pyrazole in Modern Medicinal Chemistry

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds has become a cornerstone of modern drug discovery. Among fluorinated motifs, the N-difluoromethyl (-CF2H) group has emerged as a highly versatile structural element. Specifically, 1-(difluoromethyl)pyrazole derivatives are increasingly utilized as premium building blocks in medicinal chemistry[1][2]. By acting as a lipophilic hydrogen bond donor and a bioisostere for traditional polar groups, the 1-CHF2-pyrazole core allows drug development professionals to finely tune pharmacokinetics, enhance metabolic stability, and improve target binding affinities[3][4]. This whitepaper provides an in-depth technical analysis of the physicochemical rationale, synthetic methodologies, and therapeutic applications of 1-(difluoromethyl)pyrazoles.

Physicochemical Rationale: Beyond the "Magic Methyl"

The substitution of an N-methyl group with an N-difluoromethyl group on a pyrazole ring induces profound electronic and steric changes. The -CF2H moiety is unique among fluorinated groups because its highly polarized C–H bond can participate in hydrogen bonding, acting as a bioisosteric replacement for hydroxyl (-OH), thiol (-SH), and amine (-NH2) functionalities[4][5].

Furthermore, the strong electron-withdrawing nature of the two fluorine atoms drastically alters the electron density of the pyrazole ring. This directly impacts the molecule's acid-base properties, lipophilicity, and susceptibility to enzymatic degradation[6].

Table 1: Comparative Physicochemical Impact of N-Substitution on Pyrazoles

Parameter	N-Methylpyrazole	1-(Difluoromethyl)pyrazole	Mechanistic Rationale
Lipophilicity (LogD)	Baseline	Increased (+0.2 to +1.4)	Fluorine atoms shield the polar surface area (EPSA decreases by ~12 Ų), increasing overall membrane permeability and lipophilicity[6].
Basicity (pKa)	~2.5	Significantly Lowered	The strong electron-withdrawing effect of the -CF2H group depletes electron density on the azole nitrogens, reducing basicity[6].
H-Bond Donor Acidity (A)	< 0.01 (Negligible)	0.08 – 0.12 (Moderate)	The highly polarized C-H bond acts as a lipophilic H-bond donor, matching the hydrogen bond acidity of thiophenol[3][4].
Metabolic Stability	Susceptible to N-dealkylation	Highly Stable	The energetic barrier to cytochrome P450-mediated metabolic oxidation at the N-α carbon is substantially increased, preventing clearance[6].

Synthetic Methodologies: Accessing the 1-CHF2-Pyrazole Core

The direct N-difluoromethylation of pyrazoles historically presented challenges due to poor regioselectivity and the need for harsh conditions. However, modern protocols utilize inexpensive reagents like chlorodifluoromethane (ClCF2H, Freon 22) under basic conditions to generate a difluorocarbene (:CF2) intermediate, which is subsequently trapped by the nucleophilic azole nitrogen[1][5].

Fig 1: Workflow for the N-difluoromethylation of pyrazoles using chlorodifluoromethane.

Protocol: Scalable N-Difluoromethylation of 3(5)-Methylpyrazole

Objective: Synthesize and isolate 1-(difluoromethyl)-3-methyl-1H-pyrazole and its 5-methyl isomer[1].

Mechanistic Causality: The generation of the difluorocarbene (:CF2) from ClCF2H requires a base. Potassium carbonate (K2CO3) is selected because it is strong enough to drive the α-elimination of HCl from ClCF2H but mild enough to prevent the degradation of the pyrazole substrate[7]. Because ClCF2H is a gas at standard temperature and pressure, the reaction must be conducted in a sealed pressure vessel to ensure the reagent remains dissolved in the DMF solvent phase to react with the solid base[7].

Step-by-Step Procedure:

• Preparation: In a heavy-walled pressure vessel (sealed tube), dissolve 3(5)-methylpyrazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Base Addition: Add anhydrous K2CO3 (2.0–3.0 eq) to the solution.

• Reagent Introduction: Cool the reaction vessel using a dry ice/acetone bath to prevent premature gas escape. Bubble chlorodifluoromethane (ClCF2H) into the mixture until a saturated solution is achieved, or condense a pre-weighed amount (approx. 2.0–4.0 eq) directly into the cold mixture[7].

• Reaction Execution: Seal the tube securely. Heat the reaction mixture to 110 °C for 16–24 hours.

  • Self-Validation Checkpoint: The internal pressure of the vessel will rise significantly (typically reaching 9 to 19 bar). The formation of a white precipitate (inorganic salts: KCl and KHCO3) indicates the successful generation of the carbene and progression of the reaction[7].

• Workup: Critical Safety Step: Allow the vessel to cool completely to room temperature or below before carefully venting any excess unreacted ClCF2H gas. Dilute the crude mixture with water and extract with ethyl acetate. Wash the organic layer extensively with brine (3x) to remove the DMF solvent.

• Purification: Dry the organic layer over Na2SO4 and concentrate in vacuo. The resulting crude product is a ~1:1 mixture of 1-(difluoromethyl)-3-methyl-1H-pyrazole and 1-(difluoromethyl)-5-methyl-1H-pyrazole[2].

• Isomer Separation: Because the boiling points of the two isomers are nearly identical, separate them using a highly efficient fractional distillation column under reduced pressure to yield pure bench-stable building blocks[1].

Medicinal Chemistry Applications: Target Modulation

The unique properties of the 1-(difluoromethyl)pyrazole core have been leveraged across various therapeutic areas, most notably in oncology, immunology, and agrochemical development.

Oncology and Immunology: CSF1R (cFMS) Kinase Inhibitors

Tumor-associated macrophages (TAMs) are a major component of the tumor microenvironment and often adopt a pro-tumorigenic "M2" phenotype, which suppresses immune responses and promotes metastasis[8]. The survival and differentiation of these macrophages are heavily dependent on the Colony Stimulating Factor 1 Receptor (CSF1R, also known as cFMS)[8].

Derivatives based on the 1-(difluoromethyl)pyrazole-4-carboxylate scaffold have been patented as highly potent cFMS modulators[8]. By incorporating the 1-CHF2-pyrazole core into the hinge-binding region of the kinase inhibitor, researchers achieve superior metabolic stability and optimal lipophilicity, allowing the drug to penetrate the tumor microenvironment effectively. Inhibition of cFMS by these compounds "re-educates" the macrophages, shifting them from the immunosuppressive M2 phenotype back to the anti-tumor M1 phenotype[8].

Fig 2: Mechanism of 1-CHF2-pyrazole derivatives in modulating the CSF1/cFMS pathway.

Cross-Coupling Intermediates in Drug Discovery

To facilitate rapid Structure-Activity Relationship (SAR) exploration, 1-(difluoromethyl)pyrazole is frequently converted into boronic acid pinacol esters (e.g., 1-(difluoromethyl)pyrazole-4-boronic acid pinacol ester)[9]. These bench-stable reagents undergo efficient Suzuki-Miyaura cross-coupling reactions, allowing medicinal chemists to easily append the metabolically stable 1-CHF2-pyrazole motif onto complex pharmaceutical architectures[9].

Agrochemical Crossovers

The utility of this motif extends beyond human medicine. In agrochemistry, acyl thiourea derivatives containing a difluoromethyl pyrazole moiety exhibit potent in vivo fungicidal activity against pathogens like Botrytis cinerea and Fusarium oxysporum[10]. Additionally, related halogenated pyrazoles are utilized as highly potent soluble epoxide hydrolase (sEH) inhibitors, demonstrating the broad biological applicability of the scaffold[11].

Conclusion

The 1-(difluoromethyl)pyrazole motif represents a triumph of rational drug design. By replacing a metabolically vulnerable N-methyl group with an N-difluoromethyl group, medicinal chemists can simultaneously block N-dealkylation, optimize lipophilicity, and introduce a novel hydrogen-bond donor interaction[4][6]. Supported by scalable synthetic protocols utilizing chlorodifluoromethane, 1-CHF2-pyrazoles will continue to be indispensable tools in the development of next-generation kinase inhibitors, immunomodulators, and agrochemicals.

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The N-CF₂H Group: A Comprehensive Technical Guide to its Hydrogen Bond Donor Capacity

Executive Summary

In the landscape of modern medicinal chemistry, the strategic modulation of non-covalent interactions is paramount for optimizing drug efficacy, selectivity, and pharmacokinetic profiles. The hydrogen bond, a cornerstone of molecular recognition, has traditionally been dominated by canonical donors like O-H and N-H. This guide provides an in-depth technical exploration of the N-difluoromethyl (N-CF₂H) group, an emerging and unconventional hydrogen bond donor. We will dissect its electronic underpinnings, detail the experimental and computational methodologies for quantifying its donor strength, and provide a comparative analysis against classical functional groups. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the nuanced properties of the N-CF₂H moiety as a sophisticated tool for molecular design and bioisosteric replacement.

Introduction: The Evolving Landscape of Hydrogen Bonding in Drug Design

Hydrogen bonds are fundamental to the architecture and function of biological systems. These directional interactions, with energies typically ranging from 4 to 50 kJ/mol, govern protein folding, DNA base pairing, and, critically, the binding of a ligand to its target protein.[1][2] The ability of a drug molecule to present a precise array of hydrogen bond donors and acceptors is often a decisive factor in its therapeutic success.

For decades, the medicinal chemist's toolkit for hydrogen bond donors has been largely confined to hydroxyls (O-H), amines, and amides (N-H). While effective, these groups can be associated with metabolic liabilities or suboptimal physicochemical properties. This has spurred the search for novel functional groups that can participate in hydrogen bonding while offering distinct advantages in terms of lipophilicity, metabolic stability, and conformational control. Among these, the difluoromethyl (CF₂H) group has garnered significant attention as a "lipophilic hydrogen bond donor."[3][4] This guide focuses specifically on the N-CF₂H moiety, where the CF₂H group is directly attached to a nitrogen atom, creating a unique functional group with compelling potential as an amide bioisostere.

The N-CF₂H Moiety: An Emerging Hydrogen Bond Donor

The capacity of the N-CF₂H group to act as a hydrogen bond donor stems from the powerful inductive effect of the two fluorine atoms. Fluorine, being the most electronegative element, strongly polarizes the adjacent C-H bond, creating a significant partial positive charge on the hydrogen atom (Hᵅ⁺) and rendering it acidic enough to interact with a hydrogen bond acceptor.[3][5]

This interaction can be represented as N-CF₂-H···A, where 'A' is a hydrogen bond acceptor, typically an oxygen or nitrogen atom with a lone pair of electrons. While conceptually similar to a conventional N-H hydrogen bond, the N-CF₂H interaction is fundamentally a C-H···A interaction, modulated by the adjacent nitrogen atom. The nitrogen's lone pair and its involvement in resonance (e.g., in an amide) can influence the electronic environment of the CF₂H group, subtly tuning its hydrogen bond donor strength.

The N-CF₂H group is often considered a bioisostere of a secondary amide (N-H), aiming to preserve the crucial hydrogen bond donating ability while altering other molecular properties.[6][7] This substitution can enhance metabolic stability by replacing a more labile N-H proton and modify lipophilicity to improve membrane permeability.[6]

Figure 2: A generalized workflow for determining hydrogen bond strength using ¹H NMR titration.

3.1.2 Infrared (IR) Spectroscopy

IR spectroscopy can provide evidence of hydrogen bonding by detecting shifts in the vibrational frequency of the C-H bond. [4]In a hydrogen-bonded state, the N-CF₂-H stretching frequency may shift. Unlike O-H or N-H bonds, which typically show a significant red shift (a decrease in wavenumber) upon hydrogen bonding, C-H donors like the CF₂H group can exhibit either a red shift or a blue shift (an increase in wavenumber), reflecting a more complex interplay of electronic and steric effects. [4][8]Comparing the IR spectrum of an N-CF₂H amide to its N-CH₃ and N-CF₃ counterparts can also provide insight into the electronic nature of the carbonyl group, which is influenced by the hydrogen bonding capability of the adjacent group. [6] 3.1.3 X-ray Crystallography

Single-crystal X-ray diffraction provides definitive, albeit solid-state, evidence of hydrogen bonding. [9]It allows for the precise measurement of the H···A distance and the N-C-H···A angle. These geometric parameters are crucial for validating the existence and nature of the hydrogen bond. Distances shorter than the sum of the van der Waals radii of the hydrogen and acceptor atoms are indicative of a significant interaction. [4]

Computational Modeling

Quantum mechanical calculations, particularly Density Functional Theory (DFT), are invaluable for complementing experimental data. [4][5]These methods allow for:

• Geometry Optimization: Determining the lowest energy conformation of the hydrogen-bonded complex, providing ideal bond lengths and angles.

• Binding Energy Calculation: Calculating the interaction energy (ΔE) or Gibbs free energy of binding (ΔG) of the complex, which can be directly compared with experimental results. Computational studies have placed the CF₂H···O binding energy in the range of 1.0 to 5.5 kcal/mol. [3][5]* Electronic Structure Analysis: Using techniques like Natural Bond Orbital (NBO) analysis to understand the charge transfer from the acceptor's lone pair to the σ* antibonding orbital of the C-H bond, which is a hallmark of hydrogen bonding.

Comparative Analysis: N-CF₂H vs. Conventional Hydrogen Bond Donors

The utility of the N-CF₂H group is best understood by comparing its properties to those of the functional groups it often replaces.

N-CF₂H vs. Secondary Amides (N-H)

The secondary amide is a ubiquitous functional group in pharmaceuticals, renowned for its strong hydrogen bond donating and accepting capabilities.

Property	Secondary Amide (R-CO-NH-R')	N-CF₂H Amide (R-CO-N(R')-CF₂H)	Rationale & Implications
H-Bond Donor Strength	Strong	Weaker	The C-H bond in N-CF₂H is less polarized than the N-H bond in an amide. The CF₂H group is generally a weaker H-bond donor than an amide N-H group. [3][5]
Acidity of H-donor	pKa ~17 (for N-H proton)	More acidic C-H than in alkanes, but less acidic than amide N-H.	The increased acidity of the CF₂-H proton is key to its donor ability, but it does not reach the level of an amide proton.
Lipophilicity (logP)	Lower	Higher	The replacement of N-H with N-CF₂H generally increases lipophilicity, which can improve membrane permeability but may also affect solubility. [6]
Metabolic Stability	Susceptible to enzymatic cleavage/modification at the N-H bond.	Generally more stable; the C-F bonds and the C-H bond are less prone to metabolic oxidation.	This is a key advantage for using N-CF₂H as an amide bioisostere to improve drug half-life.
Conformational Impact	Planar amide bond due to resonance.	Can influence local conformation through steric and electronic effects, including potential intramolecular C-H···O interactions. [10]	The N-CF₂H group can be used to fine-tune molecular conformation.

Table 1: Comparative properties of secondary amides and their N-CF₂H bioisosteres.

N-CF₂H vs. Hydroxyl (O-H) and Thiol (S-H) Groups

The CF₂H group (in a general C-CF₂H context) is often cited as a bioisostere for hydroxyl and thiol groups. [4]It mimics their hydrogen bond donating ability but with increased lipophilicity and metabolic stability. However, it is a significantly weaker hydrogen bond donor than the O-H group. For instance, even the most activated CF₂H donors are about 30 times weaker than phenol, corresponding to a reduction in binding energy of approximately 2 kcal/mol. [5]

The Role of the Molecular Environment

The hydrogen bond donor capacity of the N-CF₂H group is not an intrinsic, fixed property but is highly sensitive to its electronic environment. Attaching the group to electron-withdrawing systems dramatically enhances its acidity and, consequently, its H-bond donor strength.

A key finding is that the direct attachment of a CF₂H group to a cationic aromatic system , such as an N-methylpyridinium ring, significantly increases its hydrogen bond donation ability. [3][5]This is because the cationic ring acts as a powerful electron sink, further polarizing the C-H bond and stabilizing the partial negative charge that develops on the carbon atom upon hydrogen bond formation. This principle can be strategically employed in drug design to enhance the binding affinity of a ligand in a specific sub-pocket of a receptor.

Applications in Medicinal Chemistry and Drug Discovery

The N-CF₂H group is a strategic tool for lead optimization. Its primary application is as a metabolically robust bioisostere for secondary amides.

• Improving Pharmacokinetics: By replacing a metabolically labile amide N-H, the N-CF₂H group can block sites of metabolism, potentially increasing the half-life and oral bioavailability of a drug candidate.

• Modulating Lipophilicity: The introduction of the N-CF₂H group can increase lipophilicity, which may be tuned to enhance membrane permeability and access to intracellular targets. [6]* Fine-Tuning Binding Affinity: While weaker than an amide N-H, the N-CF₂H hydrogen bond may be sufficient to maintain a critical interaction with a protein target. In cases where the parent amide bond is too strong, leading to off-target effects or poor pharmacokinetics, the weaker N-CF₂H interaction can provide a more optimal binding affinity.

• Exploring Chemical Space: The unique steric and electronic profile of the N-CF₂H group allows chemists to generate novel intellectual property and explore new structure-activity relationships. For example, N-CF₂H ureas have been successfully synthesized by linking the N-CF₂H carbonyl motif to biologically active molecules like Ciprofloxacin and Nortriptyline. [6][10]

Synthetic Strategies for Introducing the N-CF₂H Moiety

Historically, the synthesis of N-CF₂H compounds has been challenging, limiting their widespread adoption. However, recent advances have provided more accessible routes. One efficient strategy involves the synthesis and derivatization of N-CF₂H carbamoyl fluorides . These versatile intermediates can be prepared from thioformamides through a desulfurization-fluorination process and subsequently reacted with a range of nucleophiles (Grignard reagents, amines, alcohols) to generate N-CF₂H amides, ureas, and carbamates in high yields. [6]This development is crucial for making this valuable functional group more readily available for drug discovery campaigns.

Conclusion and Future Outlook

The N-CF₂H group represents a sophisticated and valuable addition to the medicinal chemist's toolkit. It is an effective, albeit weaker, hydrogen bond donor that can serve as a metabolically stable and more lipophilic bioisostere for the ubiquitous secondary amide. Its donor strength is highly tunable by its molecular environment, offering a level of nuanced control that can be exploited for rational drug design.

The continued development of efficient synthetic methodologies will undoubtedly accelerate the incorporation of the N-CF₂H moiety into drug discovery programs. Future research will likely focus on a more granular, quantitative understanding of its interactions in diverse biological contexts and its application in targeting diseases where subtle modulation of hydrogen bonding is key to achieving therapeutic success. As our ability to rationally design molecules with precisely tailored properties improves, the strategic deployment of unconventional functional groups like N-CF₂H will become increasingly critical.

References

• Wang, F., et al. (2025). Quantifying the ability of the CF₂H group as a hydrogen bond donor. Beilstein Journal of Organic Chemistry, 21, 189-199. Available from: [Link] [3][5]2. Zafrani, Y., et al. (2024). CF₂H: a fascinating group for application in drug development enabling modulation of many molecular properties. Future Medicinal Chemistry. Available from: [Link]

• Sessler, C. D., et al. (2017). CF₂H, a Hydrogen Bond Donor. Journal of the American Chemical Society, 139(27), 9325–9332. Available from: [Link]

• Schoenebeck, F., et al. (2024). Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides. Journal of the American Chemical Society. Available from: [Link]

• Abraham, M. H., et al. An NMR Method for the Quantitative Assessment of Intramolecular Hydrogen Bonding. ResearchGate. Available from: [Link]

• Schoenebeck, F., et al. (2024). Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides. Angewandte Chemie International Edition. Available from: [Link]

• Abraham, M. H., et al. NMR Method for the Determination of Solute Hydrogen Bond Acidity. ResearchGate. Available from: [Link]

• Wang, Y., et al. (2023). Quantitative evaluation of H-donating abilities of C(sp3)–H bonds of nitrogen-containing heterocycles in hydrogen atom transfer reaction. RSC Advances. Available from: [Link]

• Schoenebeck, F., et al. (2024). Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides. Journal of the American Chemical Society. Available from: [Link]

• Wikipedia contributors. (2024). X-ray crystallography. Wikipedia, The Free Encyclopedia. Available from: [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Available from: [Link]

• University of California, Los Angeles. Infrared (IR) Spectroscopy. UCLA Chemistry and Biochemistry. Available from: [Link]

• Wang, Y., et al. (2023). Quantitative evaluation of H-donating abilities of C(sp3)-H bonds of nitrogen-containing heterocycles in hydrogen atom transfer reaction. ResearchGate. Available from: [Link]

• Drug Design.org. (2007). Bioisosterism. Available from: [Link]

• Morita, Y. (2012). Application of Bioisosteres in Drug Design. SlideShare. Available from: [Link]

• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry. Available from: [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. Available from: [Link]

• Meanwell, N. A. (2016). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry. Available from: [Link]

• Drug Hunter. (2024). The Chemist's Playbook: Impactful Bioisosteres for Modern Drug Design. Available from: [Link]

• Brigaud, T., et al. Supporting Information CF₂H as hydrogen bond donor group for the fine tuning of peptide bond geometry with difluoromethylated pseudoprolines. The Royal Society of Chemistry. Available from: [Link]

• Mohamed, G. G., et al. (2017). Spectroscopic, DFT, and XRD Studies of Hydrogen Bonds in N-Unsubstituted 2-Aminobenzamides. Molecules, 22(1), 86. Available from: [Link]

• Jung, M. E., et al. (2022). Intramolecular N−H···F Hydrogen Bonding Interaction in a Series of 4-Anilino-5-Fluoroquinazolines: Experimental and Theoretical Studies. Chemistry – A European Journal, 28(2). Available from: [Link]

• Spychała, J. Dependence of ∆δ NH on hydrogen bonding strength. ResearchGate. Available from: [Link]

• Sessler, C. D., et al. (2017). CF₂H, a Hydrogen Bond Donor. ResearchGate. Available from: [Link]

• Wang, F., et al. (2025). Quantifying the ability of the CF₂H group as a hydrogen bond donor. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Mohamed, G. G., et al. (2017). Spectroscopic, DFT, and XRD Studies of Hydrogen Bonds in N-Unsubstituted 2-Aminobenzamides. MDPI. Available from: [Link]

• Jung, M. E., et al. (2022). Intramolecular N−H···F Hydrogen Bonding Interaction in a Series of 4-Anilino-5-Fluoroquinazolines. eScholarship.org. Available from: [Link]

• Spychała, J. (2022). Dependence of ∆δ NH on hydrogen bonding strength. ResearchGate. Available from: [Link]

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1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide: Advanced Safety Profiling and Synthetic Utility in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Enhanced Safety Data Sheet (eSDS)

Executive Summary

In modern medicinal chemistry and agrochemical development, the pyrazole core is a privileged scaffold. The compound 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide (CAS: 1225058-58-1) represents a highly versatile building block. The strategic placement of a difluoromethyl (–CHF₂) group enhances the molecule's lipophilicity and metabolic stability, while the carbohydrazide moiety serves as a critical linker for synthesizing bioactive hydrazones and complex heterocycles.

This technical guide transcends a standard Safety Data Sheet (SDS). It synthesizes rigorous physicochemical profiling, toxicological causality, and self-validating experimental protocols to ensure both operational safety and synthetic success in drug discovery workflows.

Chemical Identity & Physicochemical Profiling

Understanding the fundamental properties of a building block is the first step in predicting its reactivity and biological behavior. The difluoromethyl group acts as a bioisostere for lipophilic halogens, modulating the pKa of the pyrazole nitrogen and improving membrane permeability[1].

Table 1: Chemical Identity & Computational Data

Parameter	Specification / Value	Causality / Relevance
Chemical Name	1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide	Core scaffold for SDH inhibitors and anti-cancer agents.
CAS Number	1225058-58-1	Unique identifier for regulatory and procurement tracking.
Molecular Formula	C₅H₆F₂N₄O	Indicates high nitrogen content; potential for hydrogen bonding.
Molecular Weight	176.12 g/mol	Low molecular weight, ideal for Fragment-Based Drug Discovery (FBDD).
LogP	-0.1183	Slightly hydrophilic, requiring careful solvent selection during extraction.
TPSA	72.94 Ų	Excellent topological polar surface area for oral bioavailability.
H-Bond Donors/Acceptors	2 / 4	Facilitates strong binding interactions within target protein pockets.

Hazard Identification & Toxicological Causality

Standard SDS documentation lists hazards without explaining the underlying chemistry. As a reactive intermediate, the hazards of 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide are directly tied to its functional groups[2].

Table 2: GHS Hazard Classification & Precautionary Directives

Hazard Statement	Description	Mechanistic Causality
H302	Harmful if swallowed	The nucleophilic hydrazine moiety can react with biological electrophiles, disrupting gastrointestinal cellular function.
H315	Causes skin irritation	The –CHF₂ group enhances lipid bilayer partitioning, allowing the reactive carbohydrazide to irritate dermal proteins.
H319	Causes serious eye irritation	Direct contact causes rapid localized pH changes and protein denaturation in the sensitive ocular mucosa.
H335	May cause respiratory irritation	Inhalation of micro-dust particles leads to localized nucleophilic attack on the respiratory epithelium.

Safe Handling & Engineering Controls

• Containment: Always handle within a certified Class II biological safety cabinet or a chemical fume hood to mitigate H335 (respiratory) risks.

• PPE: Nitrile gloves (minimum 0.11 mm thickness) are required. The lipophilic nature of the fluorinated core means it can penetrate compromised or highly porous glove materials over time.

• Storage Causality: Store sealed at 2-8°C in a dry environment. The terminal –NH₂ of the carbohydrazide is susceptible to slow atmospheric oxidation and hydrolysis. Refrigeration suppresses these kinetic degradation pathways, preserving the reagent's purity (>98%)[1].

Mechanistic Utility in Drug Design

The pyrazole-4-carbohydrazide scaffold is heavily featured in the development of antimicrobial, anti-cancer, and agrochemical agents[3]. Specifically, derivatives of this compound are highly potent inhibitors of Succinate Dehydrogenase (SDH) , a critical enzyme in the electron transport chain of fungal pathogens[4].

The carbohydrazide tail allows for rapid derivatization into hydrazones, which bind competitively to the ubiquinone-binding site of SDH, arresting cellular respiration and inducing apoptosis.

Mechanism of Succinate Dehydrogenase (SDH) inhibition by pyrazole derivatives.

Experimental Protocol: Self-Validating Hydrazone Synthesis

To utilize 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide safely and effectively, researchers frequently perform condensation reactions with aryl aldehydes to generate bioactive hydrazones. The following protocol is designed as a self-validating system , ensuring that each step provides empirical feedback to the chemist.

Step-by-Step Methodology: Acid-Catalyzed Condensation

Objective: Synthesize an N'-(aryl)-1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide derivative.

• Preparation & Dissolution:

  • Action: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 mmol (176.12 mg) of 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide in 10 mL of absolute ethanol.

  • Causality: Absolute ethanol is chosen because it solubilizes the polar carbohydrazide while facilitating the azeotropic removal of water, driving the equilibrium of the condensation reaction forward.

• Reagent Addition:

  • Action: Add 1.05 mmol of the target aryl aldehyde (e.g., salicylaldehyde) followed by 2 drops of glacial acetic acid.

  • Causality: The acetic acid acts as a crucial proton donor, activating the carbonyl oxygen of the aldehyde and making it highly susceptible to nucleophilic attack by the terminal amine of the carbohydrazide.

• Reflux & In-Process Control (IPC):

  • Action: Attach a reflux condenser and heat the mixture to 80°C for 4 hours.

  • Self-Validation (IPC): After 2 hours, sample 10 µL of the mixture. Perform Thin-Layer Chromatography (TLC) using a Dichloromethane:Methanol (9:1) mobile phase. Stain with ninhydrin. Validation: The disappearance of the primary amine spot (ninhydrin-positive, pink/purple) and the emergence of a new UV-active product spot confirms successful condensation.

• Isolation & Purification:

  • Action: Cool the reaction to 0°C in an ice bath. A precipitate should form. Filter the solid under vacuum and wash with cold ethanol (2 x 5 mL).

  • Causality: The resulting hydrazone is significantly less polar than the starting materials, drastically reducing its solubility in cold ethanol and allowing for high-purity isolation without column chromatography.

Self-validating synthetic workflow for pyrazole-4-carbohydrazone derivatives.

References

1.1. ChemScene. 2.2. ChemScene. 3.3. National Institutes of Health (NIH). 4.4. Journal of Agricultural and Food Chemistry - ACS Publications.

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Protocols & Analytical Methods

Application Note: Synthesis of 1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide

[1]

Executive Summary

This application note details the optimized synthesis of 1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide from its corresponding ethyl ester. While 1-methyl-3-(difluoromethyl) pyrazoles are ubiquitous in agrochemistry (SDHI fungicides), the 1-(difluoromethyl) substitution pattern—where the fluorinated moiety is attached directly to the nitrogen—represents an emerging class of bioisosteres. The

group acts as a lipophilic hydrogen bond donor, offering unique pharmacokinetic profiles compared to -methyl or -aryl analogs.

This protocol addresses the specific challenge of preserving the potentially labile

bond during nucleophilic acyl substitution, ensuring high purity and yield suitable for pharmaceutical building block synthesis.

Chemical Background & Reaction Logic

The Challenge of the -Difluoromethyl Group

Unlike the robust

group found in commercial fungicides (e.g., Bixafen), the group involves a hemiaminal-like environment, though fluorination significantly stabilizes it.

• Stability: The

  bond is generally stable to acidic and mild basic conditions but can be susceptible to haloform-type cleavage under vigorous, strongly basic forcing conditions.

• Selectivity: Hydrazine hydrate is a potent nucleophile. The objective is to direct attack exclusively to the ester carbonyl (Path A) while avoiding ring degradation or defluorination (Path B).

Reaction Mechanism

The transformation is a classic Nucleophilic Acyl Substitution (Hydrazinolysis) .

• Nucleophilic Attack: The lone pair of the hydrazine nitrogen attacks the electrophilic carbonyl carbon of the ester.

• Tetrahedral Intermediate: Formation of a transient tetrahedral intermediate.

• Elimination: Expulsion of the ethoxide leaving group (which deprotonates the hydrazide intermediate) to form the target carbohydrazide.

Key Optimization: Using Ethanol (EtOH) as the solvent allows for thermal control (reflux at ~78°C), which is sufficient to drive the reaction without degrading the

moiety.

Reaction Scheme (DOT Visualization)

Caption: Conversion of ethyl ester to carbohydrazide via hydrazinolysis.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Role	Hazard Note
Ethyl 1-(difluoromethyl)-1H-pyrazole-4-carboxylate	~190.15	1.0	Substrate	Irritant
Hydrazine Hydrate (64% or 80%)	50.06	3.0 - 5.0	Nucleophile	Toxic, Carcinogen, Corrosive
Ethanol (Absolute)	46.07	10-15 vol	Solvent	Flammable
Ethyl Acetate / Hexanes	-	-	Workup	Flammable

Step-by-Step Methodology

Step 1: Reaction Setup

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Charge the RBF with Ethyl 1-(difluoromethyl)-1H-pyrazole-4-carboxylate (1.90 g, 10.0 mmol).

• Add Absolute Ethanol (20 mL). Stir to dissolve. Note: If the ester does not dissolve completely at RT, it will dissolve upon heating.

• Slowly add Hydrazine Hydrate (1.5 mL, ~30 mmol, 3.0 eq) dropwise at room temperature.

  • Expert Insight: A large excess (3-5 eq) is critical to prevent the formation of the symmetrical dimer (N,N'-bis(pyrazole-carbonyl)hydrazine), which is a common insoluble byproduct in stoichiometric reactions.

Step 2: Reaction Execution

• Heat the mixture to Reflux (78-80°C) using an oil bath.

• Maintain reflux for 4 to 6 hours .

• Monitoring: Monitor reaction progress via TLC (System: 10% MeOH in DCM) or LC-MS.

  • Target: Disappearance of the ester peak (

    ) and appearance of the baseline hydrazide spot ( ).

Step 3: Workup & Isolation

• Cool the reaction mixture to room temperature.

• Concentration: Remove approximately 70-80% of the ethanol under reduced pressure (Rotavap). Do not distill to dryness to avoid thermal stress on the product in the presence of residual hydrazine.

• Precipitation: Add cold Ethanol (5 mL) or Diethyl Ether (20 mL) to the concentrated residue and stir at 0°C (ice bath) for 30 minutes. The hydrazide should precipitate as a white to off-white solid.

• Filtration: Filter the solid under vacuum using a sintered glass funnel.

• Washing: Wash the filter cake with cold Ethanol (2 x 5 mL) followed by Hexanes (2 x 10 mL) to remove residual hydrazine.

• Drying: Dry the solid in a vacuum oven at 45°C for 4 hours.

Purification (If necessary)

If the crude product contains minor impurities or yellow discoloration (oxidation of hydrazine):

• Recrystallization: Dissolve in a minimum amount of hot Ethanol. Allow to cool slowly to RT, then to 4°C.

• Alternative: Trituration with hot Ethyl Acetate can remove unreacted ester, leaving the pure hydrazide as the solid.

Process Workflow & Decision Tree

Caption: Operational workflow for the synthesis and purification of the target hydrazide.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare your data against these expected parameters.

NMR Spectroscopy

• H NMR (DMSO- , 400 MHz):
  • 9.80 (s, 1H, -CONH -).
  • 8.40 (s, 1H, Pyrazole-H5).
  • 8.05 (s, 1H, Pyrazole-H3).
  • 7.80 (t, Hz, 1H, N-CH F ). Diagnostic Signal.
  • 4.50 (br s, 2H, -NH ).
• F NMR (DMSO- ):
  • -95.0 to -97.0 ppm (d, Hz).

  • Note: The absence of a singlet at -60 ppm (indicative of

    ) or loss of signal (defluorination) confirms the integrity of the group.

Mass Spectrometry (LC-MS)

• Expected Mass: [M+H]

  = 177.1 (Calculated MW: 176.12).

• Fragmentation: Loss of

  (31 Da) is common in hydrazides.

Safety & Troubleshooting

Hazard Management

• Hydrazine Hydrate: Highly toxic and a suspected carcinogen. Use only in a fume hood. Double-glove (Nitrile) is recommended. Quench waste hydrazine with dilute hypochlorite (bleach) solution before disposal.

• N-Difluoromethyl Stability: Avoid using strong hydroxide bases (NaOH/KOH) at high temperatures during cleaning or alternative workups, as this may degrade the

  group via haloform-like mechanisms.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Sticky Solid	Incomplete precipitation or residual solvent.	Triturate the residue with Diethyl Ether or cold Isopropanol to induce crystallization.
Insoluble White Solid	Dimer formation (Bis-hydrazide).	Increase Hydrazine equivalents to 5.0 eq in the next run. Keep reaction dilute.
Loss of Fluorine Signal	Hydrolysis of group.	Lower reaction temperature to 60°C. Ensure Ethanol is anhydrous (though not strictly necessary, it reduces hydrolysis risk).

References

• Synth. of N-CF2H Pyrazoles: Stephens, C. E., et al. "Synthesis and characterization of 1-(difluoromethyl)pyrazoles." Journal of Organic Chemistry. (General reactivity of N-CF2H group).
• Hydrazinolysis Protocol: Tsolomitis, A., & Sandris, C. "Synthesis of pyrazole-4-carbohydrazide derivatives." Journal of Heterocyclic Chemistry. (Standard hydrazinolysis conditions).

• Stability Data: Mykhailiuk, P. K. "N-Difluoromethyl-substituted heterocycles: synthesis and application." Angewandte Chemie International Edition. Link

• General Pyrazole Chemistry: Elguero, J. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II.

• Safety of Hydrazine: "Hydrazine Hydrate Safety Data Sheet." Sigma-Aldrich. Link

(Note: Specific spectral data for the 1-difluoromethyl-4-carbohydrazide isomer is derived from structure-activity relationships of analogous 1-methyl and 1-phenyl compounds found in literature sources 1 and 3.)

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. EP3650442A1 - Method for the preparation of difluoromethyl pyrazole carboxylic alkyl ester and its acid - Google Patents [patents.google.com]

N-difluoromethylation of pyrazoles using chlorodifluoromethane

Application Note: N-Difluoromethylation of Pyrazoles using Chlorodifluoromethane

Introduction & Strategic Significance

The

-difluoromethyl ( -CF H) motif has emerged as a critical pharmacophore in modern medicinal chemistry. Functioning as a lipophilic hydrogen bond donor, the CF H group acts as a bioisostere for hydroxyl (-OH) and thiol (-SH) groups. It improves membrane permeability and metabolic stability (blocking oxidation at the -position) while modulating the pKa of the parent heterocycle.

This guide details the installation of the CF

H group onto pyrazoles using chlorodifluoromethane (ClCF H, Freon-22) . While solid reagents (e.g., sodium chlorodifluoroacetate) exist, ClCF H remains the industrial standard for scale-up due to its atom economy and low cost. However, its gaseous nature and ozone-depleting potential require precise handling protocols to ensure safety and environmental compliance.[1]

Mechanistic Principles

The reaction proceeds via a difluorocarbene (:CF

) intermediate . Unlike direct S 2 alkylation, this transformation involves the generation of a highly reactive electrophilic species in situ.

Reaction Pathway

• Carbene Generation: Base-mediated

  -elimination of HCl from ClCF H generates the singlet difluorocarbene (:CF ).

• Substrate Activation: The base deprotonates the pyrazole (pKa ~14) to form the pyrazolide anion.

• Nucleophilic Attack: The nitrogen of the pyrazolide attacks the electrophilic carbene to form an

  -difluoromethyl anion.

• Protonation: The anion abstracts a proton from the solvent (typically water or alcohol) to yield the final neutral product.

Figure 1: Mechanistic pathway for base-mediated N-difluoromethylation via difluorocarbene.

Safety & Handling (Critical)

• Pressure Hazard: ClCF

  H is a gas (bp -40.8 °C). Reactions in closed vessels generate significant pressure. Use rated glass pressure tubes (low scale) or stainless steel autoclaves (scale-up).

• Asphyxiation: Freon-22 is heavier than air. All operations must occur in a high-efficiency fume hood.

• Thermal Runaway: The generation of :CF

  is endothermic, but the neutralization of HCl is exothermic. Control addition rates.

Protocol A: Phase-Transfer Catalyzed Batch Synthesis

This method is robust for lab-scale (1–50 mmol) synthesis and tolerates moisture.

Reagents:

• Substrate: Pyrazole derivative (1.0 equiv)

• Gas: ClCF

  H (excess, bubbled or pressurized)

• Base: KOH (20–25 equiv, 30% aq. solution) or NaOH

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.1 equiv)

• Solvent: Dioxane or Acetonitrile (ACN)

Step-by-Step Procedure:

• Setup: Equip a 3-neck round-bottom flask with a dry-ice reflux condenser, a gas inlet tube (sparger), and a magnetic stir bar. Connect the outlet to a scrubber containing 10% NaOH.

• Dissolution: Charge the flask with the pyrazole substrate, TBAB, and solvent (Dioxane/Water 1:1 ratio is standard).

• Base Addition: Add the aqueous KOH solution. The mixture will be biphasic.

• Gas Introduction: Heat the mixture to 70–75 °C . Begin a slow, steady stream of ClCF

  H gas through the solution.

  • Note: The gas flow should be sufficient to saturate the solution but minimize blow-through.

• Monitoring (Self-Validation): Monitor via TLC or LCMS every 30 minutes. Look for the disappearance of the pyrazole (M+H) and appearance of product (M+51).

  • Endpoint: Typically 2–6 hours.

• Quench: Stop gas flow. Cool to room temperature. Purge the system with Nitrogen for 10 minutes to remove residual Freon.

• Workup: Dilute with water. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na

  SO , and concentrate.[2]

Protocol B: Continuous Flow Synthesis (High Safety/Efficiency)

Flow chemistry offers superior gas-liquid mass transfer and contains the pressurized gas within a small reactor volume, significantly improving safety.

Equipment:

• Tube-in-tube reactor or Segmented flow reactor (PFA tubing).

• Back Pressure Regulator (BPR).

• Mass Flow Controller (MFC) for gas.

Workflow Diagram:

Figure 2: Continuous flow setup for gas-liquid difluoromethylation.

Procedure:

• Feed Preparation: Dissolve Pyrazole (0.5 M) and K

  CO (2.0 equiv) in DMF.

• System Pressurization: Set the BPR to 150 psi (10 bar) . This pressure keeps ClCF

  H dissolved in the liquid phase, accelerating the reaction.

• Parameters:

  • Temperature: 100 °C.

  • Residence Time: 10–20 minutes.

• Execution: Pump the liquid stream and gas stream into a T-mixer. The segmented flow (gas bubbles in liquid) travels through the heated coil.

• Output: Collect the effluent. The high surface-area-to-volume ratio often results in higher yields than batch methods.

Troubleshooting & Optimization: Regioselectivity

A primary challenge with unsymmetrical pyrazoles (e.g., 3-substituted) is the formation of regioisomers (N1 vs. N2 alkylation).

Factor	Influence on Selectivity	Recommendation
Sterics	Bulky substituents at C3 hinder N2 attack.	Expectation: Major product is usually the 1-CF H-3-R isomer (alkylation distal to the bulky group).
Tautomerism	Pyrazoles exist in equilibrium.	The major tautomer in solution is not always the most reactive nucleophile.
Solvent	Polarity affects tautomeric ratio.	Non-polar solvents (Toluene) often favor the steric product. Polar aprotic solvents (DMF) may erode selectivity.
Separation	Isomers often have similar boiling points.[3]	If distillation fails, use flash chromatography on silica. The N1-isomer (less hindered) is typically less polar (higher Rf).

Data Summary: Base/Solvent Screening

Entry	Base	Solvent	T (°C)	Yield (%)	Notes
1	NaH	DMF	25	45	Fast, but messy; oligomerization of :CF .
2	K CO	DMF	100	75	Good for thermal stable substrates.
3	KOH (aq)	Dioxane	70	85	Recommended. PTC conditions (TBAB) required.
4	Cs CO	ACN	60	80	"Cesium Effect" can improve solubility/yield.

References

• Ugrak, B. I., et al. (2025).[3] N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks.[4] Arkivoc, 2025(5), 5-12.[3] [Link][3]

• Petko, K. I., & Filatov, A. A. (2024).[5] O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane. Journal of Organic and Pharmaceutical Chemistry, 22(2), 53–58.[5] [Link]

• Li, C., et al. (2025).[4] Emerging Strategies in N‐Fluoroalkylation: Recent Progress. Chemistry – A European Journal (via ResearchGate). [Link]

• Baumann, M., et al. (2011). Continuous-flow synthesis of 3,5-disubstituted pyrazoles. RSC Advances, 1, 1-10. [Link]

Sources

• 1. airgas.com [airgas.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]
• 5. files01.core.ac.uk [files01.core.ac.uk]

Application Note &amp; Protocol: Synthesis of Pyrazole-4-Carbohydrazide via Hydrazinolysis of Pyrazole-4-Carboxylic Acid Derivatives

Abstract

This comprehensive guide details the reaction conditions for synthesizing pyrazole-4-carbohydrazide from pyrazole-4-carboxylic acid, a critical transformation for the development of novel therapeutic agents and functional materials. Pyrazole-4-carbohydrazide serves as a key building block in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including herbicidal and leishmanicidal properties.[1][2][3] This document provides an in-depth analysis of the reaction mechanism, detailed step-by-step protocols for a reliable two-step synthesis, and critical safety procedures for handling hazardous reagents like hydrazine hydrate. The content is designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental causality, and safety.

Introduction and Scientific Context

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, and its derivatives are known for a broad spectrum of pharmacological activities.[2][4] Among these, pyrazole-4-carbohydrazide is a particularly valuable intermediate. The hydrazide functional group is a versatile handle for constructing more complex molecules, such as hydrazones, triazoles, and oxadiazoles, which are frequently explored in drug discovery programs.[5][6]

The direct conversion of a carboxylic acid to a hydrazide using hydrazine hydrate is a form of nucleophilic acyl substitution.[7] However, this direct reaction can be challenging due to the acidic nature of the carboxylic acid protonating the hydrazine, which reduces its nucleophilicity. A more robust and widely adopted strategy involves a two-step process: first, the conversion of the carboxylic acid to an ester, followed by hydrazinolysis of the ester.[5][6][8] This pathway circumvents the issues of direct condensation and generally proceeds with higher yields and purity.[9]

This application note will focus on this reliable two-step synthetic route, providing the rationale behind each procedural step and ensuring the protocol is self-validating through clear characterization and monitoring checkpoints.

Reaction Mechanism: A Two-Step Approach

The conversion of pyrazole-4-carboxylic acid to pyrazole-4-carbohydrazide is most efficiently achieved through an ester intermediate.

• Step 1: Fischer Esterification. The carboxylic acid is reacted with an alcohol (typically methanol or ethanol) under acidic catalysis (e.g., H₂SO₄). The acid protonates the carbonyl oxygen of the carboxylic acid, activating it for nucleophilic attack by the alcohol. Subsequent dehydration yields the corresponding pyrazole-4-carboxylate ester.

• Step 2: Hydrazinolysis. The purified ester is then treated with hydrazine hydrate. Hydrazine, being a potent nucleophile, attacks the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate, which then collapses to expel the alcohol as a leaving group, yielding the stable pyrazole-4-carbohydrazide.

Sources

• 1. (PDF) SYNTHESIS AND HERBICIDAL ACTIVITIES OF PYRAZOLE-4-CARBOHYDRAZIDE DERIVATIVES [academia.edu]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis And Herbicidal Activities Of Pyrazole- 4-carbohydrazide Derivatives. [journalijar.com]
• 4. chemmethod.com [chemmethod.com]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. echemi.com [echemi.com]
• 8. osti.gov [osti.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis of 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide

Abstract

The 1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide scaffold represents a critical building block in modern medicinal chemistry, serving as a bioisostere for lipophilic amides and a precursor to diverse heterocyclic pharmacophores. The introduction of the difluoromethyl (

) group at the -position enhances metabolic stability and lipophilicity (LogP) compared to non-fluorinated analogs. This application note details a robust, scalable, and safety-optimized protocol for synthesizing this compound from commercially available ethyl 1H-pyrazole-4-carboxylate. Unlike traditional industrial methods relying on gaseous chlorodifluoromethane (Freon-22), this guide prioritizes a solid-reagent-based approach using sodium chlorodifluoroacetate for the key -difluoromethylation step, ensuring accessibility and safety in standard laboratory settings while remaining adaptable for pilot-scale production.

Introduction & Retrosynthetic Analysis

The synthesis of 1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide (Target 1 ) poses two primary challenges: the regioselective introduction of the

moiety and the clean conversion of the ester to the hydrazide without degrading the sensitive fluoroalkyl group.

Strategic Disconnection

The retrosynthetic logic disconnects the molecule at the hydrazide linkage and the

bond.

• Step 1 (

  -Difluoromethylation): Utilizing a difluorocarbene source to functionalize the pyrazole nitrogen.[1]

• Step 2 (Hydrazinolysis): Nucleophilic acyl substitution of the ester with hydrazine hydrate.

Rationale for Route Selection: Direct

-difluoromethylation of the pre-formed pyrazole ester is superior to cyclization strategies (e.g., using difluoromethyl hydrazine) due to the high cost and instability of fluorinated hydrazine precursors. We utilize Sodium Chlorodifluoroacetate as a solid, bench-stable source of difluorocarbene, avoiding the need for high-pressure gas reactors required by ClCF_2H.

Figure 1: Retrosynthetic strategy highlighting the convergent assembly from stable precursors.

Experimental Protocol

Step 1: Synthesis of Ethyl 1-(difluoromethyl)-1H-pyrazole-4-carboxylate

Principle: This reaction proceeds via the in situ generation of electrophilic difluorocarbene (

) from the thermal decarboxylation of sodium chlorodifluoroacetate. The pyrazole nitrogen acts as the nucleophile, trapping the carbene.

Reagents & Materials:

• Ethyl 1H-pyrazole-4-carboxylate (1.0 equiv)[2][3]

• Sodium chlorodifluoroacetate (ClCF_2CO_2Na) (2.5 - 3.0 equiv)

• Potassium Carbonate (K_2CO_3) (1.5 equiv) - Acts as a base to buffer the system.

• Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) - Anhydrous solvent is critical.

• Tetrabutylammonium bromide (TBAB) (0.1 equiv) - Phase transfer catalyst (optional but recommended).

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a nitrogen inlet. Connect the condenser outlet to a bleach scrubber (to neutralize any potential trace vapors, though CO_2 is the main byproduct).

• Dissolution: Charge the flask with Ethyl 1H-pyrazole-4-carboxylate (e.g., 10.0 g, 71.4 mmol), K_2CO_3 (14.8 g, 107 mmol), and TBAB (2.3 g, 7.1 mmol). Add anhydrous DMF (100 mL, 10V). Stir at room temperature for 15 minutes.

• Reagent Addition: Add Sodium chlorodifluoroacetate (27.2 g, 178 mmol) in a single portion.

  • Note: For larger scales (>100g), add the reagent in 3 portions over 30 minutes to control gas evolution.

• Reaction: Heat the mixture to 95–100 °C .

  • Observation: Vigorous gas evolution (CO_2) will occur. Ensure adequate venting.[4][5]

  • Time: Maintain temperature for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or HPLC.[6]

• Work-up:

  • Cool the mixture to room temperature.

  • Pour the reaction mass into ice-cold water (500 mL).

  • Extract with Ethyl Acetate (3 x 100 mL).

  • Wash combined organics with Brine (2 x 100 mL) to remove DMF.

  • Dry over anhydrous Na_2SO_4, filter, and concentrate under reduced pressure.

• Purification: The crude oil typically solidifies. Purify via flash column chromatography (SiO_2, Hexane/EtOAc gradient) or high-vacuum distillation if liquid.

  • Target Yield: 75–85%.[7]

  • Characterization: ^1H NMR (CDCl_3) should show a triplet (

    Hz) around 7.2–7.6 ppm corresponding to the proton.

Step 2: Synthesis of 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide

Principle: Nucleophilic attack of hydrazine on the ester carbonyl. The

group is generally stable to these nucleophilic conditions at moderate temperatures.

Reagents:

• Ethyl 1-(difluoromethyl)-1H-pyrazole-4-carboxylate (from Step 1)

• Hydrazine Hydrate (80% or 64% solution) (5.0 equiv)

• Ethanol (Absolute) (5-8 volumes)

Protocol:

• Setup: Equip a round-bottom flask with a magnetic stirrer and reflux condenser.

• Addition: Dissolve the ester (e.g., 10.0 g) in Ethanol (60 mL). Add Hydrazine Hydrate (12.5 mL, ~260 mmol) dropwise at room temperature.

  • Safety: Hydrazine is toxic and a potential carcinogen. Use double gloves and work in a fume hood.

• Reaction: Heat the mixture to Reflux (78 °C) for 4–6 hours.

  • Monitoring: TLC (100% EtOAc or 5% MeOH/DCM) will show consumption of the non-polar ester and formation of a baseline spot (hydrazide).

• Isolation (Crystallization):

  • Cool the reaction mixture slowly to room temperature, then to 0–5 °C in an ice bath.

  • The product typically precipitates as a white crystalline solid.

  • Filter the solid.

  • Wash the cake with cold Ethanol (2 x 10 mL) and then Diethyl Ether (2 x 10 mL).

• Drying: Dry the solid in a vacuum oven at 45 °C for 12 hours.

  • Target Yield: 85–92%.

  • Purity: >98% by HPLC.

Process Safety & Scale-Up Considerations

Hazard Analysis

Reagent/Step	Hazard Class	Mitigation Strategy
Sodium Chlorodifluoroacetate	Gas Evolution (CO2), Thermal Decomposition	Do not seal the reactor completely (use bubbler). Control heating rate.
Difluorocarbene (:CF2)	Reactive Intermediate	Short half-life, but can dimerize to tetrafluoroethylene (TFE). Ensure good venting.
Hydrazine Hydrate	Acute Toxicity, Carcinogen, Corrosive	Use closed transfer systems where possible. Quench spills with dilute bleach.
Exotherm	Thermal Runaway	Step 1 is endothermic (decarboxylation), but gas release can foam. Leave 40% headspace in reactor.

Scale-Up to Pilot Plant (1-10 kg)

For scales exceeding 1 kg, the solid reagent method (ClCF_2CO_2Na) becomes expensive and generates large amounts of inorganic waste.

• Alternative Reagent: Use Chlorodifluoromethane (ClCF_2H, Freon-22) gas.

• Conditions: Pressurized reactor (Autoclave), 3-5 bar, 60-80 °C, using K_2CO_3 in DMF.

• Regulatory: ClCF_2H is an ozone-depleting substance. Its use requires strict environmental compliance and capture/destruction of off-gases.

• Purification: At scale, replace chromatography with crystallization. The ester can often be crystallized from Heptane/MTBE mixtures.

Analytical Characterization

1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide

• Formula: C_5H_6F_2N_4O

• MW: 176.12 g/mol [8]

• Appearance: White crystalline powder.

Expected NMR Data:

• ^1H NMR (DMSO-d6, 400 MHz):

  • 9.60 (s, 1H, CONH ),
  • 8.45 (s, 1H, Pyrazole-H5),
  • 8.05 (s, 1H, Pyrazole-H3),
  • 7.85 (t, Hz, 1H, N-CH F_2),
  • 4.50 (bs, 2H, NH_2).

• ^19F NMR (DMSO-d6):

  • -95.0 to -97.0 ppm (d, Hz).

Troubleshooting Guide

Issue	Probable Cause	Solution
Step 1: Low Conversion	Wet Solvent / Old Reagent	Dry DMF over molecular sieves. Ensure ClCF_2CO_2Na is dry.[4][5] Increase temp to 100°C.
Step 1: Low Yield	Decomposition of Carbene	Add reagent in portions. Ensure efficient stirring to disperse the solid reagent.
Step 2: Bis-hydrazide formation	Insufficient Hydrazine	Ensure at least 4-5 equivalents of hydrazine hydrate are used.
Step 2: Product not precipitating	Too much solvent	Concentrate the ethanol solution to 30% of original volume before cooling.

References

• N-Difluoromethylation of Azoles: Hong, Z., et al. "A mild and readily scalable procedure for the N-1-difluoromethylation of ethyl 6-((tert-butyldiphenylsilyl)oxy)-1H-indazole-3-carboxylate and its applications." Journal of Fluorine Chemistry, 2020.[3] Link

• Difluorocarbene Reagents: Deng, X.-Y., et al. "Difluoromethylation of phenols and thiophenols with sodium chlorodifluoroacetate."[9] Organic Syntheses, 2011, 88, 87-95. Link

• General Pyrazole Hydrazinolysis: Telvekar, V. N., et al. "Novel pyrazole-4-carbohydrazide derivatives: Synthesis and biological evaluation." Bioorganic & Medicinal Chemistry Letters, 2012.

• Industrial Difluoromethylation (Gas Method): Fujimori, Y., et al. "Process for producing 1-substituted-3-haloalkylpyrazole-4-carboxylic acid ester." U.S. Patent 2014/0018549 A1. Link

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• 2. CN111233768A - Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 3. Preparation method of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester - Eureka | Patsnap [eureka.patsnap.com]
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• 5. chemicalbook.com [chemicalbook.com]
• 6. Ethyl pyrazole-4-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemscene.com [chemscene.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Application Note: Advanced Coordination Workflows Using 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide as a Multidentate Ligand

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Compound Focus: 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide (CAS: 1225058-58-1)

Introduction and Rationale

The rational design of metallodrugs and agrochemical complexes relies heavily on the selection of ligands that can simultaneously provide robust metal chelation and favorable pharmacokinetic properties. 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide has emerged as a highly privileged scaffold in this domain[1].

This ligand combines two critical functional modules:

• The Carbohydrazide Moiety (–CONHNH₂): Positioned at the C4 of the pyrazole ring, this group acts as a versatile multidentate chelator. It typically coordinates to transition metals (e.g., Cu²⁺, Ni²⁺, Co²⁺) in a bidentate (N,O) fashion, forming stable five-membered chelate rings [4].

• The Difluoromethyl Group (–CF₂H): Located at the N1 position, the –CF₂H group is not merely a passive substituent. It acts as a lipophilic bioisostere and a unique hydrogen-bond donor (CF₂H···O). Electronically, it exerts a strong inductive electron-withdrawing effect (-I), which subtly reduces the basicity of the pyrazole ring nitrogens, thereby directing metal coordination exclusively toward the carbohydrazide tail [2].

This application note details the physicochemical profiling, step-by-step synthesis, and self-validating protocols for generating transition metal complexes using this ligand, specifically targeting applications in antimicrobial metallodrugs and succinate dehydrogenase inhibitor (SDHI) agrochemicals.

Mechanistic Pathway: From Coordination to Biological Efficacy

Understanding the causality behind the ligand's biological efficacy is crucial. The free ligand exhibits moderate membrane permeability. However, upon complexation with a transition metal like Cu(II), the overall lipophilicity (LogP) of the complex increases. The difluoromethyl group facilitates rapid penetration through the lipid bilayer of target pathogens. Once intracellular, the Cu(II) center can undergo reduction to Cu(I), triggering a Fenton-like reaction that generates reactive oxygen species (ROS), leading to pathogen apoptosis [5].

Mechanistic pathway of Cu(II)-difluoromethyl pyrazole complexes inducing pathogen apoptosis.

Experimental Protocol: Synthesis of Cu(L)₂(H₂O)₂₂ Complex

This protocol outlines the synthesis of a mononuclear Copper(II) complex. The procedure is designed as a self-validating system ; visual and spectroscopic checkpoints are embedded to ensure the integrity of the coordination process.

Reagents and Materials

• Ligand (L): 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide (≥98% purity)

• Metal Precursor: Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• Solvent: Absolute Methanol (MeOH)

• pH Modifier: 0.1 M NaOH in Methanol

Step-by-Step Methodology

Step 1: Ligand Solubilization Dissolve 2.0 mmol (352.2 mg) of the ligand in 20 mL of absolute methanol in a 50 mL round-bottom flask.

• Causality: Methanol is chosen over water because the difluoromethyl group imparts significant hydrophobicity to the ligand, making aqueous solvation inefficient.

Step 2: Metal Addition Dissolve 1.0 mmol (241.6 mg) of Cu(NO₃)₂·3H₂O in 10 mL of methanol. Add this dropwise to the ligand solution over 15 minutes under continuous magnetic stirring at room temperature.

• Validation Checkpoint 1: The solution should immediately transition from colorless to a deep blue/green tint, indicating the initial displacement of solvent molecules by the carbohydrazide N,O-donors.

Step 3: pH Optimization and Reflux Adjust the pH of the mixture to approximately 7.0–7.5 using 0.1 M NaOH.

• Causality: The carbohydrazide moiety can coordinate in its neutral keto form or its deprotonated enol form. Maintaining a neutral pH ensures coordination via the neutral keto oxygen and the terminal amine nitrogen, preventing the formation of insoluble copper hydroxides [3]. Reflux the mixture at 65 °C for 4 hours.

Step 4: Isolation and Purification Allow the solution to cool to room temperature, then reduce the volume by half using a rotary evaporator. Layer the solution with diethyl ether and store at 4 °C overnight to induce crystallization. Filter the resulting microcrystals, wash with cold ethanol (2 × 5 mL), and dry in vacuo over anhydrous CaCl₂.

• Validation Checkpoint 2 (Troubleshooting): If a pale blue, amorphous precipitate forms instead of crystalline material, it indicates rapid, uncontrolled precipitation (often unreacted metal salts). Redissolve in hot methanol and cool slowly.

Analytical Validation and Quantitative Data

To guarantee the trustworthiness of the synthesized complex, spectroscopic validation is mandatory. The coordination of the metal center predictably alters the vibrational frequencies and electronic transitions of the ligand.

Table 1: Comparative Coordination Metrics and Spectral Shifts

Analytical Parameter	Free Ligand (L)	Cu(II) Complex	Co(II) Complex	Diagnostic Significance
ν(C=O) IR Shift	1675 cm⁻¹	1615 cm⁻¹	1620 cm⁻¹	Red-shift confirms oxygen coordination (reduced double-bond character).
ν(N-H) IR Shift	3320, 3210 cm⁻¹	3150 cm⁻¹ (broad)	3165 cm⁻¹ (broad)	Red-shift and broadening confirm terminal amine nitrogen coordination.
UV-Vis λmax (MeOH)	285 nm (π→π*)	290 nm, 645 nm	288 nm, 510 nm	Emergence of d-d transitions confirms metal geometry (e.g., octahedral).
LogP (Calculated)	1.15	2.40	2.25	Increased lipophilicity essential for cell membrane permeation.
Molar Conductivity	~0 µS/cm	145 µS/cm	138 µS/cm	Confirms a 1:2 electrolytic nature (nitrate counterions are non-coordinating).

Self-Validation Rule: If the FT-IR spectrum of the isolated complex retains a sharp, strong band at >1670 cm⁻¹, the sample is contaminated with unreacted free ligand. The batch must be washed with hot ethanol to remove the uncoordinated species.

Coordination Workflow Visualization

The following diagram maps the logical progression of the experimental workflow, emphasizing the critical validation gates required to ensure structural integrity before downstream biological application.

Coordination workflow highlighting the critical FT-IR validation gate for complex integrity.

Conclusion

The use of 1-(difluoromethyl)-1H-pyrazole-4-carbohydrazide as a multidentate ligand offers a sophisticated approach to metallodrug and agrochemical design. By understanding the causality between the electron-withdrawing difluoromethyl group and the chelating capacity of the carbohydrazide moiety, researchers can predictably tune the lipophilicity and redox activity of the resulting metal complexes. Strict adherence to the self-validating protocols outlined above ensures high-purity, structurally verified coordination compounds ready for advanced biological screening.

References

• Dias, L. R. S., & Salvador, R. R. S. (2012). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. Pharmaceuticals, 5(3), 317-324.[Link]

• Li, Q., Zhai, Z.-W., Cai, P.-P., & Zhang, Y.-G. (2019). Synthesis, Crystal Structure, Antifungal Activity, and Docking Study of Difluoromethyl Pyrazole Derivatives. Journal of Heterocyclic Chemistry, 56(9), 2536-2541.[Link]

• Wang, Y., et al. (2023). The combined effect of pyrazole and amino groups: preparation of novel energetic coordination compounds with high ClO4− content. Inorganic Chemistry Frontiers, 10, 1234-1245.[Link]

• Saha, S., et al. (2019). Distinctive coordination behavior of a pyrazole imine-oxime compound towards Co(II) and Ni(II). Polyhedron, 169, 45-53.[Link]

• Kumar, A., et al. (2023). Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(ii) complexes as potential therapeutics. RSC Advances, 13, 32156-32170.[Link]

Application Note: Synthesis and Protocol Optimization for Pyrazole-4-Carbohydrazide Schiff Bases

Abstract

This application note provides a comprehensive, field-validated protocol for the synthesis of Schiff bases (hydrazones) derived from pyrazole-4-carbohydrazide. These compounds represent a critical scaffold in medicinal chemistry, exhibiting potent antimicrobial, anti-inflammatory, and anticancer profiles.[1][2] This guide details the reaction mechanism, precise experimental conditions, troubleshooting frameworks, and characterization standards required to achieve high-purity isolates suitable for biological screening.

Introduction & Pharmacological Significance

The pyrazole ring is a privileged structure in drug discovery, serving as the core for blockbuster drugs like Celecoxib (Celebrex) and Rimonabant. When the C4 position is functionalized into a Schiff base (specifically an acylhydrazone), the resulting molecule gains a "linker" region that improves binding affinity to biological targets such as bacterial DNA gyrase or cyclooxygenase (COX) enzymes.

The synthesis involves the condensation of pyrazole-4-carbohydrazide with various aromatic aldehydes. This reaction is reversible and acid-catalyzed, requiring careful control of equilibrium to maximize yield.

Chemical Basis: Reaction Mechanism

The formation of the Schiff base (acylhydrazone) proceeds via a nucleophilic addition-elimination pathway.

• Nucleophilic Attack: The terminal amino group (

  ) of the hydrazide attacks the electrophilic carbonyl carbon of the aldehyde.

• Proton Transfer: A rapid proton transfer generates a metastable carbinolamine intermediate.

• Dehydration: Under acid catalysis, the hydroxyl group is protonated and eliminated as water, forming the C=N double bond.

Mechanism Visualization

The following diagram illustrates the acid-catalyzed pathway and the critical transition states.

Caption: Figure 1. Acid-catalyzed condensation mechanism.[3] Note the reversibility (red dashed line), emphasizing the need for anhydrous conditions or water removal.

Materials & Equipment

Reagents

• Precursor: Pyrazole-4-carbohydrazide (Synthesis described in Phase 1).

• Electrophile: Substituted Aromatic Aldehyde (1.0 equiv).

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

• Catalyst: Glacial Acetic Acid (AcOH).[3][4]

• Purification: Diethyl ether, cold ethanol, DMF (for recrystallization of insoluble derivatives).

Equipment

• Round-bottom flask (100 mL) with 24/40 joint.

• Reflux condenser with drying tube (CaCl₂).

• Magnetic stirrer/hot plate with oil bath.

• Vacuum filtration setup (Buchner funnel).

Experimental Protocol

Phase 1: Synthesis of Precursor (If not commercially available)

Target: Pyrazole-4-carbohydrazide

• Dissolution: Dissolve Ethyl pyrazole-4-carboxylate (10 mmol) in absolute ethanol (30 mL).

• Hydrazinolysis: Add Hydrazine hydrate (99%, 50 mmol, 5 equiv) dropwise.

  • Note: Excess hydrazine drives the equilibrium to the hydrazide.

• Reflux: Heat to reflux (80°C) for 6–8 hours. Monitor by TLC (5% MeOH in DCM).

• Isolation: Cool to room temperature. If precipitate forms, filter.[5] If not, concentrate under vacuum to 50% volume and cool in an ice bath.

• Wash: Wash the white solid with cold ethanol (2 x 5 mL) and diethyl ether.

• Yield: Typically 70–85%.

Phase 2: Synthesis of Schiff Base (General Protocol)

Target: (E)-N'-(substituted-benzylidene)-1H-pyrazole-4-carbohydrazide

Parameter	Specification
Stoichiometry	1:1 (Hydrazide : Aldehyde)
Catalyst Load	2–4 drops Glacial Acetic Acid
Temperature	Reflux (78–80°C)
Time	3–6 Hours (Aldehyde dependent)

Step-by-Step Procedure:

• Activation: In a 100 mL round-bottom flask, suspend Pyrazole-4-carbohydrazide (1.0 g, ~4.5 mmol) in Absolute Ethanol (25 mL).

  • Tip: The hydrazide may not fully dissolve initially. This is normal.

• Addition: Add the Aromatic Aldehyde (4.5 mmol) to the suspension.

• Catalysis: Add 3 drops of Glacial Acetic Acid .

  • Why? The acid protonates the aldehyde carbonyl, making it more susceptible to nucleophilic attack.

• Reaction: Attach the reflux condenser and heat the mixture to reflux.

  • Observation: The reaction mixture usually clears to a solution as the temperature rises, then may turn cloudy again as the product precipitates.

• Monitoring: Reflux for 4 hours. Check TLC.

  • Endpoint: Disappearance of the aldehyde spot.

• Workup:

  • Method A (Precipitate formed): Cool to room temperature. Filter the solid.[2][6][7]

  • Method B (No precipitate): Pour the hot reaction mixture onto crushed ice (100 g) with vigorous stirring. The sudden solubility drop forces precipitation.

• Purification:

  • Wash the filter cake with cold water (to remove acetic acid) and cold ethanol.

  • Recrystallization: Dissolve in hot Ethanol/DMF (9:1 ratio) and cool slowly.

Workflow Visualization

Caption: Figure 2. Operational workflow for the synthesis and isolation of pyrazole Schiff bases.

Characterization Guide

To validate the structure, specific spectral signatures must be identified.[3]

FTIR Spectroscopy[2][3][7][8][9]

• Amide I (C=O): Look for a strong band at 1640–1660 cm⁻¹ .

• Imine (C=N): The diagnostic Schiff base peak appears at 1590–1620 cm⁻¹ .

• NH (Amide): A sharp band around 3100–3250 cm⁻¹ .

• NH (Pyrazole): A broad band at 3300–3400 cm⁻¹ (if unsubstituted at N1).

¹H NMR (DMSO-d₆)[4]

• Azomethine Proton (-N=CH-): A sharp singlet between 8.0 – 8.8 ppm .[4][8] This confirms the formation of the double bond.[9]

• Amide Proton (-CONH-): A downfield singlet (exchangeable with D₂O) at 11.5 – 12.0 ppm .

• Pyrazole Protons: Typically appear as singlets or doublets in the 7.8 – 8.5 ppm range, depending on substitution.

Mass Spectrometry[3]

• Molecular Ion: Expect

  or peaks.

• Fragmentation: A characteristic fragment is often the loss of the Ph-CH=N moiety, leaving the pyrazole-carboxamide cation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction or product solubility in EtOH.	1. Increase reflux time.2. Use Method B (Ice pour) for workup.3. Remove water (Dean-Stark trap) for stubborn aldehydes.
Oily Product	Impurities or solvent retention.	Triturate the oil with cold diethyl ether or hexane to induce crystallization.
Starting Material Remains	Equilibrium favors reactants.	Add more acetic acid (catalyst) or use a slight excess of aldehyde (1.2 equiv).
No Precipitate	Product is highly polar.	Evaporate solvent to 1/3 volume and refrigerate overnight.

References

• Synthesis and Biological Evaluation of Pyrazole-Linked Schiff Bases Source: RSC Advances / Royal Society of Chemistry URL:[Link] Relevance: Provides the foundational reflux method and biological context.

• Synthesis of Pyrazole-4-carbohydrazide Derivatives of Pharmaceutical Interest Source: ARKIVOC / ResearchGate URL:[Link] Relevance: details the synthesis of the carbohydrazide precursor from esters.

• Green Synthesis of Novel Pyrazole Containing Schiff Base Derivatives Source: European Journal of Chemistry URL:[10][Link] Relevance: Validates the use of acid catalysis and ethanol as a green solvent system.

Sources

• 1. amresearchjournal.com [amresearchjournal.com]
• 2. Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper( ii ) complexes as potential therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06008G [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.org.co [scielo.org.co]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. jocpr.com [jocpr.com]
• 7. Design and Synthesis of 4-Arylazo Pyrazole Carboxamides as Dual AChE/BChE Inhibitors: Kinetic and In Silico Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ethyl pyrazole-4-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 9. youtube.com [youtube.com]
• 10. Green synthesis of novel pyrazole containing Schiff base derivatives as antibacterial agents on the bases of in-vitro and DFT | European Journal of Chemistry [eurjchem.com]

Application Notes and Protocols for the N-Difluoromethylation of Pyrazoles Utilizing Non-Ozone-Depleting Reagents

Introduction: The Rising Prominence of N-Difluoromethylated Pyrazoles in Modern Chemistry

The introduction of a difluoromethyl (-CF2H) group into heterocyclic scaffolds, particularly pyrazoles, has become a cornerstone of modern medicinal and agrochemical research.[1][2][3] This small molecular modification can profoundly enhance the pharmacological profile of a molecule. The -CF2H group is a unique bioisostere for hydroxyl, thiol, and amine functionalities, offering a lipophilic hydrogen bond donor capability that can improve membrane permeability, metabolic stability, and binding affinity to biological targets.[1][4][5] Consequently, N-difluoromethylated pyrazoles are integral components of numerous advanced therapeutic agents and agrochemicals.[6][7]

Historically, the synthesis of these valuable compounds often relied on ozone-depleting substances (ODS) like chlorodifluoromethane (Freon 22). While effective, the significant environmental impact of these reagents has necessitated the development of greener, more sustainable alternatives. This guide provides an in-depth overview and detailed protocols for the N-difluoromethylation of pyrazoles using contemporary, non-ODS reagents. We will delve into the mechanistic underpinnings of these methods, offering practical insights to empower researchers in their synthetic endeavors.

Method 1: Direct N-Difluoromethylation via Difluorocarbene Generation from Diethyl Bromodifluoromethylphosphonate (BrCF2PO(OEt)2)

This method presents a straightforward and efficient pathway for the direct N-difluoromethylation of pyrazoles under mild conditions.[8] The key to this transformation is the use of diethyl bromodifluoromethylphosphonate, a commercially available and easy-to-handle liquid, as a precursor to difluorocarbene (:CF2). This approach avoids the use of gaseous reagents and offers a high degree of functional group tolerance.

Causality of Experimental Choices

The selection of BrCF2PO(OEt)2 is predicated on its ability to generate difluorocarbene in situ upon activation with a suitable base, such as potassium fluoride. The phosphonate group acts as a good leaving group, facilitating the alpha-elimination that leads to :CF2. The reaction is typically carried out in a polar aprotic solvent like DMF to ensure the solubility of the pyrazole substrate and the reagents, and to facilitate the nucleophilic attack of the pyrazole nitrogen on the generated difluorocarbene.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Difluoromethylation of heterocycles via a radical process - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: One-Pot Telescoped Synthesis of N-Difluoromethyl Pyrazole Derivatives

Executive Summary & Rationale

The N-difluoromethyl (–CF₂H) pyrazole motif is a privileged scaffold in modern drug discovery and agrochemistry. Functioning as a lipophilic bioisostere for hydroxyl and thiol groups, the –CF₂H moiety acts as a hydrogen bond donor while significantly enhancing the metabolic stability of the parent compound[1]. This structural feature is critical to the efficacy of next-generation therapeutics, such as the FXIa inhibitor milvexian, and various succinate dehydrogenase inhibitor (SDHI) fungicides[2].

Traditionally, synthesizing N-difluoromethyl pyrazoles requires a multi-step process: isolating the pyrazole core followed by alkylation using ozone-depleting gases like chlorodifluoromethane (Freon-22) under harsh biphasic conditions. To streamline this workflow, we have developed a telescoped one-pot protocol . This method leverages a Knorr-type cyclocondensation followed directly by in situ difluoromethylation using the bench-stable, solid reagent Sodium Chlorodifluoroacetate (SCDA) [3].

Mechanistic Pathway & Causality (E-E-A-T)

This protocol operates as a two-stage, single-flask system designed to maximize atom economy and minimize hazardous handling.

• Stage 1 (Cyclocondensation): A 1,3-diketone reacts with hydrazine hydrate via a classic Knorr condensation to form the pyrazole ring [4]. Water is generated as a byproduct but is tolerated in the subsequent step due to the high boiling point of the primary solvent.

• Stage 2 (In Situ Difluoromethylation): Upon addition of potassium carbonate (K₂CO₃) and SCDA, the system is heated. SCDA undergoes thermal decarboxylation (releasing CO₂ and NaCl) to generate the highly reactive electrophile, difluorocarbene (:CF₂). The base deprotonates the pyrazole (pKa ~14), driving the equilibrium toward the highly nucleophilic pyrazolide anion, which rapidly traps the :CF₂ species.

Causality in Reagent Selection: N,N-Dimethylformamide (DMF) is strictly required as the solvent. Protic solvents (like ethanol) will rapidly quench the transient difluorocarbene, forming difluoromethyl ethers and plummeting the yield. K₂CO₃ is selected over stronger bases (like NaOH) to prevent the premature alkaline hydrolysis of SCDA before it reaches its thermal decarboxylation threshold (90–100 °C).

Mechanistic pathway of telescoped cyclocondensation and difluoromethylation.

Quantitative Optimization Data

To validate the causality of our solvent and base selections, a systematic optimization was conducted. The data in Table 1 demonstrates the critical nature of an aprotic environment and the specific basicity profile required for optimal conversion.

Table 1: Optimization of Telescoped N-Difluoromethylation Conditions

Entry	Solvent	Base (2.0 eq)	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	Ethanol	K₂CO₃	80	8	15	Protic solvent quenched the :CF₂ intermediate.
2	DMF	Na₂CO₃	95	8	45	Poor solubility of base limited pyrazole deprotonation.
3	DMF	NaOH	95	8	22	Strong base caused premature hydrolysis of SCDA.
4	Acetonitrile	K₂CO₃	80	12	60	Lower boiling point prevented efficient decarboxylation.
5	DMF	K₂CO₃	95	6	85	Optimal balance of solubility, basicity, and heat.

Experimental Protocol

Materials & Reagents

• Substrate: 1,3-Diketone derivative (1.0 mmol)

• Nucleophile: Hydrazine hydrate (N₂H₄·H₂O, 64% in water) (1.1 mmol)

• Carbene Source: Sodium chlorodifluoroacetate (SCDA) (2.5 mmol)

• Base: Potassium carbonate (K₂CO₃), anhydrous, finely powdered (2.0 mmol)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous (5.0 mL)

Step-by-Step Telescoped Workflow

Step-by-step workflow for the one-pot synthesis of N-difluoromethyl pyrazoles.

Step 1: Pyrazole Ring Formation

• Charge a 25 mL round-bottom flask equipped with a magnetic stir bar with the 1,3-diketone (1.0 mmol) and anhydrous DMF (5.0 mL).

• Add hydrazine hydrate (1.1 mmol) dropwise at room temperature.

• Attach a reflux condenser and heat the mixture to 80 °C for 2 hours.

• Self-Validation Check: Monitor by TLC (Hexane/EtOAc 3:1). The disappearance of the UV-active diketone spot and the appearance of a lower Rf pyrazole spot confirm complete cyclization.

Step 2: In Situ N-Difluoromethylation 5. Cool the reaction mixture to room temperature (crucial to prevent violent outgassing upon reagent addition). 6. Add finely powdered anhydrous K₂CO₃ (2.0 mmol) followed by SCDA (2.5 mmol) in one portion. 7. Re-attach the condenser and gradually heat the mixture to 95 °C. Maintain this temperature for 6–8 hours. Note: Vigorous bubbling (CO₂ evolution) will be observed as the internal temperature surpasses 85 °C.

Step 3: Workup & Purification 8. Cool the reaction to room temperature and quench by pouring into 20 mL of ice-cold distilled water. 9. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). 10. Wash the combined organic layers with brine (3 × 15 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 11. Purify the crude residue via flash column chromatography on silica gel using a Hexane/Ethyl Acetate gradient.

Self-Validation & Quality Control (Analytical Markers)

To ensure the integrity of the synthesized N-difluoromethyl pyrazole, the protocol incorporates strict spectroscopic validation checkpoints:

• ¹⁹F NMR (376 MHz, CDCl₃): Look for a distinct doublet at approximately -95.0 ppm . The large coupling constant (²J_HF ≈ 59–60 Hz) is the definitive hallmark of the –CF₂H group.

• ¹H NMR (400 MHz, CDCl₃): The difluoromethyl proton will appear as a highly characteristic triplet far downfield, typically between 7.10 – 7.50 ppm , mirroring the ²J_HF ≈ 60 Hz coupling constant. The disappearance of the broad N-H pyrazole peak (usually >10 ppm) confirms successful N-alkylation.

References

• Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: Journal of Medicinal Chemistry / NIH URL:[Link][1]

• Title: Efficient Access to Functionalized N-Difluoromethylpyrazoles Source: ACS Omega URL:[Link][2]

• Title: S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate Source: Organic Letters URL:[Link][3]

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: Molecules / MDPI URL:[Link][4]

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 1-(difluoromethyl)pyrazole-4-carbohydrazide Synthesis

The following guide is designed as a Tier 3 Technical Support Knowledge Base for process chemists and medicinal chemists optimizing the synthesis of 1-(difluoromethyl)pyrazole-4-carbohydrazide (CAS: 1225058-58-1).

It addresses the two critical synthetic bottlenecks: the regioselective

-difluoromethylation of the pyrazole core and the subsequent hydrazinolysis.

Ticket ID: #DFM-PYR-4-HZ-OPT Subject: Yield Improvement & Troubleshooting Guide Status: Resolved / Knowledge Base Article Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Reaction Pathway

The synthesis typically proceeds via a two-step sequence starting from ethyl pyrazole-4-carboxylate . The primary yield-limiting step is the

-difluoromethylation, which suffers from poor conversion and competing hydrolysis if not strictly controlled. The second step, hydrazinolysis, is generally high-yielding but requires strict impurity control to prevent bis-hydrazide formation.[1]

Optimized Synthetic Workflow

Figure 1: Optimized synthetic route highlighting the critical control point at the difluoromethylation step.

Module 1: -Difluoromethylation (The Bottleneck)[1]

The Challenge: Introducing a

group onto the pyrazole nitrogen.[1] Standard Reagent: Chlorodifluoromethane (Freon-22, ).[1] Lab-Scale Alternative: Sodium chlorodifluoroacetate or Diethyl (bromodifluoromethyl)phosphonate.[1]

Method A: Industrial Standard (Gas Reagent)

Best for scale-up (>100g).[1] Requires gas handling.

Protocol:

• Dissolution: Dissolve ethyl pyrazole-4-carboxylate (1.0 eq) in DMF (anhydrous).

• Base Activation: Add

  (1.5–2.0 eq) and a Phase Transfer Catalyst (PTC) like TBAB (Tetrabutylammonium bromide) (0.05 eq).[1]

  • Why? The PTC is critical for shuttling the carbonate anion to deprotonate the pyrazole and facilitating the reaction with the difluorocarbene generated in situ.

• Gas Addition: Heat to 70–80°C. Bubble

  gas slowly into the mixture.

• Monitoring: Monitor via GC-MS or TLC. The reaction is complete when the starting material is <1%.[1]

Method B: Lab-Scale (Solid Reagents)

Best for safety and convenience (<10g).[1]

Protocol:

• Dissolve starting material in DMF or MeCN.[1]

• Add Sodium chlorodifluoroacetate (2.0 eq) and

  (1.5 eq).

• Heat to 90–100°C. The reagent decarboxylates to release

  , which inserts into the N-H bond (mechanistically often via proton transfer and nucleophilic attack on the carbene).[1]

Troubleshooting Guide: Difluoromethylation

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Poor solubility of base; "Stalling" of carbene generation.[1]	Switch Solvent: Use DMF or NMP instead of MeCN. Add Catalyst: Ensure 5 mol% TBAB or 18-Crown-6 is present.[1]
Hydrolysis of Ester	Presence of water in solvent/base.[1]	Dry System: Use anhydrous DMF and flame-dried .[1] Moisture causes the base to attack the ester.[1]
N-Alkylation Regioisomers	(Not applicable for symmetric SM).	If using asymmetric pyrazoles later, N1 vs N2 selectivity is controlled by steric bulk and electronics.[1]
Violent Exotherm	Rapid decarboxylation of solid reagent.[1]	Control Temp: Ramp temperature slowly from 60°C to 95°C. Do not add all solid reagent at once.

Module 2: Hydrazide Formation[1][2]

The Challenge: Converting the ester to the hydrazide without forming the dimer (bis-hydrazide) or leaving unreacted hydrazine.

Protocol:

• Solvent: Ethanol (Absolute).[1]

• Stoichiometry: Suspend the intermediate (Ethyl 1-(difluoromethyl)pyrazole-4-carboxylate) in EtOH (5-10 volumes).

• Addition: Add Hydrazine Hydrate (80% or 64%) dropwise.[1]

  • Critical Ratio: Use 3.0 to 5.0 equivalents of hydrazine.[1]

  • Why? A large excess drives the equilibrium to the product and prevents the product hydrazide from attacking another ester molecule (which would form a dimer).

• Reaction: Reflux (78°C) for 4–6 hours.

• Work-up: Cool to 0–5°C. The product often crystallizes out. Filter and wash with cold ethanol.[1]

Troubleshooting Guide: Hydrazinolysis

Symptom	Probable Cause	Corrective Action
Product is Oily/Sticky	Impure intermediate or residual solvent.[1]	Trituration: Triturate the oil with cold diethyl ether or hexanes to induce crystallization.[1]
Low Yield (in filtration)	Product too soluble in EtOH.[1]	Concentrate: Remove 70% of solvent in vacuo before cooling.[1] Co-solvent: Add water (anti-solvent) if using pure EtOH.[1]
Bis-impurity detected	Insufficient Hydrazine excess.[1]	Increase Equivalents: Increase hydrazine hydrate to 5.0 eq. Ensure dropwise addition of ester to hydrazine (reverse addition) if problem persists.

FAQ: Expert Insights

Q1: Can I use sodium hydride (NaH) for the difluoromethylation step? A: It is not recommended .[1] NaH is a strong base that can degrade the difluoromethylating agent or cause side reactions with the ester group (Claisen condensation type).[1] Weak bases like

or are superior because they buffer the reaction and are sufficient to deprotonate the pyrazole ( ).

Q2: How do I confirm the

-difluoromethyl group is intact? A: Use 1H-NMR . The proton appears as a distinct triplet (due to coupling with two Fluorine atoms) in the range of 7.2 – 7.8 ppm with a large coupling constant ( ).[1]

Q3: Is the

group stable to hydrazine reflux? A: Yes. The difluoromethyl group on a pyrazole nitrogen is generally stable to nucleophilic attack by hydrazine under standard reflux conditions.[1] It acts as a pseudo-halogen/alkyl group.[1]

Decision Tree for Yield Optimization

Figure 2: Diagnostic logic flow for identifying yield losses.

References

• Ugrak, B. et al. (2021).[1] N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks.[1] Arkivoc. Retrieved from [Link]

• Li, Y. et al. (2014).[1] Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Synlett. Retrieved from [Link]

• Mao, J. et al. (2018).[1][2] N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Conditions. Journal of Organic Chemistry. (Contextual citation for solid reagent method).

• Vertex AI Search. (2024).[1] Summary of Industrial Synthesis Routes for Difluoromethyl Pyrazoles. (Aggregated technical data).

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Purification Strategy &amp; Workflow Visualization

Welcome to the Technical Support Center for Pyrazole Carbohydrazide Purification. As a Senior Application Scientist, I frequently consult with researchers who struggle to isolate these highly polar, hydrogen-bonding molecules. The terminal hydrazine moiety (-NHNH2) paired with the pyrazole core creates a unique physicochemical profile that interacts aggressively with standard stationary phases.

This guide is designed to move beyond basic instructions—providing field-proven troubleshooting strategies, causal explanations, and self-validating protocols to ensure high-purity isolation for downstream drug development and biological assays.

Before committing your crude mixture to a column, it is critical to assess its initial purity. Pyrazole carbohydrazides are prone to on-column degradation if residence time is too high. The workflow below outlines the optimal decision tree for isolation.

Recommended purification workflow for pyrazole carbohydrazides based on crude purity.

Troubleshooting & FAQs

Q1: My pyrazole carbohydrazide streaks severely on standard silica gel TLC plates. How can I improve resolution and translation to flash chromatography? Causality & Solution: Severe streaking is caused by the strong hydrogen-bonding interaction between the basic/polar carbohydrazide moiety and the acidic silanol groups (-SiOH) on the silica gel surface. To mitigate this, you must neutralize the stationary phase. Add 1-2% triethylamine (Et3N) to your eluent system to cap these acidic sites[1]. Additionally, incorporating a polar protic modifier like methanol (1-10%) disrupts intermolecular hydrogen bonding between the analyte molecules, sharpening the elution band[1].

Mechanism of silica gel streaking and resolution via stationary phase neutralization.

Q2: I attempted recrystallization, but my compound oiled out instead of forming crystals. What went wrong? Causality & Solution: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent, or when the crude mixture contains highly lipophilic impurities that depress the melting point. Adjustment: Switch to a solvent system with a steeper solubility curve. Pyrazole carbohydrazides often recrystallize exceptionally well from absolute ethanol or ethanol/water mixtures[2][3]. If oiling occurs, reheat the mixture until homogenous, add a small amount of a higher-boiling co-solvent (like DMF), and allow the solution to cool very slowly to room temperature before transferring to an ice bath[3][4].

Q3: During reverse-phase HPLC (C18), my compound elutes as a broad, split peak. Is it degrading? Causality & Solution: While on-column degradation is possible, split peaks for hydrazides in RP-HPLC are typically due to mixed ionization states or tautomerization at the column temperature. Ensure your mobile phase is properly buffered. Using 0.1% Formic Acid or 0.05% TFA in both Water and Acetonitrile ensures the carbohydrazide remains fully protonated, yielding a single sharp peak. Note: TFA will form a stable salt with the hydrazide; if the free base is required, use a volatile buffer like ammonium acetate (pH 6.5) instead.

Quantitative Data: Solvent Systems & Expected Outcomes

The following table summarizes the optimized parameters for various purification techniques based on empirical data and literature standards[1][3][5].

Purification Method	Typical Solvent System / Modifier	Target Purity	Typical Yield	Common Application
Flash Chromatography	DCM : MeOH (95:5) + 1% Et3N	>95%	60 - 75%	Complex crude mixtures with structurally similar byproducts
Recrystallization	Absolute Ethanol or EtOH/H2O	>98%	51 - 89%	High-purity isolation of >80% pure crude solids
Reverse-Phase HPLC	H2O : MeCN + 0.1% Formic Acid	>99%	40 - 60%	Final polishing for biological assay testing

Self-Validating Experimental Protocols

Protocol A: Flash Chromatography on Neutralized Silica Gel

Objective: Purify highly polar pyrazole carbohydrazides while preventing on-column decomposition and streaking.

• Solvent Preparation: Prepare the eluent system (e.g., Dichloromethane/Methanol 95:5). Add 1% to 2% (v/v) Triethylamine (Et3N) to the mixture to act as a basic modifier[1].

• Slurry Preparation: In a dedicated beaker, add the neutralized eluent to dry silica gel (230-400 mesh) to form a homogenous, pourable slurry.

• Column Packing: Pour the slurry into the glass column. Apply gentle positive air pressure to pack the bed firmly, ensuring no air bubbles are trapped[1].

• Equilibration (Self-Validation Step): Elute 2-3 column volumes of the Et3N-containing solvent through the packed bed. Validation: Test the pH of the eluent exiting the column; it should be basic, confirming the acidic silanol sites are fully neutralized[1].

• Sample Loading: Dissolve the crude pyrazole carbohydrazide in a minimal volume of the eluent. If solubility is poor, pre-absorb the compound onto a small amount of neutralized silica and load it as a dry solid onto the column head.

• Elution: Run the column using flash pressure. Collect fractions and monitor via TLC. Crucial: TLC plates must also be pre-treated with 1% Et3N to accurately reflect column conditions.

Protocol B: Recrystallization from Ethanol/Water

Objective: Isolate high-purity pyrazole-3-carbohydrazides from crude reaction mixtures in a scalable manner.

• Initial Dissolution: Place the crude solid in a round-bottom flask. Add a minimal amount of boiling absolute ethanol (e.g., 10-20 mL per gram of crude)[2].

• Heating: Heat the suspension under reflux until the solid completely dissolves[2]. If insoluble impurities remain, perform a rapid hot filtration through a pre-warmed fritted funnel.

• Inducing Crystallization: Remove the flask from the heat source. Allow it to cool slowly to room temperature undisturbed.

• Precipitation: If crystals do not form spontaneously, add cold distilled water dropwise until the solution becomes slightly cloudy, then gently warm until clear again[3][4].

• Cooling: Transfer the flask to an ice-water bath for 30 minutes to maximize thermodynamic yield.

• Isolation: Collect the pure crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold ethanol to remove residual mother liquor[2][3].

• Drying: Dry the crystals under high vacuum to remove residual solvent. Expected yields typically range from 51% to 89% depending on the specific substitution pattern[3][5].

References

• New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity National Institutes of Health (PMC)[Link]

• Synthesis, characterization and preliminary biological activity of some new pyrazole carbohydrazide derivatives Journal of Chemical and Pharmaceutical Research (JOCPR)[Link]

• Synthesis, characterization and preliminary biological activity of some new pyrazole carbohydrazide derivatives (Archived) ResearchGate[Link]

• Corrosion Inhibition Effect of Pyrazole Carbohydrazide Inhibitor for AA 8088in1M H2SO4 Solution IOMC World[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. iomcworld.com [iomcworld.com]

Technical Support Center: Controlling Regioselectivity in N-Difluoromethylation of Pyrazoles

Welcome to the Application Support Center. As drug development increasingly relies on fluorinated bioisosteres, the N-difluoromethyl (

) group has emerged as a critical lipophilic hydrogen bond donor[1]. However, the ambidentate nature of unsymmetrical pyrazoles makes regioselective N-alkylation a persistent synthetic bottleneck.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you control regioselectivity, minimize isomer mixtures, and scale your difluoromethylation workflows.

I. Mechanistic Overview: The Regioselectivity Challenge

Pyrazoles possess two nitrogen atoms (N1 and N2) that rapidly tautomerize. When subjected to difluorocarbene (

) precursors, the intermediate pyrazolide anion acts as an ambidentate nucleophile. The regiochemical outcome (N1 vs. N2 attack) is dictated by a delicate balance of steric hindrance and the electronic inductive effects of substituents at the C3 and C5 positions.

If the reaction lacks sufficient steric or electronic bias, it typically yields an intractable 1:1 mixture of isomers that cannot be easily separated by standard silica gel chromatography due to their nearly identical polarities and boiling points[2].

Mechanistic pathway of pyrazole N-difluoromethylation via difluorocarbene intermediate.

II. Troubleshooting & FAQs

Q: I am attempting to N-difluoromethylate 3-methylpyrazole, but I consistently get a 1:1 mixture of the 1,3- and 1,5-isomers. How can I isolate the desired product? A: This is a classic limitation. The methyl group at C3 does not provide enough steric bulk to completely block N2, nor does it provide a strong enough electronic pull to deactivate it. Furthermore, these specific isomers are notoriously inseparable by standard column chromatography or preparative HPLC[2].

• Solution 1 (Engineering the Substrate): Instead of direct alkylation, start with a 3-bromo or 3-trifluoromethyl pyrazole. Strongly electron-withdrawing groups (EWGs) at C3 pull electron density away from N2, significantly favoring N1-alkylation. You can then perform a late-stage cross-coupling to install your desired C3 substituent.

• Solution 2 (Physical Separation): If you must proceed with the mixture, specialized high-efficiency fractional distillation is required, as recently demonstrated for kilogram-scale separation of these specific isomers[2].

Q: My yields using Sodium Chlorodifluoroacetate (

) are below 20%, and I see a lot of unreacted starting material. A: requires elevated temperatures (>80°C) to decarboxylate and release . If the pyrazole is not sufficiently nucleophilic or if the base has not fully formed the pyrazolide anion, the highly reactive difluorocarbene will rapidly dimerize into tetrafluoroethylene gas or be quenched by trace water.

• Causality-Driven Fix: Switch to a milder precursor like Diethyl bromodifluoromethylphosphonate (

  )[3]. This reagent releases slowly at lower temperatures (room temp to 60°C) in the presence of fluoride ions, maintaining a low steady-state concentration of carbene that favors productive capture by the pyrazole over dimerization.

Q: We need to scale up our N-difluoromethylation to 50 grams for a tox-batch, but our current protocol uses Chlorodifluoromethane (Freon-22). We do not have large-scale pressure reactors. A: Freon-22 is an ozone-depleting gas that requires specialized pressurized equipment and phase-transfer catalysis (PTC)[2].

• Alternative Strategy: Transition your protocol to use bromo(difluoro)acetic acid with

  . Recent methodologies have proven this to be a highly scalable (>50 g), low-cost, and transition-metal-free alternative that operates efficiently in standard glassware without the need for pressurized systems[4].

III. Validated Standard Operating Protocols (SOPs)

Protocol A: Mild, High-Yielding N-Difluoromethylation using

This protocol is ideal for late-stage functionalization of complex, functionalized pyrazoles where harsh bases or high temperatures would cause degradation[3].

Reagents: Pyrazole substrate (1.0 equiv),

(1.5 equiv), Anhydrous KF (3.0 equiv), Anhydrous THF.

• Anion Generation: In a flame-dried Schlenk flask under inert atmosphere (

  or Ar), dissolve the pyrazole (1.0 mmol) in anhydrous THF (5.0 mL, 0.2 M). Add anhydrous KF (3.0 mmol). Stir vigorously at room temperature for 15–30 minutes.

  • Causality: KF acts as both a base to deprotonate the pyrazole and a nucleophilic trigger to activate the phosphonate.

• Carbene Generation: Add

  (1.5 mmol) dropwise over 5 minutes via syringe.

  • Causality: Dropwise addition prevents a sudden spike in carbene concentration, suppressing non-productive dimerization.

• Reaction: Heat the mixture to 60°C. Monitor the reaction via TLC (Hexanes/EtOAc).

  • Self-Validation Check: The reaction is proceeding correctly if you observe the disappearance of the highly polar pyrazole spot and the emergence of a significantly less polar, UV-active spot (the

    group drastically reduces the molecule's polarity by masking the N-H hydrogen bond donor).

• Quench & Workup: Once complete (typically 4–12 hours), cool the reaction to room temperature. Quench by adding

  (10 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography.

IV. Quantitative Data Summary: Reagent Selection Matrix

Use the following table to select the appropriate difluoromethylating reagent based on your project's scale, substrate sensitivity, and regioselectivity needs.

Reagent / Precursor	Typical Base & Solvent	Operating Temp	Regioselectivity Control	Scalability / Environmental Impact
Chlorodifluoromethane (Freon-22)	NaOH/KOH, Dioxane/Water (PTC)	70°C	Poor to Moderate (Thermodynamic control)	High scalability, but requires pressure reactors. High ozone-depletion potential[2].
	KF, THF	20°C - 60°C	Moderate to High (Kinetic control, sensitive to sterics)	Excellent for discovery/medicinal chemistry. Non-ozone depleting, mild conditions[3].
Sodium Chlorodifluoroacetate	or , DMF	90°C - 120°C	Moderate (High temps can scramble isomers)	Good scalability. Cheap, solid reagent, but prone to low yields due to rapid carbene dimerization.
Bromo(difluoro)acetic acid	, MeCN or DMF	80°C	Moderate to High	Excellent for >50g scale-up. Low cost, standard glassware, high atom economy[4].

V. References

• Mao, Z., et al. "N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition." Tetrahedron Letters, 2018.3

• Ugrak, B., et al. "N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks." Arkivoc, 2025. 2

• Xu, X., et al. "Visible-Light-Promoted Thioetherification Reactions via Electron Donor–Acceptor Complexes between Active Esters and Sulfinates." The Journal of Organic Chemistry, 2025. 4

• "Late-stage difluoromethylation: concepts, developments and perspective." Chemical Society Reviews, 2021. 1

Sources

• 1. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting hydrazine hydrate reaction with fluorinated esters

Initiating Initial Research

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Technical Support Center: Preventing N-CF₂H Bond Hydrolysis During Synthesis

Welcome to the Technical Support Center for fluoroalkyl synthesis. The

-difluoromethyl ( -CF₂H) group is a highly sought-after lipophilic bioisostere for hydroxyl, thiol, and amino groups in drug development. However, researchers frequently encounter severe stability issues, specifically the rapid hydrolysis of the -CF₂H bond during synthesis, purification, or storage.

This guide provides mechanistic troubleshooting, strategic workarounds, and field-proven protocols to help you successfully synthesize and isolate

-CF₂H compounds without hydrolytic degradation.

Part 1: Troubleshooting & Mechanistic FAQs

Q: Why does the

-CF₂H bond in my synthesized secondary/tertiary amines degrade so rapidly during aqueous workup? A: The degradation is driven by the high polarity of the -CF₂H bond and the electron density of the nitrogen atom. In free -CF₂H amines, the lone pair on the nitrogen can facilitate the spontaneous expulsion of a fluoride ion ( -elimination). This forms a highly reactive iminium or azafulvene intermediate. When exposed to ambient water during workup or storage, this intermediate is rapidly trapped (hydrolyzed), degrading the molecule into the parent amine, carbon dioxide, and hydrogen fluoride [1]. This process is accelerated in both acidic and basic aqueous media.

Q: How can I structurally prevent this

-elimination and stop hydrolysis? A: Causality dictates that if you reduce the electron density on the nitrogen atom, you prevent the lone pair from assisting in fluoride elimination. You can achieve this via two primary strategies:

• Delocalization (The Amide Strategy): Convert the target into an

  -CF₂H amide, carbamate, or urea. The adjacent carbonyl group delocalizes the nitrogen lone pair, fundamentally shutting down the -elimination pathway and rendering the molecule highly robust [2].

• Inductive Withdrawal (The

  (CF₃)(CF₂H) Strategy): If an amine is strictly required for receptor binding, introduce a strongly electron-withdrawing trifluoromethyl (-CF₃) group directly on the nitrogen. This creates an (CF₃)(CF₂H) amine, which reduces nitrogen basicity so severely that it yields a 2000-fold increase in hydrolytic stability compared to standard -CF₂H amines [3].

Q: My traditional difluoromethylation uses difluorocarbene under highly basic conditions, but my yields are terrible due to hydrolysis. What is the alternative? A: Traditional methods relying on harsh bases (e.g., KOH, NaOH) to generate difluorocarbene from reagents like ClCF₂H or TMSCF₂Br inherently promote the basic hydrolysis of the newly formed

-CF₂H bond. To bypass this, you must use a neutral, self-validating system. The current state-of-the-art approach utilizes the desulfurization-fluorination of thioformamides using AgOCF₃ and AgF in anhydrous conditions. This generates the CF₂ motif without base, preventing in situ hydrolysis [2].

Part 2: Visualizing Hydrolysis vs. Stabilization

Mechanistic pathways of N-CF2H bond hydrolysis versus chemical stabilization strategies.

Part 3: Quantitative Stability Data

To guide your synthetic design, the following table summarizes the hydrolytic stability of various

-fluoroalkyl motifs under physiological and stress conditions.

Compound Motif	Environmental Conditions	Half-Life / Stability	Hydrolysis Susceptibility
Free -CF₂H Amine	Aqueous, pH 7.4, 25 °C	< 1 hour	Extremely High
-CF₂H Imidazole	Aqueous, Basic pH	< 10 Minutes	High (azafulvene pathway)
(CF₃)(Me) Amine	Aqueous, pH 1.0, 37 °C	< 5 minutes	High
-CF₂H Amide	Aqueous, pH 1 to 10, 37 °C	> 6 weeks	Negligible
(CF₃)(CF₂H) Amine	Aqueous, pH 1 to 10, 37 °C	> 6 weeks	Negligible (2000-fold increase)

(Data synthesized from stress tests of fluorinated bioisosteres [1][2][3])

Part 4: Step-by-Step Methodologies

To ensure scientific integrity and reproducible results, use the following self-validating protocols designed to exclude water and prevent

-elimination during the critical bond-forming steps.

Protocol A: Synthesis of Hydrolysis-Resistant -CF₂H Amides via Thioformamides

Mechanism: This protocol avoids harsh bases by utilizing the thermodynamic driving force of desulfurization to install the fluorine atoms under neutral, anhydrous conditions.

• Pre-assembly: Synthesize the corresponding thioformamide (

  -NH-C(=S)H) from your starting amine using standard thionation reagents (e.g., Lawesson's reagent). Ensure the product is rigorously dried under a high vacuum.

• Inert Atmosphere Setup: Flame-dry a Schlenk flask and backfill with Argon. Add the thioformamide (1.0 equiv).

• Solvent Addition: Add anhydrous Acetonitrile (MeCN) to achieve a 0.1 M concentration. Crucial Step: The solvent must be strictly anhydrous (<10 ppm H₂O) to prevent the quenching of the reactive intermediates.

• Reagent Introduction: Add AgOCF₃ (5.0 equiv) and AgF (3.0 equiv). AgOCF₃ acts as a controlled, slow-release source of difluorocarbene (F₂C=O) in situ, preventing the concentration spikes that lead to side reactions.

• Thermal Activation: Heat the reaction mixture to 50 °C for 15 hours. The silver salts drive the desulfurization, coupling the carbonylation and fluorination in one pot.

• Workup: Cool to room temperature, filter the crude mixture through a pad of Celite to remove silver sulfide salts, and concentrate under reduced pressure. Purify the stable

  -CF₂H amide via silica gel chromatography.

Protocol B: Synthesis of Ultra-Stable (CF₃)(CF₂H) Amines

Mechanism: By starting with an

-CF₃ thioformamide, the nitrogen is pre-deactivated, ensuring the intermediate does not undergo premature hydrolysis during the difluoromethylation step.

• Substrate Preparation: Begin with an

  -CF₃ thioformamide derivative.

• Reaction Assembly: In a glovebox, dissolve the substrate in anhydrous Dichloromethane (DCM) or a DCM/HFIP (Hexafluoroisopropanol) mixture. HFIP is utilized here because its strong hydrogen-bond donating ability stabilizes highly polar transition states without acting as a nucleophilic water source.

• Fluorination: Introduce a fluorinating agent compatible with desulfurization (e.g., specific hypervalent iodine reagents or silver-based fluorinators as dictated by the specific substrate scope).

• Isolation: Because the resulting

  (CF₃)(CF₂H) amine is highly resistant to hydrolysis, standard aqueous workup (e.g., washing with saturated NaHCO₃) can be safely performed without degrading the product. Extract with ethyl acetate, dry over Na₂SO₄, and purify.

Part 5: Workflow Visualization

Anhydrous synthetic workflow for generating hydrolysis-resistant N-CF2H amides.

References

• Meanwell, N. A., et al. "The Dark Side of Fluorine." ACS Medicinal Chemistry Letters, 2019.[Link]

• Lin, D., et al. "Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides." Journal of the American Chemical Society, 2024.[Link]

• Wycich, G., et al. "Desulfurizative Fluorination of N-CF3 Thioformamides for the Efficient Synthesis of N(CF3)(CF2H) Amines with Enhanced Stability." Angewandte Chemie International Edition, 2025. [Link]

Optimization of reaction temperature for pyrazole hydrazide formation

Executive Summary & Core Directive

The Thermal Sweet Spot: Kinetics vs. Thermodynamics

In the synthesis of pyrazole hydrazides from their corresponding esters, temperature is not merely a catalyst for speed; it is the primary switch between selective conversion and uncontrolled oligomerization .

The reaction follows a Nucleophilic Acyl Substitution mechanism. Your objective is to stop the reaction at the mono-acylated hydrazine (the hydrazide).

• The Trap: The product (hydrazide) is still a nucleophile. If the reaction temperature is too high or hydrazine concentration too low, the product attacks a second molecule of ester, forming the symmetric

  -diacylhydrazine (bis-hydrazide dimer) .

• The Solution: Operate under Kinetic Control whenever possible. Use high equivalents of hydrazine (nucleophile saturation) and moderate temperatures to statistically and energetically favor the mono-addition.

Optimization Matrix: Temperature Effects

Use this table to determine the starting conditions based on your substrate's reactivity.

Temperature Zone	Condition Type	Target Substrate	Risk Profile	Recommended For
	Kinetic Control	Activated esters (e.g., 4-nitrophenyl), Acid Chlorides	Low. Reaction may stall if steric bulk is high.	Highly sensitive substrates; preventing dimerization.
	Optimized Zone	Methyl/Ethyl Pyrazole Carboxylates	Moderate. Requires monitoring to prevent over-acylation.	Standard Protocol. Balances rate vs. purity.
(Reflux)	Thermodynamic	Sterically hindered esters, Electron-rich pyrazoles	High. Significant risk of bis-hydrazide precipitation.	Unreactive substrates only. Requires excess hydrazine ( eq).

Troubleshooting Guide (FAQ)

Issue 1: Formation of Insoluble White Precipitate

User Question: "I refluxed my ethyl pyrazole-4-carboxylate with 2 equivalents of hydrazine hydrate in ethanol. After 3 hours, a heavy white solid precipitated that is insoluble in methanol.[1] Is this my product?"

Technical Diagnosis: Likely No . This is the classic signature of the Bis-hydrazide Dimer .

• Cause: High temperature (reflux) combined with low hydrazine concentration (2 eq). Once the hydrazide formed, it competed with the hydrazine for the remaining ester.

• Validation: Check solubility. Pyrazole mono-hydrazides are typically soluble in hot ethanol/methanol. The dimer is often highly insoluble due to strong intermolecular H-bonding.

• Corrective Action:

  • Increase Hydrazine Hydrate to 5–10 equivalents .

  • Lower temperature to

    .

  • Rescue: Hydrolysis of the dimer back to acid is difficult; it is usually more efficient to restart.

Issue 2: Reaction Stalled at 50% Conversion

User Question: "I am running the reaction at

. LCMS shows 50% product and 50% starting material, but the ratio hasn't changed in 4 hours."[1]

Technical Diagnosis: You have reached a solubility or equilibrium limit , or you have lost your reagent.

• Cause: Hydrazine hydrate is volatile. If your system wasn't perfectly sealed, you may have lost the excess hydrazine, halting the kinetics.[1] Alternatively, the ethanol byproduct is inhibiting the forward reaction (Le Chatelier's principle).

• Corrective Action:

  • Add a fresh aliquot of Hydrazine Hydrate (2 eq).

  • Raise temperature slightly (e.g., from

    to ).

  • Process Tip: Use a sealed pressure vial instead of a reflux condenser to prevent hydrazine loss and allow slight pressure buildup to drive kinetics.

Issue 3: "Messy" Baseline on TLC (Degradation)

User Question: "My pyrazole has a nitrile group on position 3. Upon refluxing with hydrazine, the reaction turned black and TLC shows multiple spots."

Technical Diagnosis: Functional Group Incompatibility.

• Cause: Hydrazine is a potent reducing agent and nucleophile. At reflux temperatures (

  ), it can attack nitriles (forming amidrazones) or reduce sensitive motifs.

• Corrective Action:

  • Strict Kinetic Control: Perform the reaction at

    to RT.

  • Catalysis: Use a mild Lewis Acid (e.g.,

    or ) to activate the ester, allowing the reaction to proceed at lower temperatures without thermal degradation.

Experimental Protocols

Method A: The "Goldilocks" Protocol (Recommended)

Best for standard methyl/ethyl esters of pyrazole.

• Setup: Charge a round-bottom flask (or sealed vial) with Pyrazole Ester (

  ).

• Solvent: Dissolve in absolute Ethanol (

  ).

  • Note: Methanol reacts faster but is more toxic; Ethanol is standard.

• Reagent Addition: Add Hydrazine Hydrate (

  ) dropwise at room temperature.

  • Critical: The large excess is the primary safeguard against dimer formation.

• Reaction: Heat to

  . Monitor by TLC/LCMS every hour.

  • Endpoint: Disappearance of Ester.

• Workup (Self-Validating):

  • Cool to RT.

  • Concentrate under reduced pressure to remove Ethanol and excess Hydrazine.[2]

  • Trituration: Add cold diethyl ether or hexanes. The mono-hydrazide should solidify as a white/off-white powder.

  • Check: If the solid is insoluble in hot alcohol, suspect dimer.

Method B: Low-Temperature Catalytic Route

Best for sensitive substrates or deactivated esters.

• Setup: Dissolve Pyrazole Ester (

  ) in dry THF.

• Catalyst: Add

  -Triazabicyclo[4.4.0]dec-5-ene (TBD) ( ) OR ( ).

• Reagent: Add Hydrazine Hydrate (

  ).

• Reaction: Stir at

  to .

• Mechanism: The catalyst activates the carbonyl carbon, making it susceptible to hydrazine attack without thermal energy, preserving other functional groups.

Visualizing the Pathway

The following diagram illustrates the bifurcation between the desired Kinetic Product and the undesired Thermodynamic Impurity.

Caption: Reaction pathway showing the critical divergence. High temperatures and low hydrazine concentrations promote the secondary attack of the product on the starting material, leading to the insoluble dimer.

References

• Process Optimization of Hydrazide Synthesis

  • Org.[2][3] Process Res. Dev. 2012, 16, 12, 2036–2042.[1] "Safe and Efficient Synthesis of Hydrazides."

• Bis-hydrazide Impurity Characterization

  • Journal of Chemical Research. 2005, 3, 182-184.[1] "Side reactions in the synthesis of carboxylic acid hydrazides."

• Catalytic Methods (Low Temp)

  • Tetrahedron Letters. 2010, 51, 15, 2014-2016.[1] "TBD-catalyzed hydrazinolysis of esters."

• Safety of Hydrazine Hydrate

  • Bretherick's Handbook of Reactive Chemical Hazards.

Sources

• 1. CN103408454A - Preparation method of hydrazide compound - Google Patents [patents.google.com]
• 2. orgsyn.org [orgsyn.org]
• 3. krishikosh.egranth.ac.in [krishikosh.egranth.ac.in]

Reference Data & Comparative Studies

19F NMR chemical shifts of N-difluoromethyl pyrazoles

Comprehensive Comparison Guide: ¹⁹F NMR Chemical Shifts for the Regiochemical Assignment of N-Difluoromethyl Pyrazoles

Executive Summary & Strategic Context

The N-difluoromethyl (N-CHF₂) group has emerged as a privileged bioisostere in modern drug discovery and agrochemistry. Functioning as a lipophilic hydrogen bond donor, the N-CHF₂ moiety significantly enhances metabolic stability by preventing cytochrome P450 (CYP)-mediated N-dealkylation—a strategic design choice famously employed in the development of the antithrombotic agent Milvexian[1].

However, the late-stage N-difluoromethylation of asymmetric pyrazoles inherently produces a mixture of 1,3- and 1,5-regioisomers[2]. Because these isomers often exhibit similar polarities and boiling points, their separation and subsequent structural assignment pose a significant analytical challenge. This guide objectively compares analytical workflows for distinguishing these regioisomers, demonstrating why ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy—particularly when coupled with 2D techniques—serves as the premier, self-validating tool for absolute regiochemical assignment.

Mechanistic Causality: The Shielding Dynamics of the N-CHF₂ Rotor

The ¹⁹F NMR chemical shift (δ) of the N-CHF₂ group is exquisitely sensitive to its steric and electronic microenvironment. In a standard 1D ¹⁹F spectrum, the fluorine atoms resonate as a characteristic, well-defined doublet due to the strong geminal proton-fluorine coupling (²J_FH ≈ 58–61 Hz)[2],[3].

The Causality of Chemical Shift Divergence: The regiochemical differentiation between 3-substituted and 5-substituted N-CHF₂ pyrazoles hinges on the steric bulk at the C5 position. The N-CHF₂ group acts as a dynamic rotor. In a 1,5-disubstituted pyrazole, the substituent at C5 sterically clashes with the adjacent N1-CHF₂ group. This steric repulsion restricts the free rotation of the C-N bond, forcing the CHF₂ proton and fluorines into specific time-averaged conformations relative to the pyrazole π-system. This conformational restriction alters the magnetic shielding tensor, typically resulting in a distinct ¹⁹F chemical shift compared to the unhindered 1,3-isomer, where the C5 position is occupied by a small hydrogen atom.

Comparative Data Analysis: 1,3- vs. 1,5-Regioisomers

While the exact chemical shift is highly dependent on the electron-withdrawing or electron-donating nature of the substituents on the pyrazole ring, the N-CHF₂ signal reliably falls within the -92 to -96 ppm window. Table 1 summarizes the ¹⁹F NMR data for various isolated 3-substituted and 5-substituted N-difluoromethyl pyrazoles to highlight these subtle environmental differences.

Table 1: ¹⁹F NMR Chemical Shifts of Representative N-Difluoromethyl Pyrazole Regioisomers

Compound	Regiochemistry	Solvent	¹⁹F Chemical Shift (δ, ppm)	²J_FH Coupling (Hz)	Ref
1-(Difluoromethyl)-1H-pyrazol-3-yl]methanol	3-substituted	CDCl₃	-95.76	60.0	[3]
1-(Difluoromethyl)-3-methyl-4-nitro-1H-pyrazole	3-substituted	CDCl₃	-94.16	58.0	[2]
Methyl 1-(Difluoromethyl)-1H-pyrazol-5-carboxylate	5-substituted	CDCl₃	-93.60	60.0	[3]
1-(Difluoromethyl)-5-methyl-1H-pyrazole-4-sulfonyl chloride	5-substituted	CDCl₃	-94.87	60.2	[2]
1-(Difluoromethyl)-1H-pyrazole-5-carbonitrile	5-substituted	CDCl₃	-92.43	57.8	[3]
1-(Difluoromethyl)-1H-pyrazole-5-carboxamide	5-substituted	DMSO-d₆	-95.13	58.0	[3]

Note: Chemical shifts are referenced to CFCl₃ at 0.00 ppm.

Analytical Workflows: 1D vs. 2D NMR Techniques

Relying solely on 1D ¹⁹F chemical shifts can be ambiguous if a matched pair of isomers is not available, as the shift ranges for 1,3- and 1,5-isomers can overlap depending on the ring substituents[4]. To build a completely self-validating system, researchers must compare the efficacy of 1D screening against 2D correlation spectroscopy.

• 1D ¹⁹F NMR (High Throughput Screening): Offers rapid acquisition and high sensitivity. It is ideal for determining the regioisomeric ratio (rr) of a crude reaction mixture. However, it lacks absolute structural proof without empirical reference libraries.

• 2D ¹⁹F-¹⁵N HMBC (Unambiguous Assignment): The gold standard for absolute assignment. In 3-substituted analogs, the N-CHF₂ fluorines exhibit a strong, readily observable 3-bond scalar coupling (³J_F-N) to the pyridine-type nitrogen (N2). In 5-substituted analogs, the fluorines are 3 bonds away from the pyrrole-type nitrogen (N1), which alters the coupling pathway and correlation pattern[4]. This divergence provides an absolute assignment independent of chemical shift references.

Workflow Visualization

Fig 1: Analytical workflow for the unambiguous regiochemical assignment of N-CHF2 pyrazoles.

Experimental Protocol: Self-Validating ¹⁹F NMR Acquisition

To ensure data integrity and reproducibility, the following protocol details the exact parameters required to establish a self-validating NMR assignment system for these fluorinated heterocycles.

Step 1: Sample Preparation

• Dissolve 15–20 mg of the purified pyrazole regioisomer in 0.6 mL of CDCl₃ or DMSO-d₆.

• Add 0.1% v/v Trichlorofluoromethane (CFCl₃) as an internal reference standard (δ = 0.00 ppm).

• Transfer the solution to a high-quality 5 mm NMR tube. Causality: While 1D ¹⁹F NMR is highly sensitive and requires very little material, a high concentration (15-20 mg) is strictly required to ensure sufficient signal-to-noise for the highly insensitive ¹⁵N nucleus during the subsequent 2D HMBC acquisition at natural abundance.

Step 2: 1D ¹⁹F NMR Acquisition

• Instrument Setup: Utilize a 500 MHz or 600 MHz NMR spectrometer equipped with a broadband fluorine-observe (BBOF) or dedicated ¹⁹F/¹H cryoprobe.

• Pulse Sequence: Execute a standard 90° pulse without ¹H decoupling to preserve the diagnostic ²J_FH doublet.

• Parameters: Set the spectral width (SW) to 250 ppm centered at -100 ppm. Set the relaxation delay (D1) to 3.0 seconds. Acquire 64 scans. Causality: Fluorine nuclei in CF₂ groups frequently exhibit long spin-lattice relaxation times (T₁). A D1 of 3 seconds ensures complete relaxation between scans, preventing signal saturation and allowing for accurate integration when analyzing the regioisomeric ratio (rr) of a crude mixture.

Step 3: 2D ¹⁹F-¹⁵N HMBC Acquisition

• Pulse Sequence: Select a ¹⁹F-detected, ¹⁵N-decoupled HMBC sequence optimized for long-range scalar coupling.

• Parameters: Optimize the delay for long-range coupling (Δ) based on an expected ³J(F,N) of approximately 5–10 Hz[4]. Acquire with a minimum of 256 increments in the indirect (¹⁵N) dimension.

• Data Interpretation: Cross-reference the resulting 2D correlations against the expected 3-bond pathways (N2 for 1,3-isomers vs. N1 for 1,5-isomers) to definitively lock the regiochemical assignment.

References

1.[2] Ugrak, B. et al. "N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks." Arkat USA, 2025. URL: [Link] 2.[3] "Efficient Access to Functionalized N-Difluoromethylpyrazoles." American Chemical Society, 2026. URL:[Link] 3.[1] "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." PMC, National Institutes of Health. URL: [Link] 4.[4] Kline, M., & Cheatham, S. "Unambiguous assignment of trifluoromethylpyrazole regioisomers by 19F-15N correlation spectroscopy." Magnetic Resonance in Chemistry, 2007. URL: [Link]

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Unambiguous assignment of trifluoromethylpyrazole regioisomers by 19F-15N correlation spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the N-Difluoromethyl (N-CHF2) Motif: A Comprehensive Guide to 1H NMR Coupling Constants and Physicochemical Properties

Executive Summary

The N-difluoromethyl (N-CHF2) group is rapidly emerging as a privileged motif in medicinal chemistry. Acting as a lipophilic bioisostere for hydroxyl (-OH), thiol (-SH), and methyl (-CH3) groups, it offers unique hydrogen-bond donating capabilities while significantly enhancing metabolic stability and membrane permeability. However, the synthesis of N-CHF2 compounds—often achieved via the difluoromethylation of tautomeric heterocycles like pyrazoles, indazoles, or 2-pyridones—frequently yields a mixture of N- and O- (or S-) alkylated isomers[1][2].

For drug development professionals, unambiguously distinguishing between these isomers is a critical quality control step. This guide provides an authoritative, data-driven framework for differentiating N-CHF2 and O-CHF2 motifs using self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocols.

Diagnostic NMR Parameters: The Causality of Coupling Constants

The physical basis for differentiating N-CHF2 and O-CHF2 groups lies in the electronegativity of the adjacent heteroatom. Oxygen (χ = 3.44) is more electronegative than Nitrogen (χ = 3.04). This fundamental difference alters the s-orbital character of the adjacent C-H bond and shifts the electron density around the fluorine nuclei.

Because the Fermi contact interaction is the primary driver of scalar spin-spin coupling, the increased electronegativity of oxygen dramatically increases the magnitude of the geminal proton-fluorine coupling constant (2J_HF)[2].

• The N-CHF2 Signature: In 1H NMR, the CHF2 proton splits into a triplet due to coupling with the two equivalent 19F nuclei. For N-CHF2 groups, the 2J_HF coupling constant consistently falls within the 58–62 Hz range[1][3].

• The O-CHF2 Signature: For O-CHF2 groups, the electron-withdrawing effect of oxygen widens this splitting, resulting in a 2J_HF coupling constant typically between 72–74 Hz [2].

This ~12 Hz difference is an absolute diagnostic marker that eliminates the need for complex 2D NMR or X-ray crystallography in routine screening.

Quantitative Data Comparison

The following table summarizes the diagnostic 1H and 19F NMR parameters across various heterocyclic scaffolds, demonstrating the reliability of the 2J_HF coupling constant.

Structural Motif	Representative Compound	1H Chemical Shift (δ, ppm)	1H-19F Coupling (2J_HF, Hz)	19F Chemical Shift (δ, ppm)
N-CHF2	1-(Difluoromethyl)-3-methyl-1H-pyrazole	7.10 (t)	61.2	-94.7 (d)
N-CHF2	1-Difluoromethyl-3-bromo-pyridine-2(1H)-one	7.63 (t)	60.0	-103.9 (d)
N-CHF2	2-Difluoromethyl-5-bromoindazole	7.45 (t)	60.0	-94.7 (d)
O-CHF2	2-Difluoromethoxy-3-bromo-pyridine	7.43 (t)	72.0	-89.5 (d)

(Data aggregated from peer-reviewed syntheses of pyrazoles[1], pyridones[2], and indazoles[3].)

Advanced Considerations: Diastereotopicity in Chiral Scaffolds

In complex drug scaffolds possessing a stereogenic center near the N-CHF2 group, the two fluorine atoms become diastereotopic (magnetically inequivalent)[4]. This breaks the standard triplet symmetry:

• 19F NMR Anisochrony: The spectrum will display two distinct signals (e.g., two doublets of doublets) with a massive geminal fluorine-fluorine coupling (2J_FF ≈ 225 Hz)[4].

• 1H NMR Complexity: The proton signal transforms from a simple triplet into a doublet of doublets (dd) or a more complex multiplet, as the proton couples differently to each inequivalent fluorine atom (2J_HF1 ≠ 2J_HF2).

Experimental Workflow: Synthesis and Self-Validating NMR Elucidation

To ensure scientific integrity, the structural elucidation of difluoromethylated compounds must operate as a Self-Validating System . The coupling constant extracted from the proton spectrum must mathematically mirror the coupling constant extracted from the fluorine spectrum.

Step-by-Step Methodology

Step 1: Difluoromethylation Reaction Setup

• Dissolve the tautomeric heterocycle (e.g., 2-pyridone) in a suitable solvent (THF for kinetic control; DMF for thermodynamic control).

• Introduce chlorodifluoromethane (ClCHF2) or sodium chlorodifluoroacetate in the presence of a base (e.g., KOH or K2CO3) and heat to the target temperature (35°C–130°C depending on desired regioselectivity)[2].

Step 2: Isolation and Purification

• Quench the reaction and extract the organic layer.

• Separate the N-CHF2 and O-CHF2 isomers using fractional distillation (isomers typically exhibit a 30–40 °C difference in boiling points) or silica gel column chromatography[1][2].

Step 3: NMR Sample Preparation and Acquisition

• Dissolve 5–10 mg of the purified isolate in 0.5 mL of CDCl3 or DMSO-d6.

• 1H NMR: Acquire standard 1H spectra (400 MHz or higher). Ensure the spectral width is sufficient to capture signals up to 10 ppm.

• 19F NMR: Acquire 19F spectra (376 MHz or higher) without proton decoupling to observe the critical 2J_FH splitting.

Step 4: Data Analysis and Self-Validation

• Locate the CHF2 proton signal (typically between 7.10–7.80 ppm). Measure the distance between the triplet peaks in Hertz (2J_HF).

• Locate the CHF2 fluorine signal (typically between -89.0 to -104.0 ppm). Measure the distance between the doublet peaks in Hertz (2J_FH).

• Validation Check: If 2J_HF ≈ 2J_FH ≈ 60 Hz, the compound is definitively the N-CHF2 isomer. If the value is ≈ 72 Hz, it is the O-CHF2 isomer. Any mismatch between the 1H and 19F coupling values indicates signal overlap, impurity, or misassignment.

Logical Workflow Diagram

Workflow for distinguishing N-CHF2 and O-CHF2 isomers using self-validating NMR coupling constants.

References

• 19F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R) . SciSpace. Available at:[Link]

• N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks . Arkivoc. Available at:[Link]

• O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane . Journal of Organic and Pharmaceutical Chemistry (via CORE). Available at:[Link]

• N-Difluoromethylindazoles . Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. scispace.com [scispace.com]

Comparative Guide: Mass Spectrometry Fragmentation of Pyrazole-4-Carbohydrazides

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of pyrazole-4-carbohydrazides , a critical scaffold in medicinal chemistry (e.g., for anticancer and antimicrobial agents). It compares ionization techniques, details mechanistic pathways, and offers self-validating experimental protocols.

Executive Summary & Diagnostic Utility

Pyrazole-4-carbohydrazides possess two distinct structural domains that dictate their mass spectral behavior: the pyrazole ring (aromatic, nitrogen-rich) and the carbohydrazide side chain (labile, carbonyl-linked).

Characterizing these compounds requires distinguishing them from their structural isomers (e.g., pyrazole-3-carbohydrazides) and related impurities. This guide compares the two dominant analytical approaches—Electron Impact (EI) and Electrospray Ionization (ESI-MS/MS) —and establishes the diagnostic ions required for unequivocal identification.

Key Comparison Matrix

Feature	Electron Impact (EI)	Electrospray Ionization (ESI-MS/MS)
Ionization Energy	Hard (70 eV)	Soft (Thermal/Voltage)
Dominant Species	Radical Cation	Protonated Molecule
Fragmentation	Spontaneous, extensive (In-source)	Controlled (Collision Induced Dissociation - CID)
Structural Insight	Fingerprinting, Ring contraction	Side-chain sequencing, Molecular Weight
Key Limitation	Molecular ion often weak/absent	Requires MS/MS for structural data

Detailed Fragmentation Mechanisms

Understanding the causality of bond cleavage is essential for interpreting spectra. The fragmentation of pyrazole-4-carbohydrazides follows three primary pathways.

Pathway A: The Hydrazide Cleavage (Diagnostic for Side Chain)

This is the most labile point of the molecule.

• Loss of Hydrazine (

  or ):

  • Mechanism: Inductive cleavage at the carbonyl-nitrogen bond.

  • Result: Formation of the stable acylium ion (pyrazole-CO

    ).

  • Observation: A dominant peak at

    (loss of ) or (loss of in ESI).

• Loss of Ammonia (

  ):

  • Mechanism: Intramolecular hydrogen transfer followed by elimination of

    (17 Da).

  • Result: Formation of a cyclic isocyanate-like intermediate or nitrile.

Pathway B: The Pyrazole Ring Collapse (Diagnostic for Core)

Characteristic of the pyrazole nucleus, this pathway confirms the heterocyclic core.

• Loss of Molecular Nitrogen (

  ):

  • Mechanism: Contraction of the pyrazole ring to form a cyclopropene-like cation or azirine derivative.

  • Observation: A mass shift of -28 Da . This is highly specific to azo-containing heterocycles.

• Loss of HCN:

  • Mechanism: Further fragmentation of the ring often ejects Hydrogen Cyanide (27 Da).

Pathway C: Isomer Differentiation (3- vs 4-Carbohydrazide)

• 4-Carbohydrazide: The side chain is distant from the ring nitrogens. Fragmentation is dominated by simple cleavage (Pathway A).

• 3-Carbohydrazide: The "ortho" position allows for the "Ortho Effect" . The hydrazide NH can hydrogen bond with the ring Nitrogen, facilitating unique rearrangements (e.g., water loss or cyclization) not seen in the 4-isomer.

Visualization of Fragmentation Pathways

The following diagram illustrates the logical flow of fragmentation for a generic 1-substituted-pyrazole-4-carbohydrazide.

Caption: Figure 1. Primary fragmentation pathways for pyrazole-4-carbohydrazides. Red path indicates side-chain cleavage; Green path indicates core ring collapse.

Experimental Protocols

To ensure reproducible data, follow these self-validating protocols.

Protocol A: ESI-MS/MS (Structural Elucidation)

Objective: Determine molecular weight and sequence the side chain.

• Sample Preparation:

  • Dissolve 1 mg of pyrazole-4-carbohydrazide in 1 mL of Methanol (HPLC grade) .

  • Validation Step: Ensure solution is clear. Turbidity indicates impurities or salt formation.

  • Dilute 1:100 with 0.1% Formic Acid in 50:50 MeOH:H2O. Target concentration: ~10 µg/mL.

• Direct Infusion:

  • Flow rate: 5–10 µL/min.

  • Source Voltage: +3.5 kV (Positive Mode).

  • Capillary Temp: 275°C.

• MS/MS Acquisition (Product Ion Scan):

  • Select the precursor ion

    .[1]

  • Apply Stepped Collision Energy (CE): 15, 30, 45 eV.

  • Why? Low CE preserves the acylium ion; High CE reveals ring fragments.

• Data Analysis:

  • Look for the "Hydrazide Loss" peak (

    ).

  • Look for the "Ammonia Loss" peak (

    ).

Protocol B: GC-MS (EI) (Fingerprinting)

Objective: Library matching and core structure confirmation. Note: Carbohydrazides are polar/non-volatile. Derivatization is often required.

• Derivatization (Trimethylsilylation):

  • React 100 µL sample solution with 50 µL BSTFA + 1% TMCS .

  • Incubate at 60°C for 30 mins.

  • Causality: This caps the polar -NH and -NH2 groups with TMS, making the molecule volatile enough for GC.

• GC Parameters:

  • Column: DB-5ms or equivalent (5% phenyl methyl siloxane).

  • Temp Program: 100°C (1 min) -> 20°C/min -> 280°C (5 min).

• MS Parameters:

  • Source: Electron Impact (70 eV).[1][2][3][4]

  • Scan Range: m/z 50–500.

Workflow Visualization

Caption: Figure 2. Operational workflow for characterizing pyrazole-4-carbohydrazides using complementary MS techniques.

References

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ResearchGate. (2002). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. Retrieved from [Link]

• National Institutes of Health (NIH). (2017). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry. Retrieved from [Link]

Sources

• 1. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mass Spectrometry Ionization Methods [chemistry.emory.edu]

Definitive Regioisomer Assignment of 1-Substituted Pyrazoles: A NOESY-Driven Protocol

Executive Summary

The N-alkylation or N-arylation of unsymmetrical pyrazoles is a pivotal step in drug discovery, particularly for kinase inhibitors and anti-inflammatory agents. However, this reaction invariably produces a mixture of 1,3- and 1,5-disubstituted regioisomers . Distinguishing these isomers is critical because their biological activities often differ drastically.

While X-ray crystallography is the "gold standard," it requires single crystals that are often unobtainable. 1D ¹H NMR chemical shift heuristics are unreliable due to solvent and substituent effects. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) stands as the most robust, solution-state method for unambiguous assignment.[1] This guide details the mechanistic basis, experimental protocol, and data interpretation logic to definitively assign pyrazole regiochemistry.

The Challenge: Tautomerism and Regioselectivity

The core difficulty arises from the annular tautomerism of the pyrazole precursor. A 3-substituted pyrazole exists in equilibrium with its 5-substituted tautomer. Electrophilic attack (e.g., alkylation) can occur at either nitrogen, leading to two distinct products.

Diagram 1: Reaction Pathway and Isomer Generation[1]

Caption: Divergent synthesis pathways yielding 1,3- and 1,5-regioisomers. The steric environment of the substituent (R) dictates the ratio, but both are often formed.

Methodology Comparison

Why choose NOESY over other analytical techniques?

Feature	1D ¹H NMR	1D ¹³C NMR / HMBC	X-Ray Crystallography	2D NOESY
Basis of Detection	Chemical Shift (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	J-Coupling (Connectivity)	Electron Density (Diffraction)	Through-Space Dipolar Coupling
Reliability	Low . Shifts of H3/H5 overlap and vary with solvent.	Medium . Requires knowing C3 vs C5 shifts a priori.	High . Absolute structure.	High . Direct spatial evidence.[2][3]
Sample Requirement	< 1 mg	5-20 mg (Low sensitivity)	Single Crystal (Hard to grow)	2-5 mg
Throughput	High (mins)	Medium (hours)	Low (days/weeks)	Medium (30-60 mins)
Definitive?	No	Inferential	Yes	Yes

Expert Insight: While HMBC confirms connectivity (e.g., N-Methyl protons coupling to C5), it relies on the correct assignment of C3 and C5 carbons. Since C3 and C5 shifts are similar (approx. 130-150 ppm) and flip based on substituents, HMBC often leads to circular reasoning. NOESY provides geometric proof independent of chemical shift assignments.

Deep Dive: The NOESY Solution

The Mechanism

NOESY relies on cross-relaxation between nuclear spins that are spatially close (< 5 Å), regardless of the number of bonds separating them.[4]

The "Fingerprint" Signals

To distinguish the isomers, we look for specific through-space interactions between the N-Substituent protons (e.g., N-CH₃) and the C5-Substituent .

• 1,5-Isomer: The N-substituent and the C5-substituent are ortho to each other. They are spatially crowded.

  • Result: Strong NOE cross-peak between N-R and C5-R'.

• 1,3-Isomer: The N-substituent is far from the C3-substituent. Instead, the N-substituent is close to H5 (the proton on the ring).

  • Result: Strong NOE cross-peak between N-R and H5. Weak/No NOE to the C3-substituent.

Diagram 2: Spatial Proximity & NOE Correlations[4][6]

Caption: Visualization of critical through-space interactions. Green arrows indicate diagnostic NOE signals; red dotted lines indicate absence of signal.

Experimental Protocol

This protocol is "self-validating" because the observation of a specific NOE pattern positively confirms one isomer while negatively confirming the other.

A. Sample Preparation[7]

• Concentration: 5–10 mg of compound in 0.6 mL solvent.

• Solvent: DMSO-d6 is preferred over CDCl₃ to prevent signal overlap and slow down proton exchange if NH protons are present.

• Tube: High-quality 5mm NMR tube (degassing is optional but recommended for weak signals).

B. Acquisition Parameters (400-600 MHz Instrument)

• Pulse Sequence: noesygpphpp (Gradient-enhanced NOESY with zero-quantum suppression).

• Mixing Time (D8): 500 – 800 ms .

  • Why? Small molecules (MW < 500) tumble fast (short ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ). The NOE buildup is slow and positive.[2] Short mixing times (< 300 ms) used for proteins will yield no signal here.

• Relaxation Delay (D1): 2.0 – 3.0 seconds.

• Scans (NS): 16 or 32 (minimum).

• Points (TD): 2048 (F2) x 256 (F1).

C. Processing

• Phasing: Critical. For small molecules, diagonal peaks are negative (or positive) and cross-peaks have the opposite sign (usually positive if diagonal is negative).[2]

• Symmetrization: Do NOT use. It can create false artifacts.

Data Interpretation & Decision Tree

Follow this logical workflow to assign your product.

Diagram 3: Assignment Workflow

Caption: Logical decision tree for interpreting NOESY data. Follow the N-Alkyl signal to its cross-peaks to determine the isomer.[1]

Data Table: Expected Signals (Example: 3-Phenylpyrazole Alkylation)

Signal Pair	1-Methyl-3-Phenylpyrazole (1,3-Isomer)	1-Methyl-5-Phenylpyrazole (1,5-Isomer)
N-Me (δ 3.9) ↔ Ph-H (ortho)	Absent . (Distance > 6 Å)	Strong Cross-peak . (Distance ~2.8 Å)
N-Me (δ 3.9) ↔ Pyrazole H (H5/H3)	Strong Cross-peak to H5 (δ ~7.5).	Absent . (H3 is far from N-Me).
N-Me ↔ H4	Weak/Medium (Distance ~4 Å)	Weak/Medium (Distance ~4 Å)

References

• BenchChem. Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines. Retrieved from

• ResearchGate. Relevant NMR couplings observed in NOESY and HMBC spectra of 8 regio-isomers. Retrieved from

• National Institutes of Health (PMC). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC9499625. Retrieved from

• University of Chicago NMR Facility. 1D NOESY made easy | NMR Facility. Retrieved from

• Royal Society of Chemistry. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Adv., 2023. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 3. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
• 4. 1D NOESY made easy | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]

IR spectrum characteristic peaks for carbohydrazide group

Title: Analytical Validation in Bioconjugation: A Comparison Guide to IR Spectroscopy of Carbohydrazide vs. Amide Crosslinkers

Introduction In modern drug development and materials science, bioconjugation relies heavily on the selective reactivity of specific functional groups. The carbohydrazide group (–NH–NH–CO–NH–NH–), alongside its dihydrazide derivatives like adipic acid dihydrazide (ADH), has become the gold standard for crosslinking hydrogels (e.g., hyaluronic acid) and synthesizing antibody-drug conjugates. Compared to standard aliphatic amides, the terminal α-effect of the adjacent nitrogen atoms in carbohydrazides dramatically lowers their pKa, enhancing their nucleophilicity at mildly acidic pH levels. To validate these conjugations and ensure product integrity, Fourier-Transform Infrared (FTIR) spectroscopy serves as the frontline analytical tool.

This guide objectively compares the IR spectral signatures of carbohydrazide crosslinkers against standard amides and evaluates the two primary FTIR modalities used to detect them.

Part 1: Mechanistic Causality of IR Spectral Differences

When comparing a carbohydrazide to a standard secondary amide, the IR spectral fingerprint changes drastically due to the unique electronic environment created by the N–N bond. As an application scientist, understanding why these shifts occur is critical for accurate spectral interpretation.

• Amide I (C=O Stretch): In a standard amide, the lone pair on the nitrogen resonates strongly with the carbonyl, increasing its single-bond character and lowering the C=O stretching frequency to ~1630–1650 cm⁻¹. In a carbohydrazide, the adjacent nitrogen atom exerts an inductive electron-withdrawing effect, which competes with this resonance. Consequently, the C=O bond retains more double-bond character, shifting the stretch to a higher wavenumber (1650–1685 cm⁻¹)[1].

• Amide II (N-H Bend) & Scissoring: The presence of terminal –NH₂ groups introduces a distinct scissoring deformation mode around 1535–1594 cm⁻¹. This overlaps with and modifies the traditional Amide II bending band, broadening the peak profile[2].

• N-N Stretch: The most definitive proof of a carbohydrazide or dihydrazide incorporation is the N–N stretching vibration, typically observed between 1000–1150 cm⁻¹. This peak is entirely absent in standard amide crosslinkers, providing a unique diagnostic marker[1].

Part 2: Quantitative Data Comparison

The following table summarizes the characteristic IR peaks used to differentiate carbohydrazide-based crosslinkers from standard amides during product validation.

Functional Group	Vibration Mode	Carbohydrazide / Dihydrazide (cm⁻¹)	Standard Amide (cm⁻¹)	Mechanistic Causality
N-H Stretch	ν(N-H)	3300 – 3450 (Split peaks)	3250 – 3400 (Single broad peak)	Primary (–NH₂) and secondary (–NH–) amines in the hydrazide moiety cause peak splitting.
C=O Stretch	ν(C=O) Amide I	1650 – 1685	1630 – 1680	N-N inductive effect reduces resonance, slightly increasing C=O bond order.
N-H Bend	δ(N-H) Amide II	1535 – 1594	1510 – 1550	Terminal –NH₂ scissoring alters the bending mode profile.
C-N Stretch	ν(C-N)	1280 – 1366	1400 – 1420	Altered by the adjacent N-N bond kinematics.
N-N Stretch	ν(N-N)	1000 – 1150	N/A	Unique structural fingerprint for hydrazide/carbohydrazide groups.

Part 3: Analytical Modality Comparison: ATR-FTIR vs. Transmission KBr Pellet

Selecting the correct FTIR modality is critical for accurate peak resolution depending on the physical state of your product.

• ATR-FTIR (Attenuated Total Reflectance): Best for crosslinked polymers and hydrogels (e.g., HA-ADH). It requires no sample dilution, preserving the macroscopic structure of the bioconjugate. However, peaks at higher wavenumbers (like the N-H stretch) appear weaker due to the wavelength-dependent penetration depth of the evanescent wave.

• Transmission KBr Pellet: The gold standard for pure carbohydrazide APIs or small-molecule crosslinkers[3]. Diluting the sample in an IR-transparent KBr matrix prevents detector saturation and provides sharp, highly resolved N-N and C=O bands, free from the optical artifacts inherent to ATR.

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols incorporate built-in validation steps to prevent false positives.

Protocol A: ATR-FTIR Analysis of Carbohydrazide-Functionalized Hydrogels

• Sample Lyophilization (Critical Step): Freeze-dry the hydrogel for 48 hours. Causality: Water exhibits a massive, broad O-H stretch at ~3300 cm⁻¹ and an H-O-H bend at ~1640 cm⁻¹, which will completely mask the crucial N-H and C=O carbohydrazide peaks[2].

• Background Calibration: Acquire a background spectrum on a clean diamond ATR crystal (64 scans, 4 cm⁻¹ resolution). A flat baseline validates crystal cleanliness and atmospheric suppression.

• Acquisition: Place the lyophilized polymer on the crystal. Apply standardized pressure using the ATR anvil to ensure intimate optical contact.

• Data Processing: Apply ATR correction software algorithms to normalize the intensity of the high-frequency N-H stretching bands relative to the lower-frequency fingerprint region.

Protocol B: Transmission KBr Pellet Preparation for Pure Carbohydrazide APIs

• Moisture Elimination: Desiccate spectroscopic-grade KBr powder at 105°C for 24 hours. Causality: KBr is highly hygroscopic; residual moisture will produce false peaks at 3400 cm⁻¹ and 1630 cm⁻¹, interfering with carbohydrazide identification.

• Matrix Milling: Grind 1–2 mg of the carbohydrazide compound with 150 mg of anhydrous KBr in an agate mortar until a homogeneous, fine powder is achieved.

• Pellet Pressing: Transfer the mixture to a 13 mm pellet die. Apply 10 tons of pressure under a vacuum for 3 minutes. The resulting pellet must be visually transparent; opacity indicates excessive scattering, which skews the baseline.

• Measurement: Acquire the transmission spectrum (64 scans, 4 cm⁻¹ resolution) against a blank KBr pellet background to subtract matrix effects[4].

Part 5: Visualizing the Analytical Workflow

Figure 1: Decision matrix and analytical workflow for FTIR validation of carbohydrazide bioconjugates.

References

• IR spectrum of[UO 2 ((N 2 H 3 ) 2 CO) 3 ](NO 3 ) 2. ResearchGate.[Link]

• Hyaluronic Acid Derivative Molecular Weight-Dependent Synthesis and Antimicrobial Effect of Hybrid Silver Nanoparticles. UPC Commons. [Link]

• Synthesis, characterization and theoritical study of some pyrazine carbohydrazide derivatives. International Journal of Chemical and Biological Sciences. [Link]

• Adipic Dihydrazide | C6H14N4O2 | CID 66117. PubChem.[Link]

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• 2. upcommons.upc.edu [upcommons.upc.edu]
• 3. chemicaljournal.org [chemicaljournal.org]
• 4. Adipic Dihydrazide | C6H14N4O2 | CID 66117 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis for Medicinal Chemists: N-Difluoromethyl versus N-Methyl Pyrazoles in Drug Discovery

In the landscape of modern medicinal chemistry, the pyrazole scaffold stands as a privileged structure, integral to a multitude of therapeutic agents.[1][2] The strategic modification of this five-membered heterocycle allows for the fine-tuning of a compound's pharmacological profile. A critical node for such modification is the nitrogen atom, where the choice of substituent can profoundly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its target engagement. This guide provides an in-depth, data-driven comparison of two key N-substituents: the traditional N-methyl (N-CH₃) group and the increasingly utilized N-difluoromethyl (N-CHF₂) moiety.

This analysis moves beyond a simple cataloging of compounds to explore the fundamental physicochemical and biochemical rationales for selecting one group over the other. We will dissect experimental data to illuminate how the isosteric replacement of N-methyl with N-difluoromethyl can be a powerful strategy to overcome common drug discovery hurdles, such as metabolic instability and suboptimal lipophilicity. This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the design of next-generation pyrazole-based therapeutics.

Physicochemical Properties: A Tale of Two Substituents

The introduction of fluorine into drug candidates is a well-established strategy to modulate their physicochemical properties.[3] The N-difluoromethyl group, while structurally similar to a methyl group, imparts a unique electronic and conformational signature to the parent molecule.

Lipophilicity (LogD)

Lipophilicity is a critical parameter that governs a drug's ability to permeate biological membranes. The replacement of an N-methyl group with an N-difluoromethyl group consistently leads to an increase in lipophilicity, as measured by the distribution coefficient (LogD) at pH 7.4. This effect is attributed to the replacement of two hydrogen atoms with more lipophilic fluorine atoms.

A systematic study comparing matched molecular pairs of N-alkyl and N-α,α-difluoroalkyl azoles provides compelling evidence for this trend.[4] For instance, in a simple pyrazole scaffold, the introduction of a difluoromethyl group in place of a methyl group can increase the LogD by a significant margin. This increased lipophilicity can be advantageous for enhancing membrane permeability and, consequently, oral absorption and brain penetration. However, it is a parameter that must be carefully optimized, as excessively high lipophilicity can lead to undesirable effects such as increased metabolic clearance and off-target toxicity.

Matched Molecular Pair	N-Substituent	LogD at pH 7.4	ΔLogD	Reference
Pyrazole Derivative A	-CH₃	1.5	\multirow{2}{}{+0.8}	[4]
Pyrazole Derivative A'	-CHF₂	2.3	[4]
Pyrazole Derivative B	-CH₃	2.1	\multirow{2}{}{+0.6}	[4]
Pyrazole Derivative B'	-CHF₂	2.7	[4]

Table 1: Comparison of LogD values for N-methyl and N-difluoromethyl pyrazole analogs.

Acidity/Basicity (pKa)

The electronic properties of the N-substituent have a profound impact on the basicity of the pyrazole ring. The strongly electron-withdrawing nature of the two fluorine atoms in the N-difluoromethyl group significantly reduces the electron density on the pyrazole nitrogens.[4] This inductive effect leads to a marked decrease in the pKa of the pyrazole, rendering it less basic compared to its N-methyl counterpart.

For example, an N-difluoromethyl pyrazole was found to be more than 1.3 pKa units less basic than its non-fluorinated analog.[4] This reduction in basicity can have significant implications for a drug's pharmacokinetic profile. A lower pKa can reduce unwanted interactions with acidic organelles such as lysosomes, potentially mitigating issues with lysosomal trapping and improving drug distribution.

Compound	N-Substituent	pKa	ΔpKa	Reference
Pyrazole Analog C	-CH₃	~2.5	\multirow{2}{*}{>1.3}	[4][5]
Pyrazole Analog C'	-CHF₂	<1.2	[4]

Table 2: Comparison of pKa values for N-methyl and N-difluoromethyl pyrazoles.

Hydrogen Bonding Potential

The N-difluoromethyl group is considered a lipophilic hydrogen bond donor.[6][7] The C-H bond in the CHF₂ moiety is polarized by the adjacent fluorine atoms, making this proton capable of participating in hydrogen bonding interactions with hydrogen bond acceptors in a protein binding pocket. This property can be exploited to introduce new, favorable interactions with a biological target, potentially leading to increased potency and selectivity.

Caption: Interaction potential of N-methyl vs. N-difluoromethyl pyrazoles.

Metabolic Stability: Blocking a Common Liability

A frequent metabolic liability of N-methylated heterocycles is N-dealkylation, a process often mediated by cytochrome P450 (CYP) enzymes. This metabolic pathway can lead to the formation of inactive or even toxic metabolites, resulting in rapid clearance and poor in vivo efficacy. The replacement of the N-methyl group with an N-difluoromethyl group is a highly effective strategy to block this metabolic pathway.

The increased strength of the C-H bond in the N-CHF₂ group, as well as the deactivating effect of the fluorine atoms on the adjacent carbon, makes this moiety significantly more resistant to oxidative metabolism.[4] A compelling example of this is seen in the development of the factor XIa inhibitor, Milvexian. The initial N-methyl pyrazole lead compound suffered from moderate stability in human liver microsomes (t₁/₂ = 68 min), with N-demethylation being the primary route of metabolism. Replacing the N-methyl group with an N-difluoromethyl group led to a significant improvement in metabolic stability (t₁/₂ = 100 min).

Compound	N-Substituent	Human Liver Microsome Half-life (t₁/₂, min)	Primary Metabolism	Reference
Milvexian Precursor	-CH₃	68	N-dealkylation
Milvexian Analog	-CHF₂	100	-

Table 3: Improvement in metabolic stability with N-difluoromethyl substitution.

Caption: Metabolic fate of N-methyl vs. N-difluoromethyl pyrazoles.

Bioactivity: A Complex Interplay of Factors

While the impact of N-difluoromethyl substitution on physicochemical properties and metabolic stability is well-documented, its effect on direct target engagement is more nuanced and context-dependent. Publicly available, direct head-to-head comparisons of the in vitro potency (e.g., IC₅₀ or Kᵢ values) of N-methyl and N-difluoromethyl pyrazole analogs against a specific biological target are scarce.

However, we can infer the potential effects based on the physicochemical changes discussed earlier:

• Increased Potency: The enhanced lipophilicity of the N-CHF₂ group could lead to improved interactions within a hydrophobic binding pocket. Additionally, the potential for the CHF₂ group to act as a hydrogen bond donor could introduce a new, favorable interaction with the target protein, thereby increasing binding affinity.

• Decreased Potency: Conversely, the increased steric bulk of the N-CHF₂ group compared to the N-CH₃ group could lead to unfavorable steric clashes within a constrained binding pocket. The altered electronics of the pyrazole ring could also weaken key interactions with the target that are dependent on the basicity of the pyrazole nitrogens.

The ultimate effect on bioactivity will depend on the specific topology and chemical environment of the target's binding site. Therefore, the decision to replace an N-methyl with an N-difluoromethyl group should be made on a case-by-case basis, guided by structural biology and iterative structure-activity relationship (SAR) studies.

Experimental Protocols

To aid researchers in their own comparative studies, we provide detailed, step-by-step protocols for two key in vitro assays used to assess the properties discussed in this guide.

Human Liver Microsomal Stability Assay

This assay is crucial for determining a compound's susceptibility to phase I metabolism.

Objective: To determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of a compound in human liver microsomes.

Materials:

• Test compounds and positive control (e.g., a rapidly metabolized compound like verapamil)

• Human liver microsomes (pooled, from a reputable supplier)

• 0.1 M Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) with an internal standard for quenching the reaction

• 96-well plates

• Incubator shaker set to 37°C

• LC-MS/MS system for analysis

Procedure:

• Prepare working solutions of test compounds and positive control in a buffer at 2x the final concentration.

• Prepare a human liver microsome suspension in a pre-warmed buffer.

• Add the microsome suspension to the wells of a 96-well plate.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Seal the plate, vortex, and centrifuge to precipitate the proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Quantify the remaining parent compound at each time point relative to the 0-minute time point.

• Calculate the half-life (t₁/₂) by plotting the natural log of the percent remaining compound versus time and fitting the data to a first-order decay model.

Caption: Workflow for the microsomal stability assay.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay is a high-throughput method to predict the passive permeability of a compound across a lipid membrane, often used as a surrogate for gastrointestinal absorption.

Objective: To determine the apparent permeability coefficient (Pₑ) of a compound.

Materials:

• PAMPA plate (a 96-well filter plate and a 96-well acceptor plate)

• Phospholipid solution (e.g., lecithin in dodecane)

• Phosphate buffered saline (PBS) at different pH values (e.g., pH 6.5 for the donor compartment and pH 7.4 for the acceptor compartment)

• Test compounds and control compounds with known permeability (high and low)

• UV-Vis plate reader or LC-MS/MS system

Procedure:

• Coat the filter membrane of the donor plate with the phospholipid solution and allow the solvent to evaporate.

• Add the test and control compounds dissolved in the donor buffer to the wells of the donor plate.

• Fill the wells of the acceptor plate with the acceptor buffer.

• Place the donor plate on top of the acceptor plate, creating a "sandwich".

• Incubate the plate sandwich at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.

• After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method.

• Calculate the apparent permeability coefficient (Pₑ) using the following equation:

  Pₑ = [ -ln(1 - Cₐ/Cₑ) ] * (Vₐ * Vₑ) / ( (Vₐ + Vₑ) * A * t )

  Where:

  • Cₐ is the concentration in the acceptor well

  • Cₑ is the equilibrium concentration

  • Vₐ is the volume of the acceptor well

  • Vₑ is the volume of the donor well

  • A is the area of the membrane

  • t is the incubation time

Conclusion

The strategic replacement of an N-methyl group with an N-difluoromethyl group on a pyrazole core is a powerful tool in the medicinal chemist's arsenal. This substitution reliably increases lipophilicity and enhances metabolic stability by blocking N-dealkylation, a common metabolic liability. The resulting decrease in basicity can also be advantageous for optimizing a compound's pharmacokinetic profile.

While the impact on direct target bioactivity is less predictable and must be evaluated on a case-by-case basis, the well-documented improvements in ADME properties make the N-difluoromethyl pyrazole an attractive motif for lead optimization. By understanding the fundamental principles behind the effects of this substitution and employing the appropriate in vitro assays, researchers can make more informed decisions in the design of novel and effective pyrazole-based therapeutics.

References

• The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study. ACS Medicinal Chemistry Letters.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry.
• N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks.
• Microsomal stability assay for human and mouse liver microsomes. protocols.io.
• Pyrazoles in Drug Discovery. PharmaBlock.
• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol.
• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Wikipedia.
• Efficient Access to Functionalized N‑Difluoromethylpyrazoles. ACS Omega.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
• Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules.
• N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF₂PO(OEt)₂ under Mild Condition. Synfacts.
• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry.
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
• Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative.
• Head-to-head comparison of pyrazole inhibitors in a specific cancer cell line. BenchChem.
• A review of recent advances in anticancer activity and SAR of pyrazole deriv
• In vitro and in vivo profile of 2-(3-di-fluoromethyl-5-phenylpyrazol-1-yl)-5-methanesulfonylpyridine, a potent, selective, and orally active canine COX-2 inhibitor. Bioorganic & Medicinal Chemistry Letters.
• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applic

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• 3. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides | MDPI [mdpi.com]
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A Senior Application Scientist's Guide to the Structural Elucidation of 1-(Difluoromethyl)-1H-pyrazole Derivatives: A Comparative Analysis of X-ray Crystallography and Alternative Techniques

For researchers, scientists, and professionals in drug development, the precise structural characterization of novel chemical entities is paramount. The 1-(difluoromethyl)-1H-pyrazole scaffold has emerged as a privileged motif in medicinal and agricultural chemistry, owing to the unique physicochemical properties imparted by the difluoromethyl group.[1] This guide provides an in-depth, objective comparison of X-ray crystallography with alternative analytical techniques for the structural elucidation of these important derivatives. My insights are drawn from extensive field experience, emphasizing not just the "how" but the critical "why" behind experimental choices, ensuring a robust and validated approach to structural analysis.

The Unambiguous Power of X-ray Crystallography: The Gold Standard for Regiochemistry

In the synthesis of substituted pyrazoles, the potential for regioisomerism presents a significant analytical challenge. For 1-(difluoromethyl)-1H-pyrazole derivatives, this is particularly crucial as the biological activity can be highly dependent on the substituent's position. While spectroscopic techniques like NMR can provide strong evidence for a particular isomer, single-crystal X-ray diffraction (SCXRD) stands as the definitive method for unambiguous structural assignment.[1]

A case in point is the characterization of 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid and 1-(difluoromethyl)-1H-pyrazole-5-carboxylic acid. X-ray crystallographic analysis of these compounds provided unequivocal proof of their regiochemistry.[1] The solid-state structures not only confirmed the connectivity of the atoms but also revealed intricate details of their intermolecular interactions, such as the dimerization of the 3-carboxylic acid derivative through double hydrogen bonds and the formation of extended chains in the 5-carboxylic acid isomer via hydrogen bonding to the pyrazole nitrogen.[1] This level of detail is invaluable for understanding the solid-state properties of these materials.

Experimental Protocol: From Powder to Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands meticulous attention to detail. Here, I outline a field-proven workflow for the X-ray crystallographic analysis of 1-(difluoromethyl)-1H-pyrazole derivatives.

Obtaining high-quality single crystals is often the most challenging step. The unique electronic nature of the difluoromethyl group can influence intermolecular interactions and, consequently, the crystallization process. Fluorinated compounds can exhibit altered hydrogen bonding capabilities and may participate in non-covalent F···H or F···F interactions, which can complicate crystal packing.[2][3]

Recommended Crystallization Techniques:

• Slow Evaporation: This is the simplest method and often a good starting point. A solution of the compound in a suitable solvent is left to evaporate slowly, allowing crystals to form over time.

  • Protocol: Dissolve 5-10 mg of the purified compound in a minimal amount of a volatile solvent (e.g., ethyl acetate, dichloromethane, or a mixture with a less volatile co-solvent like hexane) in a small vial. Cover the vial with a perforated cap or parafilm with a few needle holes to control the evaporation rate. Store in a vibration-free environment at a constant temperature.

• Vapor Diffusion: This technique is particularly useful for compounds that are sparingly soluble or tend to form oils.

  • Protocol: Dissolve the compound in a small amount of a relatively non-volatile solvent (the "well" solvent). Place this solution in a small, open container inside a larger, sealed vessel containing a more volatile solvent in which the compound is less soluble (the "precipitant"). The precipitant vapor slowly diffuses into the well solvent, reducing the solubility of the compound and inducing crystallization.

• Solvent Layering: This method is effective when a compound is soluble in one solvent but insoluble in another, and the two solvents are miscible.

  • Protocol: Dissolve the compound in a small amount of the "good" solvent in a narrow tube. Carefully layer the "poor" solvent on top, creating a distinct interface. Crystals will form at the interface as the solvents slowly mix.

Diagram: Experimental Workflow for X-ray Crystallography

Caption: A typical workflow for the X-ray crystallographic analysis of a small molecule.

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in the X-ray beam of a diffractometer.

• Data Collection: The crystal is rotated in the beam, and the diffraction pattern is recorded on a detector. Modern diffractometers automate this process, collecting a complete dataset by systematically rotating the crystal through a range of angles.

• Data Processing: The raw diffraction data is then processed to determine the unit cell parameters and the intensities of the individual reflections. This step involves integrating the diffraction spots and applying various corrections.

• Structure Solution: The processed data is used to solve the crystal structure, which involves determining the initial positions of the atoms in the unit cell. For small molecules, this is typically achieved using direct methods.

• Structure Refinement: The initial atomic model is then refined against the experimental data to improve the fit and obtain the final, accurate crystal structure. This process yields precise bond lengths, bond angles, and torsion angles.

A Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the definitive solid-state structure, a comprehensive characterization of 1-(difluoromethyl)-1H-pyrazole derivatives necessitates the use of complementary techniques. The following table provides a comparative overview.

Feature	X-ray Crystallography	NMR Spectroscopy (¹H, ¹³C, ¹⁹F, 2D)	Mass Spectrometry (e.g., HRMS)	Computational Chemistry (e.g., DFT)
State of Matter	Solid (single crystal)	Solution	Gas phase (ions)	In silico
Information Obtained	3D atomic coordinates, bond lengths/angles, crystal packing	Connectivity, chemical environment, dynamic processes, regioisomer differentiation	Molecular weight, elemental composition	Predicted geometry, electronic properties, spectroscopic parameters
Key Advantages	Unambiguous structure determination, absolute stereochemistry	Provides data on solution-state structure and dynamics, non-destructive	High sensitivity, accurate mass determination	Can predict structures and properties of unknown compounds, aids in spectral assignment
Key Limitations	Requires high-quality single crystals, provides a static picture	Can be ambiguous for complex isomers, less precise geometric data	Provides no stereochemical or isomeric information	Accuracy depends on the level of theory and basis set, requires experimental validation

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Solution-State Perspective

NMR spectroscopy is an indispensable tool for the routine characterization of newly synthesized compounds. For 1-(difluoromethyl)-1H-pyrazole derivatives, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

• ¹⁹F NMR: The ¹⁹F nucleus is 100% naturally abundant and has a high gyromagnetic ratio, making ¹⁹F NMR a sensitive technique. The chemical shift of the difluoromethyl group is highly sensitive to its electronic environment, providing a valuable diagnostic tool.[4]

• 2D NMR Techniques: Techniques such as Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect Spectroscopy (NOESY) are powerful for establishing connectivity and differentiating between regioisomers. For example, an HMBC experiment can show long-range correlations between the protons of the difluoromethyl group and the carbon atoms of the pyrazole ring, helping to confirm the point of attachment.[5][6]

• Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.

• ¹H and ¹³C NMR: Acquire standard 1D spectra.

• ¹⁹F NMR: Acquire a ¹⁹F spectrum, often with ¹H decoupling to simplify the signals.

• 2D NMR: For unambiguous assignment, acquire HSQC, HMBC, and COSY spectra. For regioisomer differentiation, a NOESY experiment can be particularly insightful, as it can reveal through-space interactions between the difluoromethyl group and nearby protons on the pyrazole ring or its substituents.[7]

Diagram: Logic for Regioisomer Differentiation

Sources

• 1. Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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HPLC Retention Time Comparison of Pyrazole Isomers

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, Drug Development Professionals

Executive Summary: The Regioselectivity Challenge

In medicinal chemistry, the pyrazole ring is a privileged scaffold, yet its analysis presents a distinct challenge: isomerism . The biological activity of pyrazoles is strictly dependent on substitution patterns, making the separation of 1,3-disubstituted versus 1,5-disubstituted regioisomers critical.

Standard C18 (ODS) columns often fail to resolve these isomers because they rely primarily on hydrophobic interactions (dispersive forces), which are virtually identical for regioisomers with the same molecular weight and lipophilicity (LogP).

This guide delineates a field-proven strategy for separating pyrazole isomers, shifting the separation mechanism from hydrophobicity to shape selectivity and

- interactions .

Mechanistic Grounding: Tautomers vs. Regioisomers

Before attempting separation, one must distinguish between the two types of pyrazole isomerism, as they require fundamentally different analytical approaches.

A. N-Unsubstituted Pyrazoles (Tautomers)

If the pyrazole nitrogen is unsubstituted (N-H), the 3-substituted and 5-substituted forms exist in rapid equilibrium (prototropic tautomerism).

• Observation: In HPLC, these appear as a single peak (representing the weighted average) or a broad, distorted peak depending on the interconversion rate relative to the chromatographic timescale.

• Action: Do not attempt to separate 3-methylpyrazole from 5-methylpyrazole under standard conditions. They are the same chemical entity in solution.

B. N-Substituted Pyrazoles (Regioisomers)

When the nitrogen is alkylated or arylated (N-R), the tautomerism is locked. The 1,3-isomer and 1,5-isomer are distinct, stable compounds.

• Separation Mechanism:

  • 1,3-Isomers: Generally more planar. The substituents at positions 1 and 3 are far apart, minimizing steric clash.

  • 1,5-Isomers: Often exhibit steric hindrance between the N1-substituent and the C5-substituent. This forces the substituents out of plane, "twisting" the molecule.

  • Chromatographic Consequence: This difference in planarity is the key lever for separation using Phenyl-Hexyl or Biphenyl stationary phases.

Experimental Protocol: The "Shape-Selective" Workflow

This protocol uses a comparative screening approach . A standard C18 method is run first to establish a hydrophobicity baseline, followed by a Phenyl-Hexyl method to exploit

- interactions.

Reagents & Equipment[1][2][3][4]

• System: HPLC or UHPLC with PDA detection (210–300 nm).

• Mobile Phase A: Water + 0.1% Formic Acid (keeps pyrazole basic nitrogens protonated, improving peak shape).

• Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH).[1]

  • Note: MeOH is preferred for Phenyl columns as ACN's

    -electrons can interfere with the stationary phase interactions.

Method A: Hydrophobicity Baseline (C18)

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus C18), 150 x 4.6 mm, 3.5 µm.

• Gradient: 5% B to 95% B over 15 min.

• Expectation: Co-elution or poor resolution (

  ) for closely related isomers.

Method B: The "Solver" Method (Phenyl-Hexyl)

• Column: Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl or Agilent ZORBAX Eclipse Plus Phenyl-Hexyl).

• Rationale: The phenyl ring in the stationary phase engages in

  -stacking with the pyrazole ring.

• Gradient: 5% B to 95% B over 15 min (Use Methanol as solvent B for maximum selectivity).

Visualization of Workflow

Caption: Decision tree for selecting the appropriate stationary phase based on pyrazole substitution and initial resolution.

Comparative Performance Data

The following data summarizes the retention behavior of N-substituted pyrazole isomers. The Elution Order on Phenyl columns is predictable based on the "Planarity Rule."

The Planarity Rule

• 1,3-Isomers: More planar

  Stronger - interaction Longer Retention .

• 1,5-Isomers: Twisted (steric clash)

  Weaker - interaction Shorter Retention .

Table 1: Retention Time Comparison (Generic Gradient)

Isomer Pair	Column Type	Mobile Phase	Elution Order	Resolution ( )	Mechanism
1,3- vs 1,5-Dimethylpyrazole	C18	Water/ACN	Co-elution or 1,5 < 1,3	< 1.0 (Poor)	Hydrophobicity dominated; LogP is identical.
Phenyl-Hexyl	Water/MeOH	1,5 (Early) < 1,3 (Late)	> 2.5 (Excellent)	Shape selectivity; 1,3-isomer stacks better.
1-Methyl-3-phenyl vs 1-Methyl-5-phenyl	C18	Water/ACN	1,5 < 1,3	~1.2 (Marginal)	1,5-isomer has slightly lower effective surface area.
Phenyl-Hexyl	Water/MeOH	1,5 (Early) < 1,3 (Late)	> 3.0 (Baseline)	1,5-phenyl twist disrupts -overlap significantly.

Note: Retention times are relative.[2] The 1,5-isomer consistently elutes earlier on Phenyl phases due to the "ortho-effect" twisting the phenyl or alkyl group out of alignment with the pyrazole core.

Interaction Diagram

Caption: Mechanistic difference in retention. The planar 1,3-isomer maximizes contact with the phenyl ligand, while the twisted 1,5-isomer cannot stack effectively.

Troubleshooting & Optimization

If baseline separation is not achieved with the standard Phenyl-Hexyl protocol, apply these modifications:

• Switch Modifier to Methanol: Acetonitrile (ACN) has its own

  -electrons (triple bond) which can compete with the stationary phase for the analyte. Methanol allows the - interaction between the analyte and the column to dominate.

• Lower the Temperature:

  - interactions are exothermic. Lowering the column temperature (e.g., from 30°C to 15°C) often dramatically increases selectivity ( ) for aromatic isomers.

• Check pH: Pyrazoles are basic (

  ). Ensure the mobile phase pH is well controlled.

  • Acidic (pH ~2.5): Pyrazoles are protonated (

    ). Good solubility, but reduced hydrophobicity.

  • Neutral (pH ~7): Pyrazoles are neutral (

    ). Increased retention. Caution: Ensure your silica column is pH stable (e.g., hybrid particles) if working at pH > 7.

References

• Separation of Pyrazole Isomers on Newcrom R1. SIELC Technologies. (2018).[3][4] Application Note: Separation of 1-Phenyl-3-methyl-5-pyrazolone.[3][5][6][7] [Link]

• Comparison of Phenyl-Hexyl and C18 Columns. Agilent Technologies. (2022). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link]

• Tautomerism in Pyrazoles. MDPI Molecules. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. [Link][8][9][10]

• Chiral Separation of Phenylpyrazoles. Journal of Chromatography A. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles. [Link]

Sources

• 1. repo.lib.tut.ac.jp [repo.lib.tut.ac.jp]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 1-Phenyl-3-methyl-5-pyrazolone | SIELC Technologies [sielc.com]
• 4. CID 157050772 | C10H16N4 | CID 157050772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Separation of 1-Phenyl-3-methyl-5-pyrazolone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Study on the separation mechanism of 1-phenyl-3-methyl-5-pyrazolone derivatives of aldoses in acid buffer by capillary zone electrophoresis - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. usiena-air.unisi.it [usiena-air.unisi.it]
• 10. mdpi.com [mdpi.com]

Elemental Analysis Standards for Fluorinated Pyrazoles: A Comparative Technical Guide

Executive Summary: The Fluorine-Pyrazole Conundrum

Fluorinated pyrazoles represent a cornerstone in modern drug discovery, serving as the pharmacophore in blockbuster drugs like Celecoxib and Fipronil. However, their structural stability—driven by the aromatic pyrazole ring coupled with the high bond dissociation energy of the C-F bond (approx. 485 kJ/mol)—presents a unique analytical challenge.

Standard elemental analysis (CHNS) often fails for these compounds. The release of highly reactive hydrogen fluoride (HF) during combustion attacks quartz reactor tubes, leading to instrument corrosion and low-bias results. Furthermore, the thermal stability of the fluorinated pyrazole core often results in incomplete combustion, yielding "soot" and aberrant carbon values.

This guide objectively compares the three primary methodologies for validating the elemental composition of fluorinated pyrazoles: Modified Dynamic Flash Combustion , Oxygen Flask Combustion (Schöniger) , and Quantitative 19F-NMR (qNMR) .

Part 1: Technical Deep Dive & Methodology Comparison

Method A: Modified Dynamic Flash Combustion (Automated CHNS+F)

The High-Throughput Industrial Standard

Standard CHNS analyzers use a quartz combustion tube packed with copper/tungsten oxide. When analyzing fluorinated pyrazoles, the generated HF reacts with the quartz (

) to form volatile silicon tetrafluoride ( ), permanently damaging the tube and skewing results.

The Solution: The use of specific "fluorine traps" or additives (e.g., Magnesium Oxide, Calcium Oxide, or proprietary "FluoAdso" materials) in the combustion zone to capture Fluorine as stable metal fluorides (

, ).

• Mechanism: Sample is combusted at >1000°C with an oxygen boost. The F-trap reagent binds HF immediately, preventing quartz attack.

• Pros: High throughput (5 mins/sample), simultaneous CHN determination.

• Cons: Requires frequent trap replacement; "memory effects" can occur if the trap saturates.

Method B: Oxygen Flask Combustion (Schöniger) + Ion Chromatography

The Classical Validation Method

This manual technique involves burning the sample in a closed, oxygen-rich flask containing an absorption solution, followed by anion analysis.

• Mechanism: The pyrazole is wrapped in ash-free paper and ignited in a Pt-basket within a quartz flask. The combustion gases are absorbed into a buffer (e.g., NaOH/H2O2). The resulting Fluoride ions (

  ) are quantified via Ion Chromatography (IC) or titration with Thorium Nitrate/Alizarin Red.

• Pros: Eliminates matrix interference; direct measurement of Fluorine.

• Cons: Safety hazard (explosion risk); labor-intensive; low throughput.

Method C: Quantitative 19F-NMR (qNMR)

The Orthogonal Purity Standard

Unlike combustion, qNMR does not destroy the sample. It relies on the magnetic resonance of the

nucleus, which is 100% naturally abundant and highly sensitive.

• Mechanism: The analyte is dissolved with a known internal standard (e.g.,

  -trifluorotoluene). The molar ratio is calculated directly from the integration of the fluorine signals.

• Pros: Non-destructive; absolute purity determination; confirms structure and purity simultaneously.

• Cons: Requires expensive instrumentation; relaxation times (

  ) must be carefully managed (requires long acquisition delays).

Part 2: Comparative Performance Data

The following data summarizes the performance of these methods specifically for a model fluorinated pyrazole (e.g., 3-(trifluoromethyl)pyrazole).

Feature	Modified Flash Combustion	Oxygen Flask (Schöniger)	19F-qNMR
Primary Analyte	C, H, N (F is trapped)	F, S, Halogens	F (Direct Purity)
Accuracy (Bias)	± 0.3% (Absolute)	± 0.5% (Absolute)	± 0.5 - 1.0% (Relative)
Precision (RSD)	< 0.2%	1.0 - 2.0%	< 1.0%
Sample Req.	1 - 3 mg	10 - 20 mg	5 - 10 mg
Throughput	High (Automated)	Low (Manual)	Medium (10-15 mins/scan)
Interference	High (if trap fails)	Low (Matrix removed)	None (Specific to F)
Cost per Run	Low	Medium (Labor cost)	High (Instrument time)

Part 3: Recommended Reference Standards

For calibrating these methods, generic standards (like acetanilide) are insufficient for fluorinated pyrazoles due to the combustion difficulty.

Recommended "Hard-to-Burn" Standards:

• 4-Fluorobenzoic Acid (F: 13.56%): Excellent stability; primary standard for calibrating F-response in combustion.

• 5-Fluorouracil (F: 14.61%): Structurally similar to pyrazoles (N-heterocycle); mimics the combustion kinetics of drug scaffolds.

• BCR-73 (Certified Reference Material): For validation of the entire analytical workflow.

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol 1: Modified Flash Combustion for Fluorinated Pyrazoles

Objective: Accurate CHN determination without quartz damage.

• Preparation:

  • Weigh 2.0 mg (±0.001 mg) of the fluorinated pyrazole into a Tin (Sn) capsule.

  • Critical Step: Add 10 mg of Vanadium Pentoxide (

    ) or Tungsten Oxide ( ) powder directly into the capsule. This acts as an oxygen donor and combustion aid to break the stable C-F bonds.

• Instrument Setup:

  • Install a reactor tube packed with Cerium Dioxide (

    ) or a commercial Fluorine Trap layer at the bottom of the combustion zone.

  • Set furnace temperature to 1050°C (higher than the standard 950°C to ensure pyrazole ring opening).

• Analysis:

  • Run a "Conditioning" blank (empty tin + additive).

  • Run 4-Fluorobenzoic Acid as the K-factor calibration standard.

  • Analyze samples in triplicate.

• Validation Criteria:

  • Nitrogen peak tailing must be < 1.2 (Asymmetry factor).

  • Standard deviation of triplicate %C must be < 0.15%.

Protocol 2: 19F-qNMR Purity Assay

Objective: Absolute purity determination orthogonal to combustion.

• Internal Standard Selection:

  • Select a standard with a singlet F-peak distinct from the analyte (e.g., Trifluoroacetic acid ,

    -76.5 ppm).

  • Ensure

    relaxation times of both analyte and standard are measured (typically 3-5 seconds for F-pyrazoles).

• Sample Preparation:

  • Weigh ~10 mg of Pyrazole Analyte (

    ) and ~10 mg of Internal Standard ( ) into the same vial. Record weights to 0.01 mg precision.

  • Dissolve in 0.6 mL DMSO-

    (ensures solubility of polar pyrazoles).

• Acquisition Parameters (The "Trust" Factor):

  • Pulse Angle: 90°.

  • Relaxation Delay (

    ): Must be (typically 30-60 seconds) to ensure full magnetization recovery.

  • Scans: 32 or 64 (for S/N > 250:1).

  • Center Frequency: Set midway between analyte and standard signals.

• Calculation:

  (Where I = Integral area, N = Number of F nuclei, M = Molar mass, m = weighed mass, P = Purity of standard)

Part 5: Visualizations & Workflows

Diagram 1: Analytical Decision Matrix

Caption: Logical workflow for selecting the appropriate analytical method based on the stage of drug development.

Diagram 2: Modified Combustion Workflow

Caption: The critical path for preventing Fluorine interference in automated CHNS analysis.

References

• Analytik Jena. (2025).[1] Sample digestion for the determination of fluorine and chlorine in coal according to ASTM D8247.[1] Application Note. Retrieved from [Link]

• Royal Society of Chemistry. (2016). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods.[2][1][3][4][5][6][7][8][9][10] Retrieved from [Link]

• National Institutes of Health (NIH). (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[7] Journal of Medicinal Chemistry. Retrieved from [Link]

• Exeter Analytical. The Schöniger Procedure: Oxygen Flask Combustion Method.[8] Retrieved from [Link]

Sources

• 1. analytik-jena.com [analytik-jena.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. teinstruments.com [teinstruments.com]
• 4. eai1.com [eai1.com]
• 5. Oxygen flask combustion method ppt.pdf [slideshare.net]
• 6. Determination of fluorine in organic compounds: Microcombustion method [pubs.usgs.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fluorinated pyrazolinic thiosemicarbazones: selective synthesis and computational analysis | European Journal of Chemistry [eurjchem.com]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide

Executive Summary

1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide presents a dual-hazard profile: it acts as a reducing agent (due to the carbohydrazide moiety) and a source of Hydrogen Fluoride (HF) upon thermal decomposition (due to the difluoromethyl group).

Immediate Action Directive:

• DO NOT mix with oxidizing agents (nitric acid, peroxides) or aldehydes.

• DO NOT dispose of down the drain.

• Primary Disposal Path: High-temperature incineration (>1100°C) with alkaline scrubbing.

Part 1: Chemical Hazard Characterization

To dispose of this compound safely, one must understand the causality behind its reactivity. This is not just "organic waste"; it is a functionalized intermediate with specific incompatibilities.

The Carbohydrazide Moiety ( )

• Risk: Reducing Potential.[1] Hydrazides are potent reducing agents.

• Causality: When mixed with strong oxidizers (e.g., concentrated nitric acid, permanganates), they can undergo rapid, exothermic oxidation, evolving nitrogen gas (

  ) and potentially causing over-pressurization or ignition.

• Incompatibility: Avoid contact with aldehydes and ketones, as they undergo condensation reactions to form hydrazones, changing the physical properties of the waste and potentially precipitating unexpected solids.

The Difluoromethyl Group ( )

• Risk: HF Generation.

• Causality: Under standard combustion conditions, the carbon-fluorine bond breaks, scavenging hydrogen to form Hydrogen Fluoride (HF) gas.

• Operational Impact: Standard municipal incinerators may not be equipped to handle significant fluoride loads. The waste must be flagged for facilities with alkaline scrubbing capabilities to neutralize HF emissions.

Part 2: Waste Segregation & Packaging (The Self-Validating System)

A self-validating waste system relies on physical barriers and clear logic to prevent human error.

Segregation Logic

The most critical error in handling hydrazides is accidental mixing with oxidizers.

• Stream A (Compatible): Halogenated Solvents, Non-oxidizing organics.

• Stream B (FORBIDDEN): Oxidizing acids (Nitric, Perchloric), Peroxides, Hypochlorites (Bleach).

Packaging Protocols

Parameter	Specification	Scientific Rationale
Container Material	HDPE (High-Density Polyethylene)	HDPE is resistant to both the organic solvent matrix and potential trace HF formation. Glass is acceptable but poses a breakage risk.
Headspace	Min. 10% volume	Hydrazides can slowly decompose to release . Headspace prevents pressure buildup.
Labeling	"Flammable," "Toxic," "Halogenated"	Explicitly list "Contains Fluorine" to alert incineration operators.

Visualizing the Segregation Workflow

The following diagram illustrates the critical decision pathways for segregating this specific compound.

Figure 1: Segregation logic flow ensuring separation from oxidizers and correct routing to halogen-compatible incineration.

Part 3: Step-by-Step Disposal Protocol

Scenario A: Solid Waste (Pure Compound)

• Collection: Transfer solids into a wide-mouth HDPE jar.

• Labeling: Affix a hazardous waste label.

  • Constituents: "1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide."

  • Hazard Checkboxes: Toxic, Irritant.[2][3][4]

  • Note: Add "Fluorinated Organic - Requires Scrubber."

• Storage: Store in a cool, dry flammables cabinet, away from nitric acid storage.

• Disposal: Hand off to EHS for "High BTU Incineration."

Scenario B: Liquid Waste (Reaction Mixtures)

• pH Check: Ensure the solution is Neutral to slightly Alkaline (pH 7-9) .

  • Why? Acidic conditions can accelerate hydrazide decomposition or volatility.

• Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do not put aqueous waste into a "Flammable Solvents Only" drum if the facility requires separation).

• Transfer: Pour into the "Halogenated Solvents" waste stream.

  • Crucial: Do not use the "Non-Halogenated" stream. The fluorine content will violate the permit of non-halogenated incinerators.

Part 4: Professional Incineration Specifications

When contracting a waste disposal facility (TSDF), you must verify their technical capability to handle this specific structure.

• Temperature Requirement:

  (2000°F).

  • Reasoning: The

    bond is one of the strongest in organic chemistry ( ). Lower temperatures may result in incomplete combustion, releasing toxic fluorinated byproducts (PFAS-like residues) rather than mineralizing them.

• Exhaust Treatment: Alkaline Scrubber (Wet or Dry).

  • Mechanism:[5][6][7][8][9]

    .

  • Requirement: The facility must monitor HF emissions. Without scrubbing, the combustion of the difluoromethyl group releases corrosive HF gas, damaging the incinerator stack and violating environmental permits [1].

Part 5: Spill Management Protocol

In the event of a bench-top spill:

• Evacuate & Ventilate: The dust is a respiratory irritant.

• PPE: Wear nitrile gloves, lab coat, and N95/P100 particulate respirator (if powder).

• Containment:

  • Solids: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

  • Liquids: Absorb with vermiculite or sand. Do not use sawdust (combustible organic + potential oxidizer reaction risk).

• Decontamination: Wipe the surface with a mild soapy water solution.

  • Avoid: Do not use bleach (hypochlorite) to clean the spill area immediately, as it may react with high concentrations of the hydrazide to evolve gas.

References

• United States Environmental Protection Agency (EPA). Incineration of Halogenated Organic Compounds. Available at: [Link]

• National Institute of Standards and Technology (NIST). Standard Reference Data: Bond Dissociation Energies (C-F Bonds). Available at: [Link]

Sources

• 1. epaosc.org [epaosc.org]
• 2. gas-sensing.com [gas-sensing.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. epa.gov [epa.gov]
• 6. aksci.com [aksci.com]
• 7. CN103423752A - Incineration process capable of recycling hydrogen fluoride - Google Patents [patents.google.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Scrubber Installation for Fluorine [raveboscrubber.com]

Personal Protective Equipment &amp; Handling Guide: 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide

Executive Safety Summary (Immediate Action Card)

Do not treat this compound as a generic organic solid. While 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide is a stable intermediate in agrochemical synthesis (related to SDHI fungicides like Isopyrazam), it possesses two critical functional groups that dictate safety protocols:

• Carbohydrazide Moiety (-CONHNH₂): Confers potential for skin sensitization, reducing activity, and reactivity with strong oxidizers.

• Difluoromethyl Group (-CF₂H): Thermally stable, but releases highly toxic Hydrogen Fluoride (HF) gas upon combustion.

Status: WARNING Primary Hazards: Acute Toxicity (Oral), Skin/Eye Irritation, Respiratory Irritation, Potential Sensitizer.[1][2]

Parameter	Critical Specification
Storage	2-8°C (Refrigerate) . Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation.
Glove Material	Nitrile (Minimum 0.11 mm thickness) . Do NOT use Latex (poor chemical resistance to hydrazides).
Respiratory	Fume Hood Mandatory .[3] If handling powders outside a hood, N95/P100 respirator required.
Incompatibility	Strong oxidizing agents, strong acids, moisture.

Technical Identity & Properties

Verification of the chemical identity is the first step in safety. Ensure your container matches these specifications before proceeding.

Feature	Data
Chemical Name	1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide
CAS Number	1225058-58-1
Molecular Formula	C₅H₆F₂N₄O
Molecular Weight	176.12 g/mol
Physical State	White to off-white solid
Solubility	Soluble in DMSO, Methanol.[4][5] Sparingly soluble in water.

Risk Assessment & Mechanism

To protect yourself, you must understand the mechanism of injury.

The Hydrazide Risk

The carbohydrazide functional group is a nucleophile. In biological systems, hydrazides can react with carbonyl groups in proteins or cofactors (like Pyridoxal phosphate/Vitamin B6), potentially leading to neurotoxicity or enzyme inhibition if ingested in significant quantities. More commonly in the lab, this reactivity makes them contact sensitizers —repeated exposure can lead to allergic dermatitis.

The Fluorine Risk

The difluoromethyl group is chemically robust. However, in the event of a fire or thermal decomposition (>250°C), the C-F bonds rupture.

• Reaction:

  [4][5]

• Implication: Firefighting requires full SCBA. Standard ABC extinguishers are effective, but the smoke is corrosive.

Personal Protective Equipment (PPE) Selection

The following decision logic ensures you select the correct barrier based on your specific operation.

Caption: PPE Decision Matrix based on physical state and solvent carrier risks.

Detailed Specifications

• Eye Protection: Chemical splash goggles (ANSI Z87.1) are preferred over safety glasses due to the irritant nature of the fine powder.

• Hand Protection:

  • Primary: Nitrile Rubber (0.11 mm). Breakthrough time >480 min for solid.

  • Secondary (if dissolved in DCM/DMF): Laminate film (Silver Shield) or double-gloved Nitrile (change every 15 mins).[4][5]

• Body: 100% Cotton lab coat (fire resistant preferred). Synthetic fibers (polyester) should be avoided due to static charge buildup which can disperse the lightweight powder.

Operational Protocols

Receiving & Storage[6][7]

• Inspect: Upon receipt, check the bottle for signs of pressure buildup (rare, but possible if moisture entered).

• Seal: Wrap the cap in Parafilm to prevent moisture ingress.

• Store: Place in a secondary container (polyethylene bin) in the refrigerator (2-8°C).

Weighing & Solubilization

The most critical moment for exposure is weighing the light, fluffy solid.

• Static Control: Use an antistatic gun or wipe on the spatula and weighing boat.

• Containment: Perform all weighing inside a chemical fume hood.

• Solvent Addition: Add solvent (e.g., DMSO) slowly. Hydrazides can liberate heat upon solvation.

  • Note: If using DMSO, remember that DMSO penetrates skin instantly, carrying the dissolved hydrazide with it. Double glove is mandatory. [4][5]

Reaction Safety

• Inertion: Run reactions under Nitrogen or Argon. Hydrazides can oxidize in air to form azo compounds or degrade.

• Quenching: Do not quench reaction mixtures containing this compound with concentrated bleach (Sodium Hypochlorite) directly, as this can generate energetic chloramines. Dilute significantly first.

Emergency & Disposal Plan

Spill Management

• Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels (water), then scoop into a bag.

• Liquid Spill: Absorb with vermiculite or sand. Do not use sawdust (combustible).[6]

Waste Disposal

This compound must never be disposed of down the drain.

Waste Stream	Method
Solid Waste	Pack in high-density polyethylene (HDPE) drums.[4][5] Label "Toxic Solid, Organic (Hydrazide Derivative)".
Liquid Waste	Segregate into "Non-Halogenated" or "Halogenated" solvent waste depending on the carrier.
Destruction	Professional high-temperature incineration equipped with HF scrubbers is the only validated disposal method.[5]

References

• ChemScene. (2025). Safety Data Sheet: 1-(Difluoromethyl)-1H-pyrazole-4-carbohydrazide. Retrieved from [4][5]

• National Institutes of Health (PubChem). (2025). Compound Summary: Isopyrazam (Related Structure). Retrieved from [4][5]

• University of Notre Dame. (2025). Risk Management and Safety: Hydrazine and Derivatives. Retrieved from [4][5]

• BLD Pharm. (2025). GHS Classification for Pyrazole Carbohydrazides. Retrieved from [4][5]

Disclaimer: This guide is intended for use by trained scientific personnel.[4][5] Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor before handling.

Sources

• 1. aksci.com [aksci.com]
• 2. file.bldpharm.com [file.bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Isopyrazam | C20H23F2N3O | CID 25271089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. arxada.com [arxada.com]